6-Methyl-2,5,7,10-tetraoxaundecane

• CAS: 10143-67-6

Core Science & Biosynthesis

In-Depth Technical Guide: Physical Properties of 6-Methyl-2,5,7,10-tetraoxaundecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane or acetaldehyde bis(2-methoxyethyl) acetal, is a high-boiling, ether-type organic solvent. Its chemical structure, characterized by four ether linkages, imparts properties that make it a subject of interest in various chemical applications, including as a solvent in organic synthesis. This guide provides a detailed overview of its core physical properties, the experimental methodologies for their determination, and a visualization of its synthesis pathway.

Core Physical Properties

The physical properties of 6-Methyl-2,5,7,10-tetraoxaundecane are summarized in the table below. Data has been aggregated from various chemical suppliers and databases, and variations in reported values are noted.

Property	Value	Source(s)
Molecular Formula	C8H18O4	--INVALID-LINK--
Molecular Weight	178.23 g/mol	--INVALID-LINK--
CAS Number	10143-67-6	--INVALID-LINK--
Boiling Point	197.2 °C at 760 mmHg	--INVALID-LINK--
230.46 °C (rough estimate)	--INVALID-LINK--
Melting Point	-45 °C	--INVALID-LINK--
Density	0.956 g/cm³	--INVALID-LINK--
1.0268 g/cm³ (rough estimate)	--INVALID-LINK--
Refractive Index	1.408	--INVALID-LINK--
1.4209 (estimate)	--INVALID-LINK--
Flash Point	70.5 °C	--INVALID-LINK--
Vapor Pressure	0.539 mmHg at 25 °C	--INVALID-LINK--
LogP	0.65840	--INVALID-LINK--

Synthesis Pathway

6-Methyl-2,5,7,10-tetraoxaundecane is synthesized via the acid-catalyzed acetalization of acetaldehyde with two equivalents of 2-methoxyethanol.

Synthesis of 6-Methyl-2,5,7,10-tetraoxaundecane

Experimental Protocols for Physical Property Determination

Boiling Point Determination (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., oil bath)

• Thermometer (calibrated)

• Small test tube

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heat source (Bunsen burner or heating mantle)

• Heating oil (e.g., mineral oil)

Procedure:

• A small amount (approximately 0.5-1 mL) of 6-Methyl-2,5,7,10-tetraoxaundecane is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

• The test tube is securely attached to a thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• The assembly is clamped and immersed in a Thiele tube filled with heating oil, making sure the liquid level in the test tube is below the oil level.

• The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• The temperature at which a rapid and continuous stream of bubbles emerges from the open end of the capillary tube is noted. This indicates the temperature has slightly surpassed the boiling point.

• The heat source is removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the bubbling ceases and the liquid begins to be drawn into the capillary tube.

Density Measurement (Pycnometer Method)

Objective: To determine the mass per unit volume of the liquid.

Apparatus:

• Pycnometer (a glass flask with a precise, known volume)

• Analytical balance (accurate to ±0.0001 g)

• Thermometer

• Water bath (for temperature control)

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on the analytical balance (m_pycnometer).

• The pycnometer is filled with distilled water of a known temperature and weighed again (m_water). The volume of the pycnometer can be calculated using the known density of water at that temperature.

• The pycnometer is emptied, thoroughly dried, and then filled with 6-Methyl-2,5,7,10-tetraoxaundecane.

• The filled pycnometer is placed in a constant-temperature water bath until it reaches thermal equilibrium (e.g., 20°C or 25°C).

• The pycnometer is removed from the bath, carefully dried on the outside, and weighed to determine the mass of the pycnometer and the sample (m_sample).

• The mass of the 6-Methyl-2,5,7,10-tetraoxaundecane is calculated by subtracting the mass of the empty pycnometer (m_sample - m_pycnometer).

• The density is then calculated by dividing the mass of the sample by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

Objective: To measure the extent to which light is bent as it passes through the liquid, which is a characteristic property.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer prisms

• Dropper or pipette

• Lint-free tissue

• Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

• The refractometer is turned on, and the light source is adjusted. The prisms are cleaned with a suitable solvent and dried with a lint-free tissue.

• The temperature of the prisms is set to a standard value (e.g., 20°C) using the connected circulating water bath.

• A few drops of 6-Methyl-2,5,7,10-tetraoxaundecane are placed on the surface of the lower prism using a clean dropper.

• The prisms are closed and locked.

• Looking through the eyepiece, the coarse adjustment knob is turned until the light and dark fields become visible.

• The fine adjustment knob is used to bring the dividing line between the light and dark fields into sharp focus.

• If a color fringe is observed at the borderline, the chromatic dispersion compensator is adjusted until the line is sharp and achromatic (black and white).

• The adjustment knob is used to center the sharp dividing line precisely on the crosshairs of the eyepiece.

• The refractive index value is read from the instrument's scale.

An In-depth Technical Guide on the Chemical Structure and Synthesis of 1,1-bis(2-methoxyethoxy)ethane and its Isomer, Triglyme

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of 1,1-bis(2-methoxyethoxy)ethane and its more common isomer, 1,2-bis(2-methoxyethoxy)ethane, widely known as triglyme. This document furnishes detailed experimental protocols, quantitative data, and visual representations of the synthetic pathways to aid researchers in the fields of chemistry and drug development.

Chemical Structure and Properties

The chemical formula for both 1,1-bis(2-methoxyethoxy)ethane and 1,2-bis(2-methoxyethoxy)ethane is C₈H₁₈O₄, with a molecular weight of 178.23 g/mol . Despite sharing the same molecular formula, their structural arrangements and, consequently, their chemical and physical properties, differ significantly.

1,1-bis(2-methoxyethoxy)ethane

Chemical Structure:

1,1-bis(2-methoxyethoxy)ethane is an acetal. Its structure features a central carbon atom bonded to a methyl group and two 2-methoxyethoxy groups.

Molecular Structure of 1,1-bis(2-methoxyethoxy)ethane:

Systematic Name: 1,1-bis(2-methoxyethoxy)ethane

Synonyms: Ethylene glycol monomethyl ether acetal, Methyl cellosolve acetal

1,2-bis(2-methoxyethoxy)ethane (Triglyme)

Chemical Structure:

1,2-bis(2-methoxyethoxy)ethane, commonly known as triglyme, is a linear polyether. It is characterized by a chain of three ethylene glycol units with the terminal hydroxyl groups methylated.

Molecular Structure of 1,2-bis(2-methoxyethoxy)ethane (Triglyme):

Systematic Name: 1,2-bis(2-methoxyethoxy)ethane or 2,5,8,11-Tetraoxadodecane[1]

Synonyms: Triglyme, Triethylene glycol dimethyl ether, TEGDME[2][3]

CAS Number: 112-49-2[1][4]

Physical and Chemical Properties of Triglyme:

Property	Value	Reference
Molecular Formula	C₈H₁₈O₄	[3][4]
Molecular Weight	178.23 g/mol	[5]
Boiling Point	216 °C	[6]
Melting Point	-45 °C	[6]
Density	0.986 g/mL at 25 °C	[6]
Refractive Index	n20/D 1.423	[6]
Flash Point	111 °C	[6]

Synthesis of 1,1-bis(2-methoxyethoxy)ethane

The synthesis of 1,1-bis(2-methoxyethoxy)ethane is achieved through the acid-catalyzed acetalization of acetaldehyde with 2-methoxyethanol. This reaction involves the nucleophilic addition of two equivalents of the alcohol to the carbonyl group of the aldehyde.

Synthesis Pathway

Acetalization of Acetaldehyde

Experimental Protocol: Acid-Catalyzed Acetalization

While a specific protocol for 1,1-bis(2-methoxyethoxy)ethane is not widely documented, a general and highly efficient method for acetalization using trace amounts of a conventional acid can be adapted.[7]

Materials:

• Acetaldehyde (CH₃CHO)

• 2-Methoxyethanol (CH₃OCH₂CH₂OH)

• Hydrochloric acid (HCl) or other suitable acid catalyst

• Methanol (as solvent, optional)

• Anhydrous sodium sulfate (for drying)

Procedure:

• To a solution of acetaldehyde (1 equivalent) in an appropriate solvent (e.g., methanol or excess 2-methoxyethanol), add 2-methoxyethanol (2.2 equivalents).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 0.1 mol %).

• Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated) and monitor the reaction progress by a suitable technique like GC-MS or TLC. The reaction is an equilibrium process, and removal of water can drive it to completion.[8][9]

• Upon completion, neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation under reduced pressure.

Quantitative Data:

Synthesis of 1,2-bis(2-methoxyethoxy)ethane (Triglyme)

Triglyme is commercially produced by the acid-catalyzed reaction of ethylene oxide and methanol.[6] However, for laboratory-scale synthesis, the Williamson ether synthesis is a common and versatile method.[10][11][12] This can be approached in two primary ways: the reaction of the sodium salt of 2-methoxyethanol with 1,2-dichloroethane or the methylation of triethylene glycol. A related method involves the reaction of a tosylate with an alcohol.[13]

Synthesis Pathway via Williamson Ether Synthesis

References

• 1. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 2. 1,2-bis(2-methoxyethoxy)ethane; TEGDME; triethylene glycol dimethyl ether; triglyme - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Triethylene glycol dimethyl ether - 1,2-Bis(2-methoxyethoxy)ethane [sigmaaldrich.com]
• 4. Triglyme | C8H18O4 | CID 8189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. Page loading... [guidechem.com]
• 7. scholarship.richmond.edu [scholarship.richmond.edu]
• 8. researchgate.net [researchgate.net]
• 9. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 10. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 13. rsc.org [rsc.org]

Solubility of 3α-Hydroxy-5β-androstan-17-one in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the steroid compound with CAS number 10143-67-6, chemically identified as 3α-Hydroxy-5β-androstan-17-one. Due to the limited availability of specific quantitative solubility data for this particular compound, this document also includes qualitative information and quantitative data for its close isomers and related steroid molecules to offer valuable comparative insights for research and development applications.

Introduction to 3α-Hydroxy-5β-androstan-17-one

3α-Hydroxy-5β-androstan-17-one, also known as etiocholanolone, is a steroid metabolite.[1] Understanding its solubility in various organic solvents is crucial for a wide range of applications, including its extraction from biological matrices, purification, formulation for in vitro and in vivo studies, and as a reference standard in analytical methods. The solubility of a steroid is primarily governed by its molecular structure, including the presence of polar functional groups and the overall lipophilicity of the carbon skeleton.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 3α-Hydroxy-5β-androstan-17-one and related steroid compounds.

Compound Name	CAS Number	Solvent	Temperature (°C)	Solubility
3α-Hydroxy-5β-androstan-17-one	10143-67-6	Methanol	Not Specified	Soluble (in a mixture with Dichloromethane)[2]
Dichloromethane	Not Specified	Soluble (in a mixture with Methanol)[2]
Androsterone (Isomer)	53-41-8	Ethanol	Not Specified	~ 1 mg/mL[3]
Methanol	Not Specified	~ 1 mg/mL[3]
Acetonitrile	Not Specified	~ 1 mg/mL[3]
Water	23	0.012 mg/mL[4]
Epiandrosterone (Isomer)	481-29-8	Not Specified	Not Specified	Generally soluble in organic solvents[5]
3β-Hydroxy-5α-androstan-17-one (Isomer)	Not Specified	Water	Not Specified	Insoluble[6]
3α-Hydroxy-5α-androstan-17-one (Isomer)	Not Specified	Ethanol	Not Specified	Soluble[7]
Chloroform	Not Specified	Soluble[7]
Water	Not Specified	Slightly soluble[7]
Androstenedione	63-05-8	Acetonitrile	20-40	Highest among tested solvents[8]
Acetone	20-40	Soluble[8]
Ethyl Acetate	20-40	Soluble[8]
Methanol	20-40	Soluble[8]
Ethanol	20-40	Soluble[8]
Isopropyl Alcohol	20-40	Lowest among tested solvents[8]
Hydrocortisone	50-23-7	Apolar Solvents	Not Specified	Regular solution behavior observed[9]

Experimental Protocols for Solubility Determination

A standardized experimental protocol is essential for obtaining reliable and reproducible solubility data. The following outlines a general methodology for determining the solubility of a steroid like 3α-Hydroxy-5β-androstan-17-one in an organic solvent. This protocol is based on the widely used shake-flask method.

Objective: To determine the equilibrium solubility of a steroid in a specific organic solvent at a controlled temperature.

Materials:

• Steroid compound (e.g., 3α-Hydroxy-5β-androstan-17-one) of high purity.

• ACS Grade Organic Solvent (e.g., Ethanol, Methanol, Acetonitrile, etc.).

• Analytical balance.

• Glass vials with screw caps.

• Constant temperature shaker or water bath.

• Centrifuge.

• Syringes and syringe filters (e.g., 0.22 µm PTFE).

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis.

• Volumetric flasks and pipettes.

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of the steroid to a known volume of the selected organic solvent in a glass vial. The excess solid should be clearly visible.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. The system is considered at equilibrium when the concentration of the dissolved steroid in the supernatant remains constant over time.

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • For finer particles, centrifuge the vial at a controlled temperature to facilitate the separation of the solid and liquid phases.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any undissolved microparticles.

  • Dilute the filtered sample with a known volume of the solvent to bring the concentration within the linear range of the analytical method.

• Concentration Analysis:

  • Analyze the concentration of the steroid in the diluted sample using a validated HPLC or GC method.

  • Prepare a calibration curve using standard solutions of the steroid of known concentrations.

• Calculation of Solubility:

  • Calculate the concentration of the steroid in the original undiluted supernatant based on the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Precautions:

• Ensure the purity of both the solute and the solvent.

• Maintain strict temperature control throughout the experiment.

• Verify that equilibrium has been reached by taking samples at different time points (e.g., 24, 48, and 72 hours).

• Use appropriate filter materials that do not interact with the solute or solvent.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a steroid in an organic solvent using the shake-flask method.

Caption: A generalized workflow for determining steroid solubility.

Logical Relationship between Steroid Polarity and Solvent Selection

The choice of an appropriate organic solvent is critical for solubilizing steroids. This decision is guided by the principle of "like dissolves like," where the polarity of the solvent should match the polarity of the solute. The following diagram illustrates this relationship.

Caption: Matching steroid polarity with solvent choice for optimal solubility.

Conclusion

While specific quantitative solubility data for 3α-Hydroxy-5β-androstan-17-one in organic solvents remains elusive in the public domain, the information on its isomers and related steroids provides a valuable framework for researchers. The general principle that steroids are more soluble in organic solvents than in aqueous media holds true. For practical applications, it is recommended to experimentally determine the solubility of 3α-Hydroxy-5β-androstan-17-one in the solvent of interest using a standardized protocol, such as the shake-flask method outlined in this guide. The choice of solvent should be guided by the polarity of the steroid and the intended application.

References

• 1. Androstan-17-one, 3-hydroxy-, (3α,5β)- [webbook.nist.gov]
• 2. WO2016029888A1 - Amphiphilic compounds with neuroprotective properties - Google Patents [patents.google.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Androsterone | C19H30O2 | CID 5879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Epiandrosterone - Wikipedia [en.wikipedia.org]
• 6. 3Beta-Hydroxy-5Alpha-Androstan-17-One: Uses, Benefits, Safety, Supplier & Expert Insights | China Chemical Manufacturer [nj-finechem.com]
• 7. 3Alpha-Hydroxy-5Alpha-Androstan-17-One: Properties, Uses, Safety Data & Supplier Information | Advanced Research Chemical in China [nj-finechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Solubility of hydrocortisone in organic and aqueous media: evidence for regular solution behavior in apolar solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Spectroscopic Data of 6-Methyl-2,5,7,10-tetraoxaundecane and its Analogs

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-Methyl-2,5,7,10-tetraoxaundecane and its close structural analog, 2,5,7,10-tetraoxaundecane. Due to the limited availability of experimental data for the title compound, this guide leverages data from its unmethylated parent compound to provide representative spectroscopic characteristics and analytical methodologies.

Introduction

6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane, is an acetal derived from acetaldehyde and two molecules of 2-methoxyethanol. Its molecular formula is C8H18O4, and it has a molecular weight of 178.23 g/mol . This compound and its analogs are of interest as solvents and potentially as building blocks in organic synthesis. Accurate spectroscopic characterization is crucial for its identification, purity assessment, and quality control.

Spectroscopic Data Summary

The following tables summarize the available and expected spectroscopic data for 6-Methyl-2,5,7,10-tetraoxaundecane and its close analog, 2,5,7,10-tetraoxaundecane (also known as bis(2-methoxyethoxy)methane).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 6-Methyl-2,5,7,10-tetraoxaundecane

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.2 - 1.4	Doublet	3H	CH₃-CH
~3.3 - 3.4	Singlet	6H	2 x -OCH₃
~3.5 - 3.7	Multiplet	8H	-O-CH₂-CH₂-O-
~4.6 - 4.8	Quartet	1H	CH₃-CH

Table 2: Typical ¹H and ¹³C NMR Data for the Analog 2,5,7,10-Tetraoxaundecane

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~3.4	Singlet	-OCH₃
¹H	~3.6 - 3.8	Multiplet	-O-CH₂-CH₂-O-
¹H	~4.7	Singlet	O-CH₂-O
¹³C	~59	-	-OCH₃
¹³C	~70 - 72	-	-O-CH₂-CH₂-O-
¹³C	~95 - 100	-	O-CH₂-O

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands for Tetraoxaundecane Analogs

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
2800-3000	Strong	C-H Stretch	Alkyl (CH₃, CH₂)
1000-1300	Strong	C-O Stretch	Ether and Acetal

Mass Spectrometry (MS)

Table 4: Predicted and Reported Mass Spectrometry Data

Compound	Ion/Fragment	m/z (Predicted/Reported)	Notes
6-Methyl-2,5,7,10-tetraoxaundecane	[M+H]⁺	179.1278	Predicted
6-Methyl-2,5,7,10-tetraoxaundecane	[M+Na]⁺	201.1097	Predicted
2,5,7,10-Tetraoxaundecane	[M]⁺	164	Molecular Ion
2,5,7,10-Tetraoxaundecane	[M - OCH₂CH₂OCH₃]⁺	89	Base Peak (from α-cleavage)[1]

Experimental Protocols

Detailed experimental protocols for acquiring the spectroscopic data are provided below. These are generalized procedures that can be adapted for the analysis of 6-Methyl-2,5,7,10-tetraoxaundecane.

NMR Spectroscopy

Sample Preparation:

• Accurately weigh 10-20 mg of the liquid sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Thoroughly mix the solution to ensure homogeneity.

• Transfer the solution into a standard 5 mm NMR tube using a Pasteur pipette.

• Cap the NMR tube securely.

Instrument Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher field instrument

• Pulse Program: Standard single-pulse sequence (e.g., zg30)

• Number of Scans: 16-32

• Relaxation Delay: 1-2 seconds

• Acquisition Time: 3-4 seconds

• Spectral Width: -2 to 12 ppm

• Temperature: 298 K

Instrument Parameters (¹³C NMR):

• Spectrometer: 100 MHz or higher

• Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30)

• Number of Scans: 1024 or more, depending on concentration

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0 to 220 ppm

• Temperature: 298 K

IR Spectroscopy

Method: Attenuated Total Reflectance (ATR)-FTIR

• Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of the liquid sample onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Co-add 16-32 scans to improve the signal-to-noise ratio.

• After analysis, clean the ATR crystal thoroughly with a solvent-moistened wipe.

Mass Spectrometry

Method: Direct Infusion Electrospray Ionization (ESI)-MS

• Prepare a dilute solution of the sample (approximately 1-10 µg/mL) in a suitable solvent system (e.g., methanol or acetonitrile with 0.1% formic acid for positive ion mode).

• Set up the mass spectrometer for direct infusion analysis.

• Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Acquire mass spectra in the positive ion mode over a relevant m/z range (e.g., 50-500).

Typical ESI-MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 - 4.5 kV

• Nebulizer Gas (N₂): 1-2 Bar

• Drying Gas (N₂): 4-8 L/min

• Drying Gas Temperature: 180-220 °C

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of a liquid organic compound like 6-Methyl-2,5,7,10-tetraoxaundecane.

A generalized workflow for spectroscopic analysis.

References

• 1. Buy BIS(2-METHOXYETHOXY)METHANE | 4431-83-8 [smolecule.com]

The Safety and Toxicity Profile of 1,1-bis(2-methoxyethoxy)ethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-bis(2-methoxyethoxy)ethane, also known as di(2-methoxyethyl) ether or diglyme, is a versatile solvent with applications in various industrial processes, including in the production of pharmaceuticals and semiconductors.[1] A comprehensive understanding of its safety and toxicity profile is paramount for ensuring occupational safety and for its consideration in drug development as an excipient or process chemical. This technical guide provides an in-depth review of the available toxicological data for 1,1-bis(2-methoxyethoxy)ethane, with a focus on quantitative data, experimental methodologies, and mechanisms of toxicity. The information is presented to be a valuable resource for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	111-96-6	--INVALID-LINK--
Synonyms	Di(2-Methoxyethyl) ether, Diglyme, Dimethyl carbitol, 2,5,8-Trioxanonane	[2]
Molecular Formula	C6H14O3	[3]
Molecular Weight	134.17 g/mol	--INVALID-LINK--
Appearance	Clear, colorless liquid	[4]
Boiling Point	162 °C	[5]
Flash Point	51-55 °C	[4][5]
Solubility	Miscible with water and organic solvents	--INVALID-LINK--

Toxicological Profile

Acute Toxicity

1,1-bis(2-methoxyethoxy)ethane exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.

Route	Species	Test	Value	Observations	Reference
Oral	Rat	LD50	>2000 mg/kg bw	Restlessness, disturbed equilibrium, prone position, breathing difficulty.	[1]
Oral	Rat	LD50	5400 mg/kg	-	[4]
Oral	Mouse	LD50	6000 mg/kg	-	[4]
Dermal	Rat	LD50	>5000 mg/kg bw	No mortality or clinical symptoms observed.	[6]
Dermal	Rabbit	LD50	~2000 mg/kg bw	-	[6]
Inhalation	Rat	LC50 (7h)	>11-14 mg/L	No mortality. Restlessness, narrowing of palpebral fissures, irregular breathing.	[1]

Irritation

The chemical is reported to be a slight skin and eye irritant in animal studies, with effects that are generally reversible and not sufficient to warrant a hazard classification for irritation.[1]

Type	Species	Observation	Reference
Skin Irritation	Animal studies	Slight irritation, reversible effects.	[1]
Eye Irritation	Rabbit	Slight irritation (redness and swelling) observed at 1 hour, fully reversible within 72 hours.	[1]

Reproductive and Developmental Toxicity

The most significant toxicological concern for 1,1-bis(2-methoxyethoxy)ethane is its reproductive and developmental toxicity.[1][5] The substance is classified as a Category 1B reproductive toxicant, indicating it may damage fertility and the unborn child.[5] These effects are primarily attributed to its metabolite, 2-methoxyethoxyacetic acid (MAA).[1][6]

Developmental toxicity studies in rats, rabbits, and mice have demonstrated adverse effects, including embryotoxicity, fetotoxicity, and teratogenicity, following both inhalation and oral exposure.[1][2] The chemical has been shown to disrupt normal morphogenesis in a wide range of tissues and organ systems.[1]

Genotoxicity and Carcinogenicity

Genotoxicity: Based on available information, 1,1-bis(2-methoxyethoxy)ethane is not considered to be genotoxic.[6]

Carcinogenicity: No data are available on the carcinogenic potential of 1,1-bis(2-methoxyethoxy)ethane.[1]

Mechanism of Toxicity

The reproductive toxicity of 1,1-bis(2-methoxyethoxy)ethane is mediated by its primary metabolite, 2-methoxyethoxyacetic acid (MAA).[1][6] The parent compound undergoes O-demethylation followed by oxidation to form MAA.[1] While the precise signaling pathway is still under investigation, evidence suggests that MAA may exert its toxic effects by interfering with endogenous estrogen receptor-α (ERα)-mediated signaling pathways. This disruption can lead to adverse effects on reproductive function and development.

Experimental Protocols

The toxicological studies cited in this guide have generally been conducted following standardized methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD) Test Guidelines. These guidelines provide a framework for ensuring the quality and consistency of toxicological data.

Acute Toxicity Testing Workflow

The following diagram illustrates a generalized workflow for acute toxicity testing based on OECD guidelines.

Caption: Generalized workflow for acute toxicity testing.

Skin and Eye Irritation Testing Workflow

The following diagram outlines the typical workflow for skin and eye irritation studies based on OECD guidelines.

Caption: Workflow for skin and eye irritation testing.

Postulated Signaling Pathway for Reproductive Toxicity

The following diagram illustrates the proposed mechanism of reproductive toxicity of 1,1-bis(2-methoxyethoxy)ethane via its metabolite, 2-methoxyethoxyacetic acid (MAA).

Caption: Postulated pathway of reproductive toxicity.

Conclusion

1,1-bis(2-methoxyethoxy)ethane possesses a well-characterized toxicity profile. While its acute toxicity and irritation potential are low, its significant reproductive and developmental toxicity, mediated by its metabolite 2-methoxyethoxyacetic acid, is a critical consideration for its safe handling and use. Professionals in research and drug development must be aware of these hazards and implement appropriate safety measures to minimize exposure. The interference of its metabolite with estrogen receptor signaling highlights a potential mechanism that warrants further investigation, particularly in the context of its use in pharmaceutical applications. This guide serves as a comprehensive resource to aid in the risk assessment and safe management of this chemical.

References

• 1. oecd.org [oecd.org]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]

An In-depth Technical Guide to the Thermal Stability of 1,1-bis(2-methoxyethoxy)ethane

This technical guide provides a comprehensive overview of the thermal stability of 1,1-bis(2-methoxyethoxy)ethane, a glyme solvent commonly known as triglyme. Aimed at researchers, scientists, and professionals in drug development, this document collates available data on its thermal properties, outlines experimental protocols for its analysis, and discusses potential decomposition pathways.

Introduction to 1,1-bis(2-methoxyethoxy)ethane (Triglyme)

1,1-bis(2-methoxyethoxy)ethane, or triglyme, is a polar aprotic solvent with the chemical formula C8H18O4.[1] Its high boiling point and excellent chemical and thermal stability make it a valuable solvent in a variety of applications, including organic synthesis, battery electrolytes, and pharmaceutical processes.[2][3] Understanding its thermal stability is critical for ensuring safe handling, predicting reaction outcomes at elevated temperatures, and assessing its suitability for various applications.

Thermal Properties of 1,1-bis(2-methoxyethoxy)ethane

Property	Value	Source(s)
Boiling Point	216 °C	[1][2]
Flash Point	113 °C (closed cup)
Autoignition Temperature	190 °C to 375 °F (approximately 190.6 °C)	[4]
General Stability	Stable for up to 2 weeks at temperatures up to 140°F (60°C) when protected from light.	[3][4][5]

Note: The autoignition temperature is the lowest temperature at which a substance will spontaneously ignite in a normal atmosphere without an external source of ignition. The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air. The boiling point is the temperature at which the vapor pressure of the liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Experimental Protocols for Thermal Stability Analysis

To determine the precise thermal decomposition profile of 1,1-bis(2-methoxyethoxy)ethane, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended analytical techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is ideal for determining the onset of decomposition, the temperature of maximum decomposition rate, and the residual mass.

Objective: To determine the thermal decomposition profile of 1,1-bis(2-methoxyethoxy)ethane under an inert atmosphere.

Instrumentation: A calibrated thermogravimetric analyzer.

Experimental Parameters:

• Sample: 5-10 mg of 1,1-bis(2-methoxyethoxy)ethane (liquid).

• Crucible: Alumina or platinum crucible.

• Atmosphere: High purity nitrogen or argon, with a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp from 30 °C to 500 °C at a heating rate of 10 °C/min.

• Data Analysis: The TGA thermogram (mass vs. temperature) and its first derivative (DTG curve) are analyzed to determine the onset of decomposition (the temperature at which mass loss begins) and the peak decomposition temperature (the temperature of the maximum rate of mass loss).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these transitions.

Objective: To identify and characterize thermal transitions of 1,1-bis(2-methoxyethoxy)ethane.

Instrumentation: A calibrated differential scanning calorimeter.

Experimental Parameters:

• Sample: 2-5 mg of 1,1-bis(2-methoxyethoxy)ethane in a hermetically sealed aluminum pan. A small pinhole may be introduced in the lid to allow for the escape of any evolved gases.

• Reference: An empty, hermetically sealed aluminum pan.

• Atmosphere: High purity nitrogen or argon, with a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at a sub-ambient temperature (e.g., -70 °C) to observe any low-temperature transitions.

  • Ramp from the starting temperature to 300 °C at a heating rate of 10 °C/min.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed for endothermic (e.g., boiling) and exothermic (e.g., decomposition) events.

Visualization of Experimental Workflow and Decomposition Pathways

Experimental Workflow for Thermal Stability Assessment

The following diagram illustrates a logical workflow for the comprehensive thermal stability analysis of 1,1-bis(2-methoxyethoxy)ethane.

References

• 1. Triethylene glycol dimethyl ether - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. echemi.com [echemi.com]
• 5. Triglyme | C8H18O4 | CID 8189 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Viscosity and Density of 6-Methyl-2,5,7,10-tetraoxaundecane

This technical guide provides a comprehensive overview of the physical properties of 6-Methyl-2,5,7,10-tetraoxaundecane, with a specific focus on its density and viscosity. The information is intended for researchers, scientists, and professionals in drug development who may utilize this compound as a solvent or reagent.[1]

Chemical and Physical Properties

6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane, is an acetal with the molecular formula C8H18O4 and a molecular weight of 178.23 g/mol .[1][2] It is a clear, colorless liquid with a mild ethereal odor.[3][] This compound is recognized for its utility as a research compound and solvent in organic synthesis due to its polarity and ability to dissolve a variety of substances.[1]

Quantitative Data: Density and Viscosity

Property	Value	Source(s)
Density	0.956 g/cm³	[3][5]
1.0 ± 0.1 g/cm³	[6]
1.0268 g/cm³ (rough estimate)	[7]
Kinematic Viscosity	No data available for the target compound
Reference Value	1.532 mm²/s at 25°C (for 2,5,7,10-Tetraoxaundecane)	[8]

Experimental Protocols

The following sections detail standard methodologies for the experimental determination of density and viscosity for liquids such as 6-Methyl-2,5,7,10-tetraoxaundecane.

Density Determination: Gravimetric Method

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

• Analytical balance (accuracy ± 0.0001 g)[9]

• Graduated cylinder or volumetric flask[9]

• Thermometer

Procedure:

• Measure and record the mass of a clean, dry graduated cylinder or volumetric flask.[10]

• Dispense a specific volume of 6-Methyl-2,5,7,10-tetraoxaundecane into the graduated cylinder. Record the volume accurately.[10]

• Measure and record the combined mass of the graduated cylinder and the liquid.[10]

• Subtract the mass of the empty cylinder from the combined mass to determine the mass of the liquid.[10]

• Record the temperature of the liquid.[10]

• Calculate the density using the formula: ρ = m/V , where ρ is density, m is mass, and V is volume.[11]

• Repeat the measurement multiple times to ensure precision and calculate the average density.[10]

Viscosity Determination: Capillary Viscometry

Capillary viscometers, such as the Ostwald viscometer, are widely used for measuring the viscosity of Newtonian fluids.[12] This method determines the kinematic viscosity by measuring the time it takes for a fixed volume of liquid to flow through a small capillary tube under the influence of gravity.[12]

Apparatus:

• Ostwald viscometer[13]

• Constant temperature water bath

• Stopwatch

• Reference liquid with known viscosity and density

Procedure:

• Clean and dry the viscometer thoroughly.

• Fill the viscometer with a precise volume of the sample liquid, 6-Methyl-2,5,7,10-tetraoxaundecane.

• Place the viscometer in a constant temperature bath until the sample reaches thermal equilibrium.

• Using suction, draw the liquid up into the wider arm of the viscometer until the meniscus is above the upper timing mark.

• Release the suction and allow the liquid to flow back down through the capillary.

• Start the stopwatch precisely as the meniscus passes the upper timing mark and stop it as the meniscus passes the lower timing mark. Record this flow time.

• Repeat the measurement several times to obtain an average flow time.

• Perform the same procedure using a reference liquid of known viscosity (η₂) and density (d₂).

• Calculate the viscosity of the sample liquid (η₁) using the following relationship[13]: η₁ / η₂ = (t₁ * d₁) / (t₂ * d₂) Where:

  • η₁ = viscosity of the sample liquid

  • η₂ = viscosity of the reference liquid

  • t₁ = flow time of the sample liquid

  • t₂ = flow time of the reference liquid

  • d₁ = density of the sample liquid

  • d₂ = density of the reference liquid

Visualizations

The following diagrams illustrate the experimental workflows for determining the density and viscosity of 6-Methyl-2,5,7,10-tetraoxaundecane.

Caption: Workflow for Density Determination.

Caption: Workflow for Viscosity Determination.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 5. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 6. 6-Methyl-2,5,7,10-tetraoxaundecane [cnreagent.com]
• 7. chembk.com [chembk.com]
• 8. lambiotte.com [lambiotte.com]
• 9. chem.tamu.edu [chem.tamu.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. webassign.net [webassign.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. uobabylon.edu.iq [uobabylon.edu.iq]

Spectroscopic Analysis of 1,1-bis(2-methoxyethoxy)ethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra of 1,1-bis(2-methoxyethoxy)ethane. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages predictive methodologies based on its chemical structure and comparison with analogous compounds. Detailed experimental protocols for acquiring such spectra are also provided.

Chemical Structure and Predicted Spectroscopic Features

1,1-bis(2-methoxyethoxy)ethane possesses a unique acetal functional group with two pendant methoxyethoxy chains. This structure gives rise to a distinct set of signals in both NMR and IR spectroscopy, which are crucial for its identification and characterization.

Chemical Structure:

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and integration values for the ¹H NMR spectrum, and the predicted chemical shifts for the ¹³C NMR spectrum. These predictions are based on the analysis of the chemical environment of each nucleus.

Table 1: Predicted ¹H NMR Data for 1,1-bis(2-methoxyethoxy)ethane

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃-CH	1.2 - 1.4	Doublet	3H
CH₃-CH	4.6 - 4.8	Quartet	1H
-O-CH₂ -CH₂-O-	3.5 - 3.7	Multiplet	4H
-CH₂-CH₂ -O-	3.6 - 3.8	Multiplet	4H
-O-CH₃	3.3 - 3.4	Singlet	6H

Table 2: Predicted ¹³C NMR Data for 1,1-bis(2-methoxyethoxy)ethane

Carbon	Chemical Shift (δ, ppm)
C H₃-CH	15 - 20
CH₃-C H	100 - 105
-O-C H₂-CH₂-O-	65 - 70
-CH₂-C H₂-O-	70 - 75
-O-C H₃	58 - 60

Predicted Infrared (IR) Spectral Data

The IR spectrum of 1,1-bis(2-methoxyethoxy)ethane is expected to be dominated by strong C-O stretching vibrations characteristic of ethers and acetals.

Table 3: Predicted Key IR Absorption Bands for 1,1-bis(2-methoxyethoxy)ethane

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
C-H (alkane)	Stretching	2850 - 3000	Medium to Strong
C-O (acetal)	Stretching	1050 - 1150	Strong
C-O (ether)	Stretching	1080 - 1150	Strong
C-H (alkane)	Bending	1350 - 1480	Medium

Experimental Protocols

The following are detailed methodologies for acquiring high-quality NMR and IR spectra of 1,1-bis(2-methoxyethoxy)ethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 5-10 mg of 1,1-bis(2-methoxyethoxy)ethane.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

• Cap the NMR tube and gently invert to ensure complete dissolution and homogeneity.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64, depending on sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 10-12 ppm, centered around 5-6 ppm.

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 to 4096, due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 200-250 ppm, centered around 100-120 ppm.

• Temperature: 298 K.

Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the internal standard (TMS at 0 ppm).

• Integrate the peaks in the ¹H NMR spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer, typically with an attenuated total reflectance (ATR) accessory.

Sample Preparation (ATR-FTIR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat 1,1-bis(2-methoxyethoxy)ethane directly onto the center of the ATR crystal.

• Acquire the sample spectrum.

Acquisition Parameters:

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16 to 32.

• Apodization: Happ-Genzel.

Data Processing:

• The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Perform baseline correction if necessary.

• Label the major absorption peaks with their corresponding wavenumbers.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the spectroscopic analysis process.

Caption: General workflow for NMR and IR spectroscopic analysis.

Caption: Relationship between chemical structure and spectral data.

Protocols & Analytical Methods

Application Notes and Protocols for 6-Methyl-2,5,7,10-tetraoxaundecane in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyl-2,5,7,10-tetraoxaundecane, also known by its IUPAC name 1,1-bis(2-methoxyethoxy)ethane, is a high-boiling point, polar aprotic solvent with potential applications in various fields of organic synthesis.[1][2] Its molecular structure, featuring multiple ether linkages, suggests good solvating power for a range of organic and inorganic compounds, which could be advantageous for facilitating chemical reactions.[1] This document provides an overview of its properties and explores its potential as a solvent in organic reactions, based on available data.

Physicochemical Properties

A summary of the key physical and chemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane is presented in the table below. These properties are essential for considering its use as a solvent in chemical processes, including reaction setup, workup, and solvent recovery.

Property	Value	Reference
Molecular Formula	C₈H₁₈O₄	[3][4]
Molecular Weight	178.23 g/mol	[3][4]
Boiling Point	197.2 °C at 760 mmHg	[5]
Melting Point	-45 °C	[2]
Density	0.956 g/cm³	[5]
Appearance	Clear colorless liquid	[5]
Synonyms	1,1-bis(2-methoxyethoxy)ethane, Acetaldehyde bis(2-methoxyethyl) acetal	[4][5]

Potential Applications in Organic Synthesis

Based on its structural features as a polyether, 6-Methyl-2,5,7,10-tetraoxaundecane is anticipated to be a suitable solvent for a variety of organic reactions. Its multiple ether oxygens can coordinate with cations, potentially influencing the reactivity and selectivity of certain reactions.[1] The polarity of the solvent suggests it could be effective in dissolving polar reactants and reagents.[1]

Potential areas of application include:

• Nucleophilic Substitution Reactions: As a polar aprotic solvent, it may facilitate S\N2 reactions by solvating cations, leaving the anionic nucleophile more reactive.

• Cross-Coupling Reactions: High-boiling point ether solvents are often employed in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. The thermal stability of 6-Methyl-2,5,7,10-tetraoxaundecane could be beneficial for reactions requiring elevated temperatures.

• Green Chemistry: The properties of this solvent might align with some principles of green chemistry, such as a high boiling point which reduces volatility and potential for atmospheric release. However, a full assessment of its environmental impact would be necessary.

Experimental Protocols: A Note on Current Research

Despite its potential, a comprehensive search of scientific literature and patent databases did not yield specific, detailed experimental protocols for the use of 6-Methyl-2,5,7,10-tetraoxaundecane as a primary solvent for named organic reactions such as Suzuki-Miyaura or Heck cross-couplings. While the solvent is commercially available and its properties are known, its application in these specific contexts appears to be largely unexplored or not extensively published in the public domain.

Therefore, the following sections provide generalized protocols for Suzuki-Miyaura and Heck reactions, which would require experimental optimization for use with 6-Methyl-2,5,7,10-tetraoxaundecane.

Generalized Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a general guideline and would need to be adapted and optimized for the specific substrates and the use of 6-Methyl-2,5,7,10-tetraoxaundecane as a solvent.

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equiv)

• 6-Methyl-2,5,7,10-tetraoxaundecane (as solvent)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add 6-Methyl-2,5,7,10-tetraoxaundecane via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Logical Workflow for Suzuki-Miyaura Reaction Setup:

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Generalized Protocol for a Heck Cross-Coupling Reaction

This is a general procedure and would require optimization for the use of 6-Methyl-2,5,7,10-tetraoxaundecane.

Materials:

• Aryl halide (1.0 equiv)

• Alkene (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., PPh₃, 2-10 mol%)

• Base (e.g., Et₃N, K₂CO₃, 1.5-2.5 equiv)

• 6-Methyl-2,5,7,10-tetraoxaundecane (as solvent)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask, add the palladium catalyst and phosphine ligand.

• Evacuate and backfill the flask with an inert gas.

• Add 6-Methyl-2,5,7,10-tetraoxaundecane and stir for a few minutes.

• Add the aryl halide, alkene, and base.

• Heat the reaction mixture to the desired temperature (e.g., 100-140 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture to remove palladium black and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or distillation.

Logical Workflow for Heck Reaction Setup:

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 3. chembk.com [chembk.com]
• 4. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols: 1,1-bis(2-methoxyethoxy)ethane in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 1,1-bis(2-methoxyethoxy)ethane as a versatile chemical intermediate in pharmaceutical synthesis. This document includes its primary application as a stable acetaldehyde equivalent, protocols for its formation and deprotection, and its use in the synthesis of key pharmaceutical precursors.

Introduction

1,1-bis(2-methoxyethoxy)ethane is the acetal formed from acetaldehyde and two equivalents of 2-methoxyethanol. Its primary role in organic synthesis is to serve as a stable, manageable source of acetaldehyde, a highly volatile and reactive aldehyde. In multi-step pharmaceutical syntheses, protecting reactive functional groups or utilizing stable precursors for volatile reagents is crucial for achieving high yields and purity. 1,1-bis(2-methoxyethoxy)ethane offers a practical solution for the controlled introduction of an acetaldehyde moiety.

A notable application of related acetals is in the synthesis of antiviral nucleoside analogues, specifically 1,3-oxathiolanes, highlighting the relevance of such compounds in medicinal chemistry.

Key Applications

• Acetaldehyde Equivalent in Carbon-Carbon Bond Formation: 1,1-bis(2-methoxyethoxy)ethane can be used as a precursor to acetaldehyde in reactions where the direct use of gaseous acetaldehyde is impractical. This is particularly relevant in reactions such as the Pictet-Spengler synthesis of tetrahydro-β-carbolines and tetrahydroisoquinolines, which are common scaffolds in pharmaceutically active compounds. The acetal can be deprotected in situ or in a preceding step to generate the reactive aldehyde.

• Protecting Group for Aldehydes: While less common for this specific molecule, the principles of acetal formation can be applied to protect an aldehyde function during a synthetic sequence. The 2-methoxyethoxy groups can confer different solubility and reactivity properties compared to simpler alkyl acetals.

• Synthesis of Heterocyclic Intermediates: As demonstrated in the synthesis of 1,3-oxathiolane nucleoside analogues, acetals of functionalized aldehydes are key intermediates. For instance, a related compound, 2-mercaptoacetaldehyde bis(2-methoxyethyl) acetal, is a precursor to the 1,3-oxathiolane ring, a core component of several antiviral drugs.

Data Presentation

Table 1: Synthesis of 1,1-bis(2-methoxyethoxy)ethane

Reactant 1	Reactant 2	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
Acetaldehyde	2-Methoxyethanol (2.2 equiv.)	p-Toluenesulfonic acid (cat.)	Toluene	4-6	110 (reflux)	>85
Paraldehyde	2-Methoxyethanol (excess)	Amberlyst-15	None	2-4	80	>90

Table 2: Deprotection of 1,1-bis(2-methoxyethoxy)ethane to Acetaldehyde

Substrate	Reagent	Solvent	Reaction Time (h)	Temperature (°C)	Product
1,1-bis(2-methoxyethoxy)ethane	1M HCl (aq.)	Acetone	1-2	25 (RT)	Acetaldehyde
1,1-bis(2-methoxyethoxy)ethane	Trifluoroacetic acid (cat.)	Dichloromethane/H₂O	0.5-1	25 (RT)	Acetaldehyde

Table 3: Representative Synthesis of a 1,3-Oxathiolane Intermediate

Reactant 1	Reactant 2	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
2-Mercaptoacetaldehyde bis(2-methoxyethyl) acetal	Benzoyloxyacetaldehyde	p-Toluenesulfonic acid (cat.)	Toluene	6-8	110 (reflux)	~70-80

Experimental Protocols

Protocol 1: Synthesis of 1,1-bis(2-methoxyethoxy)ethane

This protocol describes the formation of the acetal from acetaldehyde and 2-methoxyethanol.

Materials:

• Acetaldehyde (1.0 eq)

• 2-Methoxyethanol (2.2 eq)

• p-Toluenesulfonic acid monohydrate (0.02 eq)

• Toluene

• Anhydrous sodium sulfate

• Dean-Stark apparatus

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, condenser, and magnetic stirrer, add 2-methoxyethanol and toluene.

• Add p-toluenesulfonic acid monohydrate to the mixture.

• Cool the mixture in an ice bath and slowly add freshly distilled acetaldehyde.

• Heat the reaction mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1,1-bis(2-methoxyethoxy)ethane as a colorless liquid.

Synthesis of 1,1-bis(2-methoxyethoxy)ethane.

Protocol 2: Deprotection of 1,1-bis(2-methoxyethoxy)ethane

This protocol outlines the acidic hydrolysis of the acetal to regenerate acetaldehyde.

Materials:

• 1,1-bis(2-methoxyethoxy)ethane (1.0 eq)

• 1M Hydrochloric acid (aq.)

• Acetone

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 1,1-bis(2-methoxyethoxy)ethane in acetone in a round-bottom flask with a magnetic stirrer.

• Add 1M aqueous hydrochloric acid dropwise at room temperature.

• Stir the reaction mixture and monitor by TLC for the disappearance of the starting material.

• The resulting solution containing acetaldehyde can be used directly in a subsequent reaction step or the acetaldehyde can be isolated by distillation if required.

Deprotection of 1,1-bis(2-methoxyethoxy)ethane.

Protocol 3: Application in the Synthesis of a 1,3-Oxathiolane Intermediate

This protocol is a representative example based on the synthesis of precursors for antiviral nucleoside analogues, using a related acetal.[1]

Materials:

• 2-Mercaptoacetaldehyde bis(2-methoxyethyl) acetal (1.0 eq)

• Benzoyloxyacetaldehyde (1.0 eq)

• p-Toluenesulfonic acid monohydrate (0.05 eq)

• Toluene

• Dean-Stark apparatus

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• Combine 2-mercaptoacetaldehyde bis(2-methoxyethyl) acetal, benzoyloxyacetaldehyde, and p-toluenesulfonic acid in toluene in a round-bottom flask equipped with a Dean-Stark apparatus.

• Heat the mixture to reflux and monitor the removal of water.

• Continue heating until TLC analysis indicates the completion of the reaction.

• Cool the reaction mixture and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the resulting 2-(benzoyloxymethyl)-5-(2-methoxyethoxy)-1,3-oxathiolane by column chromatography.

Synthesis of a 1,3-Oxathiolane Intermediate.

Conclusion

1,1-bis(2-methoxyethoxy)ethane serves as a valuable and stable precursor for acetaldehyde in pharmaceutical synthesis. Its application simplifies the handling of a volatile reagent and enables the construction of complex molecular architectures, including key heterocyclic intermediates for antiviral drugs. The provided protocols offer a foundation for the synthesis, deprotection, and application of this versatile acetal in a research and development setting.

References

• 1. Synthetic strategies toward 1,3-oxathiolane nucleoside analogues - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 6-Methyl-2,5,7,10-tetraoxaundecane in Enzyme Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential applications of 6-Methyl-2,5,7,10-tetraoxaundecane as a solvent and additive in enzyme-catalyzed reactions. Due to the limited direct research on this specific compound in biocatalysis, the information presented herein is based on the known properties of analogous polyether compounds, such as glymes and crown ethers. The protocols provided are general methodologies for evaluating its suitability in specific enzymatic systems.

Introduction to 6-Methyl-2,5,7,10-tetraoxaundecane

6-Methyl-2,5,7,10-tetraoxaundecane is a polyether with the chemical formula C₈H₁₈O₄. Its structure, featuring multiple ether linkages, imparts properties that make it a promising candidate for applications in non-aqueous enzymology. Polyethers, in general, have been shown to enhance enzyme activity and stability in organic media.[1][2] They can increase the solubility of non-polar substrates and, in some cases, modulate the enzyme's conformation for improved catalytic efficiency.[3][4]

Potential Applications in Enzyme Catalysis

Based on the behavior of similar polyether compounds, 6-Methyl-2,5,7,10-tetraoxaundecane could find applications in the following areas:

• Lipase-Catalyzed Reactions: Glymes, which are structurally related to 6-Methyl-2,5,7,10-tetraoxaundecane, have been successfully used as solvents for lipase-catalyzed transesterification and esterification reactions.[5] This solvent may enhance the activity and stability of lipases, particularly in applications like biodiesel production or the synthesis of chiral esters. The ability of polyethers to dissolve both hydrophobic substrates and the enzyme can lead to a homogeneous reaction mixture, improving reaction rates.[5]

• Protease-Catalyzed Peptide Synthesis: In non-aqueous environments, the equilibrium of protease-catalyzed reactions can be shifted from hydrolysis to synthesis. 6-Methyl-2,5,7,10-tetraoxaundecane could serve as a suitable medium for the synthesis of peptides and other amide bond-containing molecules.

• Enzyme Activation in Apolar Solvents: Crown ethers are known to activate enzymes in organic solvents by interacting with the enzyme's surface charges, which can lead to a more active conformation.[4] The polyether backbone of 6-Methyl-2,5,7,10-tetraoxaundecane may exhibit similar, albeit less pronounced, activating effects on enzymes in hydrophobic media.

• Biocatalytic Synthesis of Pharmaceuticals: The synthesis of many pharmaceutical intermediates involves non-polar substrates and requires a non-aqueous environment. The use of 6-Methyl-2,5,7,10-tetraoxaundecane as a solvent could offer a biocompatible and effective alternative to traditional organic solvents.[3][6]

Physicochemical Properties Relevant to Biocatalysis

A summary of the key physicochemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane is provided in the table below. These properties are crucial for its potential role as a solvent in enzyme catalysis.

Property	Value	Reference
Molecular Formula	C₈H₁₈O₄	[4]
Molecular Weight	178.23 g/mol	[4]
Boiling Point	197.2 °C at 760 mmHg	[5]
Melting Point	-45 °C	[5]
Density	0.956 g/cm³	[5]
Structure	1,1-bis(2-methoxyethoxy)ethane	[4]

Proposed Experimental Protocols

The following are generalized protocols for evaluating the efficacy of 6-Methyl-2,5,7,10-tetraoxaundecane in an enzyme-catalyzed reaction. Researchers should adapt these protocols to their specific enzyme and reaction of interest.

Protocol 1: Evaluation of 6-Methyl-2,5,7,10-tetraoxaundecane as a Reaction Solvent

Objective: To determine the effect of 6-Methyl-2,5,7,10-tetraoxaundecane as a solvent on the activity and stability of a given enzyme.

Materials:

• Enzyme of interest (e.g., Lipase B from Candida antarctica)

• Substrate(s) for the enzymatic reaction

• 6-Methyl-2,5,7,10-tetraoxaundecane (high purity)

• Control solvent (e.g., tert-butanol, toluene, or a standard buffer)

• Reaction buffer (if applicable)

• Quenching solution

• Analytical equipment for product quantification (e.g., HPLC, GC)

Procedure:

• Enzyme Preparation: Prepare a stock solution or suspension of the enzyme in the appropriate buffer or solvent.

• Reaction Setup: In a series of reaction vessels, add the substrate(s) dissolved in either 6-Methyl-2,5,7,10-tetraoxaundecane or the control solvent.

• Temperature Equilibration: Incubate the reaction vessels at the optimal temperature for the enzyme.

• Reaction Initiation: Add the enzyme preparation to each vessel to start the reaction.

• Sampling: At regular intervals, withdraw aliquots from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquots by adding a suitable quenching solution.

• Analysis: Analyze the quenched samples to determine the concentration of the product and remaining substrate.

• Data Analysis: Calculate the initial reaction rates and the total product yield for each solvent system. Compare the performance of the enzyme in 6-Methyl-2,5,7,10-tetraoxaundecane to the control solvent.

Protocol 2: Assessment of Enzyme Stability in 6-Methyl-2,5,7,10-tetraoxaundecane

Objective: To evaluate the stability of an enzyme over time when incubated in 6-Methyl-2,5,7,10-tetraoxaundecane.

Materials:

• Enzyme of interest

• 6-Methyl-2,5,7,10-tetraoxaundecane

• Control solvent or buffer

• Assay reagents for measuring enzyme activity

Procedure:

• Incubation: Prepare two batches of the enzyme: one suspended in 6-Methyl-2,5,7,10-tetraoxaundecane and the other in the control solvent/buffer.

• Time-Course Incubation: Incubate both batches at a chosen temperature (e.g., the reaction temperature or a slightly elevated temperature to accelerate degradation).

• Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw a sample from each batch.

• Activity Assay: Measure the residual activity of the enzyme in each sample using a standard activity assay protocol.

• Data Analysis: Plot the residual enzyme activity as a function of incubation time for both the test and control conditions. Calculate the enzyme's half-life in each solvent.

Visualizations

Diagram 1: Proposed Interaction of 6-Methyl-2,5,7,10-tetraoxaundecane with an Enzyme

Caption: Potential interactions of the solvent with the enzyme surface.

Diagram 2: Experimental Workflow for Solvent Screening in Biocatalysis

Caption: General workflow for evaluating novel solvents in enzymatic reactions.

Conclusion

While direct experimental data is currently lacking, the physicochemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane and the established performance of analogous polyether solvents suggest its potential as a valuable component in non-aqueous biocatalysis. The provided protocols offer a starting point for researchers to explore its utility in enhancing the performance and stability of enzymes for various synthetic applications. Further research is encouraged to fully elucidate the benefits and limitations of this solvent in enzyme catalysis.

References

• 1. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glymes as versatile solvents for chemical reactions and processes: from the laboratory to industry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. ftb.com.hr [ftb.com.hr]
• 4. Why do crown ethers activate enzymes in organic solvents? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glymes as new solvents for lipase activation and biodiesel preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for 1,1-bis(2-methoxyethoxy)ethane in Biological Sample Preparation

Disclaimer: The following application notes and protocols are proposed based on the chemical properties of 1,1-bis(2-methoxyethoxy)ethane and established principles of biological sample preparation. To date, there are no widely published or validated protocols for the use of this specific reagent in these applications. These protocols should be considered theoretical and would require significant optimization and validation by end-users. Appropriate safety precautions must be taken when handling 1,1-bis(2-methoxyethoxy)ethane, as it may cause serious eye irritation and is suspected of damaging fertility or the unborn child.[1][2] It may also form explosive peroxides.[1][2]

Introduction to 1,1-bis(2-methoxyethoxy)ethane

1,1-bis(2-methoxyethoxy)ethane, also known as triethylene glycol dimethyl ether or triglyme, is a colorless liquid that is miscible with water and hydrocarbons.[3] Its properties as a multi-ether derivative suggest its potential utility in biological sample preparation, particularly in applications requiring organic solvents with specific refractive indices.

Chemical Properties of 1,1-bis(2-methoxyethoxy)ethane and Related Compounds:

Property	Value	Reference
Synonyms	Triethylene glycol dimethyl ether, Triglyme	[1]
Appearance	Colorless liquid	[1]
Solubility	Soluble in water and hydrocarbons	[1][3]
Specific Gravity	0.986	[1]
Refractive Index (of a related compound, 2-(2-Methoxyethoxy)ethanol)	n20/D 1.426	[4]

Application Note 1: Proposed Protocol for Tissue Clearing

Objective: To render biological tissues optically transparent for deep imaging using a proposed organic solvent-based clearing method with 1,1-bis(2-methoxyethoxy)ethane as a key component of the refractive index matching solution.

Principle: Organic solvent-based tissue clearing methods achieve transparency by dehydrating the tissue, removing lipids, and then immersing the sample in a solution with a high refractive index that matches that of the tissue's proteins. This homogenization of refractive indices reduces light scattering, allowing for deep imaging. 1,1-bis(2-methoxyethoxy)ethane's properties suggest it could be a suitable component for the final refractive index matching step.

Experimental Protocol: Proposed Organic Solvent-Based Tissue Clearing

Materials:

• Fixed biological tissue (e.g., mouse brain slice, tumor biopsy)

• Phosphate-buffered saline (PBS)

• Dehydration series: Ethanol (50%, 70%, 95%, 100%)

• Delipidation solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Refractive Index Matching Solution: 1,1-bis(2-methoxyethoxy)ethane

• Incubation containers (glass vials)

• Shaker or rotator

Procedure:

• Fixation: Ensure the tissue is thoroughly fixed with 4% paraformaldehyde (PFA) in PBS.

• Washing: Wash the fixed tissue in PBS three times for 1 hour each to remove residual fixative.

• Dehydration: Sequentially incubate the tissue in an ethanol series to remove water.

  • 50% Ethanol in distilled water for 1 hour.

  • 70% Ethanol in distilled water for 1 hour.

  • 95% Ethanol in distilled water for 1 hour.

  • 100% Ethanol, two changes of 1 hour each.

• Delipidation: Incubate the dehydrated tissue in a delipidation solvent to remove lipids.

  • Incubate in DCM or THF for 2 hours at room temperature with gentle shaking.

• Refractive Index Matching:

  • Wash the tissue with 100% ethanol to remove the delipidation solvent (2 x 30 minutes).

  • Incubate the tissue in 1,1-bis(2-methoxyethoxy)ethane until the tissue becomes transparent. This may take several hours to days depending on the tissue size and density. The solution should be replaced if it becomes cloudy.

• Imaging: Mount the cleared tissue in a chamber with fresh 1,1-bis(2-methoxyethoxy)ethane for imaging with a light-sheet or confocal microscope.

Proposed Incubation Times for Tissue Clearing:

Step	Reagent	Incubation Time (for a 2mm thick tissue slice)
Washing	PBS	3 x 1 hour
Dehydration	50% Ethanol	1 hour
70% Ethanol	1 hour
95% Ethanol	1 hour
100% Ethanol	2 x 1 hour
Delipidation	Dichloromethane or THF	2 hours
Refractive Index Matching	1,1-bis(2-methoxyethoxy)ethane	6 - 24 hours

Workflow Diagram:

Proposed workflow for organic solvent-based tissue clearing.

Application Note 2: Proposed Protocol for a Modified Protein Precipitation

Objective: To develop a novel protein precipitation protocol using 1,1-bis(2-methoxyethoxy)ethane as a potential alternative to traditional organic solvents for the removal of interfering substances from biological samples prior to downstream analysis.

Principle: Protein precipitation is a common technique to concentrate proteins and remove contaminants such as salts and detergents. This is typically achieved by adding an organic solvent that reduces the solvation of proteins, leading to their aggregation and precipitation. The miscibility of 1,1-bis(2-methoxyethoxy)ethane with water suggests it could potentially be used to induce protein precipitation, although its efficiency compared to standard methods is unknown.

Experimental Protocol: Proposed Protein Precipitation with 1,1-bis(2-methoxyethoxy)ethane

Materials:

• Biological sample (e.g., cell lysate, plasma)

• 1,1-bis(2-methoxyethoxy)ethane (pre-chilled to -20°C)

• Resuspension buffer (compatible with downstream application, e.g., lysis buffer for SDS-PAGE)

• Microcentrifuge tubes

• Refrigerated microcentrifuge

Procedure:

• Sample Preparation: Start with a known volume of your biological sample in a microcentrifuge tube.

• Precipitation: Add four volumes of ice-cold 1,1-bis(2-methoxyethoxy)ethane to the sample.

• Incubation: Vortex the mixture thoroughly and incubate at -20°C for 60 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Removal: Carefully decant and discard the supernatant without disturbing the protein pellet.

• Washing (Optional): To remove residual precipitant, add one volume of cold 100% acetone, vortex briefly, and centrifuge again for 5 minutes at 14,000 x g. Discard the acetone.

• Drying: Air-dry the pellet for 5-10 minutes to remove any remaining solvent. Do not over-dry, as this can make the pellet difficult to resuspend.

• Resuspension: Resuspend the protein pellet in an appropriate volume of a buffer suitable for your downstream application.

Comparison of Proposed Method with a Standard Protocol:

Parameter	Proposed 1,1-bis(2-methoxyethoxy)ethane Protocol	Standard Acetone Precipitation Protocol
Precipitant	1,1-bis(2-methoxyethoxy)ethane	Acetone
Volume Ratio (Precipitant:Sample)	4:1	4:1
Incubation Temperature	-20°C	-20°C
Incubation Time	60 minutes	60 minutes
Centrifugation Speed	14,000 x g	13,000 - 15,000 x g[5]
Centrifugation Time	15 minutes	10 minutes[5]

Workflow Diagram:

Proposed workflow for protein precipitation.

References

• 1. fishersci.com [fishersci.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Cosmetics Grade 2-(2-Methoxyethoxy)ethanol(DM) 111-77-3 For Sale with Good Price [dynai.cn]
• 5. chemos.de [chemos.de]

Application Note: Leveraging Methoxyethoxy-Functionalized Monomers for Advanced Polymer Synthesis

Introduction

While 1,1-bis(2-methoxyethoxy)ethane is not commonly documented as a direct participant in polymerization reactions, its structural motif, the methoxyethoxy group, is a cornerstone in the design of "smart" or environmentally responsive polymers. This note focuses on the application of monomers bearing methoxyethoxy side chains, such as 2-(2-methoxyethoxy)ethyl methacrylate (MEO₂MA), in the synthesis of thermo-responsive polymers. These polymers exhibit a Lower Critical Solution Temperature (LCST), a property that makes them highly valuable for a range of applications in drug delivery, tissue engineering, and smart coatings. The presence of the ether linkages and terminal methyl group in the side chains allows for a fine-tuning of the hydrophilic-hydrophobic balance in response to temperature changes.

Principle of Thermo-Responsiveness (LCST Behavior)

Polymers synthesized from monomers like MEO₂MA are soluble in aqueous solutions at lower temperatures due to hydrogen bonding between the ether oxygen atoms of the side chains and water molecules. As the temperature increases, these hydrogen bonds weaken, and hydrophobic interactions between the polymer chains begin to dominate. This leads to a phase transition where the polymer becomes insoluble and precipitates from the solution. The temperature at which this transition occurs is known as the Lower Critical Solution Temperature (LCST).[1] The LCST can be precisely controlled by copolymerizing MEO₂MA with more hydrophilic or hydrophobic monomers, altering the polymer's molecular weight and architecture, or by the presence of salts.[1][2] For instance, copolymerizing with a more hydrophilic monomer like oligo(ethylene glycol) methacrylate (OEGMA) will increase the LCST.[1]

Applications in Drug Development and Biomedical Research

The proximity of the LCST of poly(MEO₂MA) and its copolymers to physiological temperatures makes them excellent candidates for biomedical applications.[3]

• Injectable Drug Delivery Systems: Polymer solutions that are liquid at room temperature can be loaded with therapeutic agents and injected into the body. At body temperature (37 °C), the polymer can undergo a sol-gel transition, forming a depot for the sustained release of the encapsulated drug.

• Smart Surfaces for Cell Culture: Surfaces can be coated with thermo-responsive polymers. At lower temperatures, cells can adhere and proliferate. By raising the temperature above the LCST, the polymer coating changes its conformation, causing the gentle detachment of cell sheets without the need for enzymatic treatment.

• Bio-sensing and Diagnostics: The conformational changes of these polymers near their LCST can be harnessed to develop sensitive biosensors where the binding of an analyte triggers a detectable phase transition.

Quantitative Data Presentation

The following tables summarize quantitative data for the polymerization of methoxyethoxy-functionalized methacrylates and the properties of the resulting polymers.

Table 1: Synthesis of Polystyrene-b-Poly(2-(methoxyethoxy)ethyl methacrylate) (PS-b-PDMEEMA) via Sequential Anionic Polymerization (SAP) [4]

Sample	Target Mn ( g/mol )	Mn (SEC, g/mol )	PDI (SEC)	Mol% DMEEMA (NMR)
1	25,000	26,100	1.12	21
2	30,000	31,500	1.15	28
3	40,000	42,300	1.18	35

Mn = Number Average Molecular Weight, PDI = Polydispersity Index, DMEEMA = 2-(methoxyethoxy)ethyl methacrylate

Table 2: Thermo-responsive Properties of Poly(MEO₂MA-co-EGMA) Copolymers [5]

Monomer Molar Ratio (MEO₂MA:EGMA)	LCST (°C)
17:3	38
- (Immobilized on cotton)	37

MEO₂MA = 2-(2-methoxyethoxy)ethoxyethyl methacrylate, EGMA = Ethylene Glycol Methacrylate, LCST = Lower Critical Solution Temperature

Experimental Protocols

Protocol 1: Synthesis of Poly(2-(2-methoxyethoxy)ethyl methacrylate) (PMEO₂MA) via Atom Transfer Radical Polymerization (ATRP)

This protocol is a general guideline based on typical ATRP procedures for methacrylate monomers.[6][7]

Materials:

• 2-(2-methoxyethoxy)ethyl methacrylate (MEO₂MA), inhibitor removed

• Ethyl α-bromoisobutyrate (EBiB) (Initiator)

• Copper(I) bromide (CuBr) (Catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)

• Anisole (Solvent)

• Methanol (for precipitation)

• Nitrogen or Argon gas supply

• Schlenk flask and line

Procedure:

• To a Schlenk flask, add CuBr (e.g., 0.05 mmol).

• Add MEO₂MA (e.g., 5 mmol) and anisole (e.g., 5 mL) to the flask.

• The flask is sealed with a rubber septum, and the solution is degassed by three freeze-pump-thaw cycles.

• Under a positive pressure of nitrogen or argon, add the ligand, PMDETA (e.g., 0.05 mmol), via syringe.

• Add the initiator, EBiB (e.g., 0.05 mmol), via syringe to start the polymerization.

• The reaction mixture is stirred in a thermostatically controlled oil bath at a set temperature (e.g., 60 °C).

• Samples can be taken periodically via a degassed syringe to monitor monomer conversion by ¹H NMR and molecular weight evolution by Size Exclusion Chromatography (SEC).

• After the desired conversion is reached, the polymerization is quenched by exposing the reaction mixture to air.

• The mixture is diluted with a suitable solvent (e.g., THF) and passed through a short column of neutral alumina to remove the copper catalyst.

• The polymer is isolated by precipitation into cold methanol, filtered, and dried under vacuum.

Protocol 2: Synthesis of Poly(2-(2-methoxyethoxy)ethyl methacrylate) (PMEO₂MA) via Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

This protocol is a general guideline based on typical RAFT polymerization procedures.[8]

Materials:

• 2-(2-methoxyethoxy)ethyl methacrylate (MEO₂MA), inhibitor removed

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) (RAFT agent)

• Azobisisobutyronitrile (AIBN) (Initiator)

• 1,4-Dioxane (Solvent)

• Diethyl ether (for precipitation)

• Nitrogen or Argon gas supply

• Schlenk flask and line

Procedure:

• In a Schlenk flask, dissolve MEO₂MA (e.g., 10 mmol), CPADB (e.g., 0.1 mmol), and AIBN (e.g., 0.02 mmol) in 1,4-dioxane (e.g., 10 mL). The ratio of [Monomer]:[RAFT agent]:[Initiator] is crucial for controlling the polymerization.

• The flask is sealed, and the solution is subjected to three freeze-pump-thaw cycles to remove dissolved oxygen.

• The flask is backfilled with nitrogen or argon and placed in a preheated oil bath at a specific temperature (e.g., 70 °C) to initiate polymerization.

• The reaction is allowed to proceed for a predetermined time to achieve the target molecular weight.

• The polymerization is quenched by rapid cooling in an ice bath and exposure to air.

• The polymer is purified by precipitating the reaction mixture into a large excess of cold diethyl ether.

• The precipitated polymer is collected by filtration and dried in a vacuum oven at room temperature.

Mandatory Visualizations

Caption: General workflow for controlled radical polymerization.

Caption: Mechanism of LCST-driven phase transition.

Caption: Relationship between polymer structure and properties.

References

• 1. Thermoresponsive polymers with LCST transition: synthesis, characterization, and their impact on biomedical frontiers - RSC Applied Polymers (RSC Publishing) DOI:10.1039/D3LP00114H [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: Investigating the Solvent Effects of 6-Methyl-2,5,7,10-tetraoxaundecane on Reaction Kinetics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential solvent effects of 6-methyl-2,5,7,10-tetraoxaundecane on reaction kinetics. This document includes its physicochemical properties, protocols for evaluating its impact on reaction rates, and a generalized experimental workflow. 6-Methyl-2,5,7,10-tetraoxaundecane, a member of the glyme family, is a polar aprotic solvent with potential applications in organic synthesis and drug development due to its unique solvating properties.[1][2][3]

Physicochemical Properties of 6-Methyl-2,5,7,10-tetraoxaundecane

Understanding the physical and chemical properties of a solvent is crucial for predicting its influence on reaction kinetics. The properties of 6-methyl-2,5,7,10-tetraoxaundecane are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₁₈O₄	[1][4][5]
Molecular Weight	178.23 g/mol	[1][4]
CAS Number	10143-67-6	[1][4][6]
Density	0.956 g/cm³	[6]
Boiling Point	197.2 °C at 760 mmHg	[6]
Melting Point	-45 °C	[6]
Flash Point	70.5 °C	[6]
LogP	0.65840	[6]
Vapor Pressure	0.539 mmHg at 25°C	[6]
IUPAC Name	1,1-bis(2-methoxyethoxy)ethane	[4]
Synonyms	Acetaldehyde, bis(2-methoxyethyl) acetal	[4]

Potential Solvent Effects on Reaction Kinetics

While specific quantitative data on the effect of 6-methyl-2,5,7,10-tetraoxaundecane on reaction kinetics is not extensively documented in publicly available literature, its classification as a glyme provides a basis for predicting its behavior.[2][3] Glymes are known to influence reaction rates through several mechanisms:

• Solvation of Cations: The multiple ether oxygens in glymes can effectively chelate and solvate metal cations, which can be particularly important in reactions involving organometallic reagents or metal catalysts.[2] This can lead to an increase in the reactivity of the accompanying anion and thus accelerate the reaction rate.

• Polarity and Dipole Moment: As a polar aprotic solvent, 6-methyl-2,5,7,10-tetraoxaundecane can influence the rates of reactions that involve a change in polarity from reactants to the transition state. Reactions forming a more polar transition state are generally accelerated in polar solvents.

• Hydrogen Bonding: The absence of acidic protons means that 6-methyl-2,5,7,10-tetraoxaundecane does not act as a hydrogen bond donor. This can be advantageous in reactions where protonation of reactants or intermediates would be detrimental.

• Inertness: Glymes are generally chemically stable and less reactive than many other polar aprotic solvents, making them suitable for a wide range of chemical transformations.[3]

Experimental Protocol for Investigating Solvent Effects

This protocol outlines a general procedure for quantifying the effect of 6-methyl-2,5,7,10-tetraoxaundecane on the kinetics of a chemical reaction.

Objective: To determine the rate constant and activation parameters of a reaction in 6-methyl-2,5,7,10-tetraoxaundecane and compare them to those in other solvents.

Materials:

• Reactants and catalyst for the reaction of interest

• 6-Methyl-2,5,7,10-tetraoxaundecane (high purity)

• Other solvents for comparison (e.g., a non-polar solvent like toluene and a polar protic solvent like ethanol)

• Internal standard for chromatographic analysis

• Reaction vessel with temperature control (e.g., jacketed reactor with a circulating bath)

• Magnetic stirrer

• Analytical instrument for monitoring reaction progress (e.g., GC, HPLC, NMR spectrometer)

• Standard laboratory glassware and equipment

Procedure:

• Solvent Preparation: Ensure all solvents are of high purity and are properly dried to avoid interference from water.

• Reaction Setup:

  • Set up the reaction vessel at the desired temperature.

  • Add the solvent (6-methyl-2,5,7,10-tetraoxaundecane or a comparison solvent) and the internal standard to the vessel.

  • Allow the solvent to equilibrate to the reaction temperature.

• Initiation of Reaction:

  • Add the reactants and catalyst (if any) to the reaction vessel to initiate the reaction. Start the timer immediately.

• Monitoring Reaction Progress:

  • At regular time intervals, withdraw an aliquot of the reaction mixture.

  • Quench the reaction in the aliquot immediately (e.g., by rapid cooling or addition of a quenching agent).

  • Analyze the quenched aliquot using the chosen analytical method to determine the concentration of reactants and/or products.

• Data Analysis:

  • Plot the concentration of the limiting reactant versus time.

  • From the plot, determine the order of the reaction and calculate the rate constant (k) at that temperature.

• Determination of Activation Parameters:

  • Repeat the experiment at several different temperatures.

  • Plot ln(k) versus 1/T (Arrhenius plot).

  • From the slope and intercept of the Arrhenius plot, calculate the activation energy (Ea) and the pre-exponential factor (A).

• Comparative Analysis:

  • Repeat the entire procedure using the other selected solvents.

  • Compare the rate constants and activation parameters obtained in 6-methyl-2,5,7,10-tetraoxaundecane with those from the other solvents to elucidate the solvent effect.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for studying the kinetics of a chemical reaction in a specific solvent.

Caption: General workflow for a kinetic study.

Conclusion

6-Methyl-2,5,7,10-tetraoxaundecane presents itself as a potentially valuable solvent for controlling reaction kinetics due to its glyme structure. Its ability to solvate cations, its polar aprotic nature, and its chemical stability make it a suitable candidate for a variety of organic reactions. The provided protocol offers a systematic approach for researchers to investigate and quantify the specific effects of this solvent on their reactions of interest, thereby enabling the optimization of reaction conditions for improved yield, selectivity, and efficiency in both academic and industrial settings, including drug development processes.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glymes as versatile solvents for chemical reactions and processes: from the laboratory to industry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]

Greener Synthesis: Replacing NMP with 1,1-bis(2-methoxyethoxy)ethane in Synthetic Protocols

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-methyl-2-pyrrolidone (NMP) is a widely used polar aprotic solvent in the chemical and pharmaceutical industries due to its excellent solvency power for a broad range of organic and inorganic compounds.[1][2][3][4][5] However, significant environmental, health, and safety (EHS) concerns, particularly its classification as a reproductive toxicant, have led to increasing regulatory restrictions on its use. This necessitates the exploration of safer, more sustainable alternatives. 1,1-bis(2-methoxyethoxy)ethane, also known as triglyme, has emerged as a promising greener substitute. This document provides detailed application notes and protocols for replacing NMP with 1,1-bis(2-methoxyethoxy)ethane in common synthetic transformations, specifically focusing on Suzuki-Miyaura cross-coupling and amide bond formation.

Solvent Properties: A Comparative Overview

A successful solvent substitution requires a thorough understanding of the physicochemical properties of both the original and the replacement solvent. The following table summarizes the key properties of NMP and 1,1-bis(2-methoxyethoxy)ethane.

Property	N-methyl-2-pyrrolidone (NMP)	1,1-bis(2-methoxyethoxy)ethane (Triglyme)
CAS Number	872-50-4	112-49-2
Molecular Formula	C₅H₉NO	C₈H₁₈O₄
Molecular Weight	99.13 g/mol	178.23 g/mol
Boiling Point	202-204 °C	216 °C
Melting Point	-24 °C	-45 °C
Density	1.028 g/cm³	0.986 g/cm³
Flash Point	91 °C	113 °C
Solubility in Water	Miscible	Miscible
Key Hazards	Reproductive toxicant, skin and eye irritant.	May form explosive peroxides upon prolonged exposure to air.

Experimental Protocols

The following protocols provide a framework for substituting NMP with 1,1-bis(2-methoxyethoxy)ethane in two widely used synthetic reactions. Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. While various solvents can be employed, this protocol outlines a general procedure comparing NMP and 1,1-bis(2-methoxyethoxy)ethane.

Reaction Scheme:

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• N-methyl-2-pyrrolidone (NMP)

• 1,1-bis(2-methoxyethoxy)ethane (Triglyme)

• Degassed water

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

Procedure:

• To a reaction vessel, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• Add the designated solvent (NMP or 1,1-bis(2-methoxyethoxy)ethane, 5 mL) and degassed water (1 mL).

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 2-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water (10 mL) and extract with an organic solvent (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Data (Hypothetical):

Solvent	Reaction Time (h)	Yield (%)
NMP	4	92
1,1-bis(2-methoxyethoxy)ethane	6	88

Note: This data is illustrative. Actual results may vary depending on the specific substrates and reaction conditions.

Protocol 2: Amide Bond Formation

The formation of amide bonds is a fundamental transformation in medicinal chemistry and materials science. This protocol describes a general procedure for the coupling of a carboxylic acid and an amine using a coupling agent, comparing NMP and 1,1-bis(2-methoxyethoxy)ethane as solvents.

Reaction Scheme:

Materials:

• Carboxylic acid (e.g., benzoic acid)

• Amine (e.g., benzylamine)

• Coupling agent (e.g., HATU)

• Base (e.g., DIPEA)

• N-methyl-2-pyrrolidone (NMP)

• 1,1-bis(2-methoxyethoxy)ethane (Triglyme)

• Organic solvent for workup (e.g., ethyl acetate)

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine

Procedure:

• In a reaction vessel, dissolve the carboxylic acid (1.0 mmol) and the coupling agent (1.1 mmol) in the chosen solvent (NMP or 1,1-bis(2-methoxyethoxy)ethane, 5 mL).

• Add the base (2.0 mmol) to the mixture and stir for 5 minutes at room temperature.

• Add the amine (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 4-24 hours, monitoring its progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with the organic solvent (20 mL).

• Wash the organic layer sequentially with 1M HCl (2 x 10 mL), saturated NaHCO₃ solution (2 x 10 mL), and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• If necessary, purify the product by recrystallization or column chromatography.

Comparative Data (Hypothetical):

Solvent	Reaction Time (h)	Yield (%)
NMP	8	95
1,1-bis(2-methoxyethoxy)ethane	12	90

Note: This data is illustrative. Actual results may vary depending on the specific substrates and reaction conditions.

Visualizations

The following diagrams illustrate the logical workflow of the described experimental protocols.

Caption: General experimental workflow for synthesis.

Caption: Decision-making for solvent selection.

Conclusion

1,1-bis(2-methoxyethoxy)ethane presents a viable and greener alternative to NMP in common synthetic transformations such as Suzuki-Miyaura cross-coupling and amide bond formation. While reaction times may be slightly longer in some cases, the significant improvement in the safety and environmental profile makes it an attractive option for sustainable chemical synthesis. The protocols and data presented herein provide a foundation for researchers to begin incorporating this safer solvent into their laboratory practices, contributing to a greener and more responsible chemical industry. Further optimization for specific applications is encouraged to maximize reaction efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. rsc.org [rsc.org]
• 4. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Notes & Optimization

"optimizing reaction temperature in 6-Methyl-2,5,7,10-tetraoxaundecane"

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 6-Methyl-2,5,7,10-tetraoxaundecane and related polyethers. The focus is on optimizing reaction temperature to improve yield, purity, and reaction time.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield for the synthesis of 6-Methyl-2,5,7,10-tetraoxaundecane is consistently low. Could the reaction temperature be the cause?

A1: Yes, incorrect reaction temperature is a common reason for low yields in ether synthesis.

• If the temperature is too low: The reaction rate may be too slow, leading to an incomplete reaction within the allotted time. Nucleophilic attack is an activated process, and insufficient thermal energy will result in a low conversion rate.

• If the temperature is too high: This can lead to side reactions, such as elimination reactions of the alkyl halide, or decomposition of starting materials and the desired product. For instance, at elevated temperatures, a Williamson ether synthesis may favor the E2 elimination pathway, especially with secondary or tertiary alkyl halides.

Troubleshooting Steps:

• Review the literature: Check for established temperature ranges for similar polyether syntheses.

• Systematic Optimization: Perform small-scale trial reactions at various temperatures (e.g., in 5-10°C increments) around the initially chosen temperature.

• Analyze byproducts: Use techniques like GC-MS or NMR to identify any byproducts, which can provide clues about side reactions (e.g., the presence of alkenes suggests elimination).

Q2: I am observing the formation of significant impurities in my reaction mixture. How can I control this by optimizing the temperature?

A2: Impurity formation is often temperature-dependent.

• High Temperatures: As mentioned, high temperatures can promote side reactions like elimination, leading to alkene impurities. Decomposition of reagents or products can also occur.

• Low Temperatures: While generally leading to cleaner reactions, if the desired reaction is too slow, other minor, slower-forming side reactions might become more significant over the extended reaction time required.

Troubleshooting Steps:

• Temperature Screening: Run the reaction at a range of temperatures to find a balance between reaction rate and selectivity.

• Stepwise Temperature Profile: Consider a protocol where the temperature is initially low to allow for controlled initiation of the reaction and then gradually increased to drive the reaction to completion.

Q3: The reaction to synthesize 6-Methyl-2,5,7,10-tetraoxaundecane is taking too long. Is it safe to simply increase the temperature?

A3: While increasing the temperature will generally increase the reaction rate, it must be done cautiously. A general rule of thumb is that the rate of many chemical reactions doubles for every 10°C increase in temperature. However, a significant and unchecked increase can lead to a runaway reaction, especially for exothermic processes, and can promote the formation of impurities.

Troubleshooting Steps:

• Monitor the reaction: Use techniques like TLC or in-situ IR to monitor the consumption of starting materials as you slowly increase the temperature.

• Consider Catalyst/Solvent Effects: Before drastically increasing the temperature, ensure your solvent and any phase-transfer catalysts are optimal for the reaction, as these can significantly impact the reaction rate.

Experimental Protocol: Temperature Optimization

This protocol outlines a general procedure for optimizing the reaction temperature for the synthesis of a polyether like 6-Methyl-2,5,7,10-tetraoxaundecane, assuming a Williamson ether synthesis approach.

Objective: To determine the optimal reaction temperature that maximizes yield and minimizes impurity formation.

Materials:

• Appropriate diol and alkyl halide precursors

• A suitable base (e.g., NaH, KOtBu)

• Anhydrous polar aprotic solvent (e.g., THF, DMF)

• Reaction vessels (e.g., round-bottom flasks)

• Heating/cooling system with precise temperature control (e.g., oil bath with PID controller)

• Stirring apparatus

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Quenching solution

• Extraction solvents

• Drying agent (e.g., MgSO₄)

• Analytical instruments (e.g., GC-MS, NMR)

Procedure:

• Setup: Assemble a series of identical small-scale reactions under an inert atmosphere. Each reaction should have the same concentration of reactants and solvent volume.

• Temperature Gradient: Set each reaction to a different, constant temperature. A good starting range for many ether syntheses is between 40°C and 80°C. A suggested set of temperatures could be: 40°C, 50°C, 60°C, 70°C, and 80°C.

• Reaction Monitoring: At regular time intervals (e.g., every hour), take a small aliquot from each reaction.

• Work-up: Quench the reaction in the aliquot, perform a liquid-liquid extraction, and dry the organic layer.

• Analysis: Analyze the crude product from each aliquot using GC-MS or ¹H NMR to determine the relative amounts of product, starting materials, and any byproducts.

• Data Compilation: Record the data for each temperature point and time interval.

• Optimization: Based on the results, identify the temperature that provides the best balance of reaction rate, yield, and purity. If necessary, a second round of optimization can be performed over a narrower temperature range.

Data Presentation

Table 1: Effect of Temperature on Yield and Purity

Reaction Temperature (°C)	Reaction Time (h)	Product Yield (%)	Key Impurity (%)
40	12	35	<1
50	12	65	2
60	8	85	4
70	6	82	9
80	4	75	15

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Technical Support Center: 1,1-bis(2-methoxyethoxy)ethane (Triglyme)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,1-bis(2-methoxyethoxy)ethane, also known as Triethylene Glycol Dimethyl Ether (Triglyme), as a solvent in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-bis(2-methoxyethoxy)ethane and what are its common applications?

A1: 1,1-bis(2-methoxyethoxy)ethane (Triglyme) is a high-boiling point solvent belonging to the glyme ether family.[1] It is miscible with water and a wide range of organic solvents.[1] Due to its stability in the presence of strong bases, it is frequently used as a solvent for reactions involving alkali metal reagents, such as Grignard reactions and metal hydride reductions.[1] It also finds application in hydroboration reactions.[1]

Q2: What are the primary safety hazards associated with 1,1-bis(2-methoxyethoxy)ethane?

A2: The primary hazards of 1,1-bis(2-methoxyethoxy)ethane include:

• Reproductive Toxicity: It is classified as a substance that may damage the unborn child and is suspected of damaging fertility (H360Df).[2][3]

• Peroxide Formation: As an ether, it can form explosive peroxides upon exposure to air, light, and heat.[4][5][6] The European Union hazard statement EUH019, "May form explosive peroxides," is associated with this compound.[2][3]

• Eye Irritation: It can cause serious eye irritation.[3]

Q3: How can I tell if my 1,1-bis(2-methoxyethoxy)ethane has formed peroxides?

A3: Visual inspection can sometimes indicate the presence of peroxides. The formation of crystalline solids in the liquid or around the cap of the container is a clear danger sign.[6] A cloudy appearance of the solvent can also suggest peroxide contamination.[6] However, peroxides can be present even without visible signs. Therefore, chemical testing is crucial. Do not attempt to open a container if you observe crystals or a precipitate, as this could lead to an explosion. [6]

Q4: How should I store 1,1-bis(2-methoxyethoxy)ethane to minimize peroxide formation?

A4: To minimize peroxide formation, store 1,1-bis(2-methoxyethoxy)ethane in a tightly sealed, airtight container in a cool, dry, and dark place, away from heat and light sources.[2][7] It is also advisable to purchase this solvent with added inhibitors like butylated hydroxytoluene (BHT) whenever possible.[6]

Troubleshooting Guides

Issue 1: Unexpected Side Reactions or Low Yield

Possible Cause:

• Solvent Contamination: The presence of peroxides or water in the solvent can lead to unwanted side reactions, decomposition of reagents, or catalysis of unintended pathways.

• Reagent Incompatibility: While generally inert, 1,1-bis(2-methoxyethoxy)ethane may not be compatible with all reagents, especially under specific temperature and pressure conditions.

Troubleshooting Steps:

• Test for Peroxides: Before use, always test the solvent for the presence of peroxides. Refer to the experimental protocol below for a qualitative test.

• Purify the Solvent: If peroxides are detected, the solvent must be purified. A common method is to pass it through a column of activated alumina. For more rigorous purification, distillation from a suitable drying and peroxide-scavenging agent (e.g., sodium/benzophenone) may be necessary, but this should only be performed by experienced personnel due to the risk of explosion. Never distill a peroxide-containing solvent to dryness. [4]

• Dry the Solvent: If water contamination is suspected, dry the solvent using appropriate drying agents like molecular sieves.

• Consult Compatibility Charts: Review chemical compatibility data for 1,1-bis(2-methoxyethoxy)ethane with your specific reagents.[8][9]

Issue 2: Inconsistent Reaction Results

Possible Cause:

• Variable Solvent Quality: Different batches of the solvent may have varying levels of impurities, including peroxides and water. Inhibitor levels can also deplete over time.[6]

Troubleshooting Steps:

• Standardize Solvent Quality: Implement a standard procedure for testing and, if necessary, purifying all batches of 1,1-bis(2-methoxyethoxy)ethane before use.

• Log Solvent Usage: Keep a log of when each bottle of solvent is opened and tested for peroxides. Ethers should be tested periodically after being opened.

• Use Fresh Solvent: For sensitive reactions, consider using a freshly opened bottle of inhibitor-containing solvent.

Data Presentation

Table 1: Physical and Chemical Properties of 1,1-bis(2-methoxyethoxy)ethane

Property	Value	Reference
Molecular Formula	C8H18O4	[10]
Molecular Weight	178.22 g/mol	[11]
Boiling Point	222 °C (432 °F)	[3]
Melting Point	-45 °C (-49 °F)	[3]
Density	0.985 g/cm³	[3]
Flash Point	113 °C (235 °F)	[3]
Water Solubility	Miscible	[1]

Experimental Protocols

Protocol 1: Qualitative Test for Peroxides

Objective: To qualitatively determine the presence of peroxides in 1,1-bis(2-methoxyethoxy)ethane.

Materials:

• Sample of 1,1-bis(2-methoxyethoxy)ethane

• 10% aqueous solution of potassium iodide (KI)

• Glacial acetic acid

• Starch solution (optional, for enhanced visualization)

• Test tube

Procedure:

• Add 1 mL of the 1,1-bis(2-methoxyethoxy)ethane sample to a test tube.

• Add 1 mL of glacial acetic acid.

• Add 1 mL of a freshly prepared 10% aqueous potassium iodide solution.

• Shake the test tube and let it stand for 5 minutes.

• The formation of a yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

• A few drops of starch solution can be added to produce a deep blue-black color if peroxides are present, which can be easier to see at low concentrations.

Mandatory Visualizations

Caption: Peroxide formation pathway in ethers.

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. Diglyme - Wikipedia [en.wikipedia.org]
• 2. cpachem.com [cpachem.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 5. Peroxide-Forming Chemicals · Connecticut College [conncoll.edu]
• 6. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 7. gustavus.edu [gustavus.edu]
• 8. coleparmer.com [coleparmer.com]
• 9. wisconsin.edu [wisconsin.edu]
• 10. 1,2-bis(2-methoxyethoxy)ethane; TEGDME; triethylene glycol dimethyl ether; triglyme - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. inrs.fr [inrs.fr]

Technical Support Center: Removal of 6-Methyl-2,5,7,10-tetraoxaundecane

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals facing challenges with the removal of 6-Methyl-2,5,7,10-tetraoxaundecane from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is 6-Methyl-2,5,7,10-tetraoxaundecane and why is it challenging to remove?

6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane, is a high-boiling point, polar aprotic solvent and process impurity.[1][2][3] Its chemical structure is that of a glyme-type acetal.[1] The difficulty in its removal stems from its high boiling point and its solubility in a wide range of common organic solvents.[4]

Q2: What are the key physical properties of 6-Methyl-2,5,7,10-tetraoxaundecane to consider during purification?

Understanding the physical properties of this impurity is crucial for selecting an appropriate removal strategy. Key data is summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₁₈O₄	[1][3][5]
Molecular Weight	178.23 g/mol	[1][3]
Boiling Point	197.2 °C (at 760 mmHg)	[2][6]
Melting Point	-45 °C	[2][6]
Density	~0.96 g/cm³	[2][6]
Appearance	Clear, colorless liquid	[2][]
Solubility	Miscible with water and hydrocarbon solvents	[4]
Chemical Class	Acetal, Glyme Ether	[1]

Q3: How do I choose the best method to remove 6-Methyl-2,5,7,10-tetraoxaundecane from my reaction mixture?

The optimal removal strategy depends on the properties of your desired compound, such as its physical state, thermal stability, and polarity. The decision workflow below can help guide your choice.

Caption: Decision workflow for selecting a purification method.

Q4: My product is acid-sensitive. Are there any risks?

Yes. Since 6-Methyl-2,5,7,10-tetraoxaundecane is an acetal, it can be hydrolyzed under acidic conditions, potentially generating acetaldehyde and 2-methoxyethanol.[1] If using techniques like silica gel chromatography, which can be slightly acidic, consider using neutralized silica gel or pre-treating the column with a small amount of a non-nucleophilic base like triethylamine in the eluent.

Troubleshooting Guides

Problem	Potential Cause	Recommended Solution
High vacuum distillation is ineffective; the glyme co-distills with my product.	The boiling points of your product and the glyme are too close, even under vacuum.	1. Azeotropic Distillation: Add a solvent like toluene or hexane to the mixture. The azeotrope formed may have a lower boiling point, allowing for the removal of the glyme at a lower temperature.[8] 2. Steam Distillation/Stripping: For water-immiscible products, passing steam through the mixture can help carry over the glyme. A patented method involves introducing a liquid stripping component like water or methanol into a distillation column.[9]
The glyme impurity persists after an aqueous workup/extraction.	The glyme has some water solubility, and your product may be drawing it back into the organic layer.	1. Increase Wash Volume & Frequency: Perform multiple, smaller-volume washes with deionized water or brine rather than one large wash. 2. Salting Out: Use a saturated brine (NaCl solution) for washing. This decreases the solubility of organic compounds like glymes in the aqueous layer, pushing it into the organic phase, but can improve the phase separation.
My product and the glyme co-elute during column chromatography.	The polarity of your product and the glyme are too similar in the chosen solvent system.	1. Optimize Solvent System: Switch to a different eluent system. For example, if using Ethyl Acetate/Hexanes, try Dichloromethane/Methanol or an ether-based system. 2. Change Stationary Phase: If silica gel is ineffective, consider using a different stationary phase like alumina (basic or neutral) or reverse-phase silica (C18).

Experimental Protocols

Protocol 1: Removal by Vacuum Distillation

This method is ideal for thermally stable, liquid products with a boiling point significantly different from 6-Methyl-2,5,7,10-tetraoxaundecane. Lowering the pressure reduces the boiling point, which can prevent product decomposition.[10]

Methodology:

• Setup: Assemble a vacuum distillation apparatus as shown in the diagram below. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Initial Distillation: If the reaction mixture contains lower-boiling solvents, remove them first via simple distillation at atmospheric pressure.

• Apply Vacuum: Once lower-boiling solvents are removed, allow the apparatus to cool slightly. Connect a vacuum pump with a cold trap. Gradually decrease the pressure to the desired level.

• Heating: Begin heating the distillation flask gently using a heating mantle. Use a magnetic stirrer to ensure smooth boiling.

• Fraction Collection: Collect fractions based on the boiling point at the operating pressure. The glyme should distill off before or after your product, depending on their relative volatilities under vacuum.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 8. m.youtube.com [m.youtube.com]
• 9. US6478930B2 - Impurities separation by distillation - Google Patents [patents.google.com]
• 10. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]

Technical Support Center: Purification of Products from 1,1-bis(2-methoxyethoxy)ethane Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1-bis(2-methoxyethoxy)ethane (also known as triglyme) as a reaction solvent.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-bis(2-methoxyethoxy)ethane (triglyme) and why is it difficult to remove?

A1: 1,1-bis(2-methoxyethoxy)ethane, or triglyme, is a high-boiling point (216 °C at atmospheric pressure) and water-miscible ethereal solvent.[1][2] Its high boiling point makes it difficult to remove by standard rotary evaporation, and its miscibility with water complicates simple aqueous extractions.

Q2: What are the primary methods for removing triglyme from a reaction mixture?

A2: The two main strategies for removing triglyme are:

• Extractive Workup: This involves partitioning your product into an immiscible organic solvent while the triglyme is washed away with a large volume of water.

• Vacuum Distillation: This technique lowers the boiling point of triglyme, allowing for its removal at a lower temperature, which is crucial for thermally sensitive products.[3][4]

Q3: Can I use a rotary evaporator to remove triglyme?

A3: While a standard laboratory rotary evaporator is generally not effective for complete removal of triglyme due to its high boiling point, a high-vacuum rotary evaporator coupled with a high-temperature bath may be used. However, for many applications, this may not be practical or efficient. Vacuum distillation is the more common and effective thermal removal method.

Q4: Is triglyme hazardous?

A4: Yes, triglyme can form explosive peroxides upon prolonged exposure to air and light.[1][2] It is recommended to test for peroxides before heating or distillation. Animal studies also suggest potential reproductive toxicity.[2][5] Always handle triglyme in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Troubleshooting Guides

Extractive Workup

This method is suitable for products that are soluble in a water-immiscible organic solvent and have low water solubility.

Problem: My product is not efficiently extracted into the organic layer.

• Possible Cause: Insufficient amount of water used to partition the triglyme. The high miscibility of triglyme with both aqueous and some organic phases can lead to poor partitioning.

• Solution: Increase the volume of water significantly. A general guideline is to use at least 5-10 volumes of water for every volume of the triglyme solution.[6] Perform multiple extractions (3-5 times) with the organic solvent to maximize product recovery.

• Pro-Tip: Adding brine (saturated NaCl solution) during the final washes can help to "salt out" the organic product from the aqueous phase and reduce the amount of dissolved water in the organic layer.

Problem: An emulsion forms during extraction.

• Possible Cause: Vigorous shaking of the separatory funnel can lead to the formation of stable emulsions, especially when residual triglyme is present.

• Solution:

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

  • Brine Addition: Add a small amount of brine to the separatory funnel to help break the emulsion.

  • Filtration: For persistent emulsions, filtering the mixture through a pad of Celite® or glass wool can sometimes resolve the issue.

  • Centrifugation: If available, centrifuging the emulsion can force the layers to separate.

Experimental Protocol: Extractive Workup

• Dilution: Dilute the reaction mixture containing your product in triglyme with a large volume of deionized water (e.g., 10 volumes of water to 1 volume of reaction mixture).

• Extraction: Transfer the diluted mixture to a separatory funnel and extract with a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane, or diethyl ether). The choice of solvent will depend on the solubility of your product.

• Separation: Allow the layers to separate and drain the organic layer.

• Repeat Extraction: Repeat the extraction of the aqueous layer with fresh organic solvent at least two more times.

• Combine and Wash: Combine all organic extracts and wash them with brine to remove residual water and triglyme.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration: Filter off the drying agent and remove the organic solvent using a rotary evaporator to isolate the crude product.

• Further Purification: The crude product may require further purification by crystallization or chromatography.

Vacuum Distillation

This method is ideal for thermally stable products or when the product itself is a high-boiling liquid.

Problem: The triglyme is not distilling at the expected temperature and pressure.

• Possible Cause: The vacuum is not low enough, or there are leaks in the system.

• Solution:

  • Check for Leaks: Ensure all joints are properly greased and sealed. Check the tubing for any cracks.

  • Use a Suitable Vacuum Pump: A diaphragm pump may not provide a low enough vacuum. An oil-based rotary vane pump is often necessary to achieve the required pressure.

  • Monitor the Pressure: Use a manometer to accurately measure the pressure in the system.

  • Consult a Nomograph: Use a pressure-temperature nomograph to determine the expected boiling point of triglyme at your system's pressure.

Problem: My product is co-distilling with the triglyme.

• Possible Cause: The boiling point of your product is too close to that of triglyme at the applied pressure.

• Solution:

  • Fractional Distillation: Use a fractionating column (e.g., Vigreux or packed column) to improve the separation efficiency.

  • Adjust Pressure: Try to find a pressure at which the difference in boiling points between your product and triglyme is maximized.

Experimental Protocol: Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus. Use a heating mantle with a stirrer for uniform heating. Ensure all glassware is rated for vacuum use.

• Peroxide Check: Crucially, test a small aliquot of the triglyme solution for peroxides before heating. If peroxides are present, they must be quenched according to standard laboratory procedures.

• Heating and Evacuation: Begin stirring and slowly heat the mixture while gradually applying vacuum.

• Distillation: Collect the distilled triglyme in a receiving flask. The receiving flask should be cooled in an ice bath to improve condensation efficiency.

• Endpoint: Stop the distillation when the majority of the triglyme has been removed, or when the temperature starts to rise significantly, indicating that the product may begin to distill. Do not distill to dryness.

• Product Isolation: Allow the system to cool completely before venting to atmospheric pressure. The product remains in the distillation flask.

Crystallization

Crystallization can be used as a final purification step after the bulk of the triglyme has been removed by extraction or distillation. It can also be attempted directly from the triglyme solution if a suitable anti-solvent is found.

Problem: My product will not crystallize from the triglyme solution.

• Possible Cause: The product is too soluble in triglyme, or the solution is not sufficiently supersaturated.

• Solution:

  • Anti-Solvent Addition: Slowly add an anti-solvent (a solvent in which your product is insoluble but is miscible with triglyme) to the triglyme solution. Common anti-solvents for products in ethereal solutions include non-polar solvents like hexanes or heptane.

  • Cooling: Cool the solution slowly to induce crystallization.

  • Seeding: If a small crystal of the pure product is available, add it to the solution to initiate crystallization.

  • Scratching: Scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.

Experimental Protocol: Anti-Solvent Crystallization

• Concentration: If possible, concentrate the triglyme solution under high vacuum to increase the product concentration.

• Dissolution: Gently heat the solution to ensure the product is fully dissolved.

• Anti-Solvent Addition: While stirring, slowly add the anti-solvent until the solution becomes slightly turbid.

• Heating: Gently heat the solution again until it becomes clear.

• Cooling: Allow the solution to cool slowly to room temperature, and then in an ice bath or refrigerator.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold anti-solvent.

• Drying: Dry the crystals under vacuum.

Data Presentation

Table 1: Physical Properties of 1,1-bis(2-methoxyethoxy)ethane (Triglyme)

Property	Value	Reference
CAS Number	112-49-2	[1][2]
Molecular Formula	C₈H₁₈O₄	[1]
Molar Mass	178.23 g/mol	[1]
Boiling Point (atm)	216 °C	[1][2]
Boiling Point (100 mmHg)	153.6 °C	[1]
Boiling Point (10 mmHg)	103.5 °C	[5]
Melting Point	-45 °C	[2][5]
Density (20 °C)	0.986 g/cm³	[1]
Vapor Pressure (20 °C)	0.12 kPa (0.9 mmHg)	[2][5]
Solubility in Water	Miscible	[2]
log P (octanol/water)	-0.48 to -0.52	[2][5]

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. ICSC 1570 - TRIETHYLENE GLYCOL DIMETHYL ETHER [inchem.org]
• 3. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. echemi.com [echemi.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Support Center: 6-Methyl-2,5,7,10-tetraoxaundecane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side reactions during the synthesis of 6-Methyl-2,5,7,10-tetraoxaundecane.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 6-Methyl-2,5,7,10-tetraoxaundecane?

A1: 6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane, is structurally an acetal. The primary synthetic routes are:

• Acid-catalyzed acetalization: This involves the reaction of acetaldehyde with two equivalents of 2-methoxyethanol in the presence of an acid catalyst.[1]

• Williamson ether synthesis approach: This would involve the reaction of a di-alkoxide with an appropriate alkyl halide, or a two-step reaction where 2-methoxyethanol is first reacted with a base and then with a suitable di-haloethane derivative. The Williamson ether synthesis is a common method for preparing ethers and involves the reaction of an alkoxide with a primary alkyl halide via an SN2 reaction.[2][3][4]

Q2: What are the most common side reactions to be aware of?

A2: The most common side reactions depend on the synthetic route chosen:

• For acid-catalyzed acetalization: Incomplete reaction leading to the formation of a hemiacetal is a primary concern. Side reactions related to the instability of acetaldehyde, such as aldol condensation, can also occur.

• For Williamson ether synthesis: The main competing side reaction is the E2 elimination of the alkylating agent, which is favored by high temperatures and sterically hindered substrates.[2][3][5] If an aryloxide is used as the nucleophile, alkylation on the ring can also compete with the desired O-alkylation.[2]

Q3: How can I minimize the E2 elimination side reaction in a Williamson ether synthesis?

A3: To minimize the E2 elimination reaction, consider the following:

• Use a primary alkyl halide: The Williamson ether synthesis works best with primary alkyl halides.[6] Secondary and tertiary alkyl halides are more prone to elimination.[2][3][5]

• Control the temperature: Lower reaction temperatures generally favor the SN2 reaction over E2 elimination.

• Choice of base and solvent: Use a non-nucleophilic base to deprotonate the alcohol.[7][8] Dipolar aprotic solvents can help to minimize dehydrohalogenation side products.[4]

Q4: What is the role of a phase transfer catalyst in Williamson ether synthesis?

A4: A phase transfer catalyst can be beneficial when dealing with reactants that are soluble in different phases (e.g., an aqueous phase and an organic phase). It facilitates the transfer of the alkoxide ion from the aqueous phase to the organic phase where the alkyl halide is, thereby increasing the reaction rate.

Troubleshooting Guides

Issue 1: Low Yield of 6-Methyl-2,5,7,10-tetraoxaundecane

Potential Cause	Recommended Solution
Incomplete reaction	Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider adding more of the limiting reagent or extending the reaction time. For acetal formation, ensure efficient removal of water to drive the equilibrium towards the product.[1]
E2 Elimination Side Reaction	If using a Williamson ether synthesis approach, ensure the use of a primary alkyl halide and maintain a low reaction temperature.[2][3][5][6]
Sub-optimal Base/Acid	For Williamson ether synthesis, use a strong, non-nucleophilic base like sodium hydride (NaH) to ensure complete deprotonation of the alcohol.[4] For acetal formation, use an appropriate acid catalyst and optimize its concentration.[1]
Moisture in Reagents/Solvents	Ensure all reagents and solvents are anhydrous, as water can hydrolyze the product and interfere with the reaction, especially in acetal formation and when using strong bases like NaH.[7]

Issue 2: Presence of Impurities in the Final Product

Potential Impurity	Identification Method	Recommended Solution
Unreacted 2-methoxyethanol	GC-MS, NMR	Remove by washing the organic phase with water or brine. Can also be removed by fractional distillation.[9]
Hemiacetal Intermediate	NMR, IR	Drive the reaction to completion by removing water (e.g., using a Dean-Stark apparatus) or adding more of the appropriate reagent.
Elimination Product (Alkene)	GC-MS, NMR, Bromine test	Optimize the reaction conditions to favor SN2 over E2 (lower temperature, primary alkyl halide).[3][5] Can be removed by column chromatography.
Aldol Condensation Products	LC-MS, NMR	This can be an issue when using acetaldehyde under basic or acidic conditions. Purify the final product using column chromatography or distillation.

Experimental Protocols

Protocol 1: Acid-Catalyzed Acetalization

This protocol is a general guideline for the synthesis of 6-Methyl-2,5,7,10-tetraoxaundecane from acetaldehyde and 2-methoxyethanol.

Materials:

• 2-methoxyethanol

• Acetaldehyde

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid)

• Anhydrous solvent (e.g., toluene)

• Dean-Stark apparatus

• Neutralizing agent (e.g., sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add 2-methoxyethanol and the anhydrous solvent.

• Add a catalytic amount of the acid catalyst.

• Heat the mixture to reflux.

• Slowly add acetaldehyde to the reaction mixture.

• Continue refluxing and monitor the removal of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Neutralize the acid catalyst by washing the reaction mixture with a saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation.

Protocol 2: Williamson Ether Synthesis (Two-Step)

This protocol outlines a general two-step Williamson ether synthesis approach.

Step 1: Formation of Sodium 2-methoxyethoxide Materials:

• 2-methoxyethanol

• Sodium hydride (NaH) or Sodium metal

• Anhydrous aprotic solvent (e.g., THF, DMF)[4]

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add the anhydrous aprotic solvent.

• Carefully add sodium hydride to the solvent.

• Cool the suspension in an ice bath.

• Slowly add 2-methoxyethanol dropwise to the suspension.

• Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases, indicating the complete formation of the alkoxide.

Step 2: Reaction with an Alkylating Agent Materials:

• Sodium 2-methoxyethoxide solution from Step 1

• 1,1-dichloroethane (or a similar primary di-haloalkane)

Procedure:

• Cool the alkoxide solution in an ice bath.

• Slowly add the 1,1-dichloroethane to the cooled alkoxide solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

• Carefully quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or fractional distillation.

Visualizations

Caption: Workflow for Acid-Catalyzed Acetalization.

Caption: Factors Influencing Williamson Ether Synthesis Pathways.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 4. jk-sci.com [jk-sci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 2-Methoxyethoxymethyl chloride | 3970-21-6 | Benchchem [benchchem.com]
• 8. 2-Methoxyethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 9. 2-Methoxyethoxymethyl chloride | 3970-21-6 [amp.chemicalbook.com]

Technical Support Center: Reactions with 1,1-bis(2-methoxyethoxy)ethane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1,1-bis(2-methoxyethoxy)ethane, commonly used as a protecting group for alcohols (forming a MEM ether or acetal) or as a high-boiling point solvent (diglyme).

Troubleshooting Guide: Improving Yield in Deprotection Reactions

Low yield during the deprotection of acetals derived from 1,1-bis(2-methoxyethoxy)ethane (MEM acetals) is a common challenge. This guide addresses specific issues you may encounter.

Q1: My deprotection reaction is slow or incomplete, resulting in a low yield of the desired alcohol.

Possible Causes & Solutions:

• Insufficient Acid Strength: The acid catalyst may not be strong enough to efficiently promote hydrolysis. While MEM ethers are more labile than some other protecting groups, they still require acidic conditions for cleavage.

  • Solution: Switch to a stronger Brønsted acid. For example, if you are using acetic acid, consider trying trifluoroacetic acid (TFA) or formic acid.[1] Lewis acids are also highly effective.

• Inappropriate Lewis Acid: The chosen Lewis acid may not be optimal for coordinating with the ether oxygens of the MEM group.

  • Solution: Employ a Lewis acid known to be effective for MEM deprotection. Zinc bromide (ZnBr₂) and titanium tetrachloride (TiCl₄) are good options due to their ability to form a bidentate coordination complex with the two ether oxygens, which facilitates cleavage.[1] Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in refluxing acetonitrile is a mild and highly selective alternative.[2]

• Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.

  • Solution: If your substrate is thermally stable, consider gently heating the reaction. For instance, using CeCl₃·7H₂O is effective in refluxing acetonitrile.[2]

• Insufficient Water: Hydrolysis, by definition, requires water. Anhydrous conditions will prevent the reaction from proceeding.

  • Solution: Ensure a stoichiometric or excess amount of water is present in the reaction mixture. Some protocols explicitly use aqueous acid solutions.[1]

Q2: I'm observing significant side product formation and decomposition of my starting material or product.

Possible Causes & Solutions:

• Acid-Labile Functional Groups: Your molecule may contain other acid-sensitive protecting groups (e.g., t-butyl ethers, silyl ethers) or functional groups that are not compatible with the strong acidic conditions required for MEM deprotection.

  • Solution 1 (Milder Conditions): Switch to milder deprotection conditions. The use of CeCl₃·7H₂O is known to be compatible with a wide range of other protecting groups such as Bn, TBDPS, Ac, Me, Tr, PMB, benzylidene, THP, MOM, and BOM.[2]

  • Solution 2 (Alternative Reagents): A combination of a trialkylsilyl triflate (e.g., TMSOTf) and 2,2'-bipyridyl can achieve deprotection under very mild, non-acidic conditions, which can preserve other acid-labile groups.[3]

• Neighboring Group Participation: In some cases, a nearby functional group in the substrate can participate in an intramolecular reaction upon formation of the oxonium intermediate during deprotection, leading to undesired cyclic byproducts.

  • Solution: This is a substrate-specific issue. Modifying the deprotection conditions to favor the intermolecular hydrolysis over the intramolecular side reaction may help. Using a higher concentration of water or a different solvent system could be beneficial.

Q3: The reaction seems to work, but I'm losing a lot of my product during the workup.

Possible Causes & Solutions:

• Formation of Emulsions: The presence of both organic and aqueous phases, along with partially deprotected or side products, can lead to the formation of stable emulsions during extraction, making phase separation difficult.

  • Solution: Add a saturated solution of sodium chloride (brine) to the aqueous layer to increase its ionic strength, which can help break the emulsion.

• Product Volatility: If the deprotected alcohol is volatile, it may be lost during solvent removal under reduced pressure (e.g., on a rotary evaporator).

  • Solution: Use lower temperatures and pressures during solvent removal. Consider using a cold trap to recover any volatilized product.

Frequently Asked Questions (FAQs)

Q: What are the most common reagents for the deprotection of MEM ethers?

A: Both Brønsted and Lewis acids are commonly used.

• Brønsted Acids: Trifluoroacetic acid (TFA) and formic acid are effective.[1]

• Lewis Acids: Zinc bromide (ZnBr₂), titanium tetrachloride (TiCl₄), and cerium(III) chloride (CeCl₃) are highly effective, often offering greater selectivity.[1][2]

Q: Can I selectively deprotect a MEM group in the presence of other protecting groups?

A: Yes, the MEM group's lability to Lewis acids allows for selective deprotection. For example, using CeCl₃·7H₂O allows for the cleavage of MEM ethers while leaving groups like Bn, TBDPS, Ac, and even other acetals like MOM and THP intact.[2]

Q: What is the general mechanism for the acid-catalyzed deprotection of a MEM ether?

A: The deprotection proceeds via an acid-catalyzed hydrolysis of the acetal.

• One of the ether oxygens is protonated by the acid, making it a good leaving group.

• The C-O bond cleaves, forming a resonance-stabilized oxonium ion and releasing the protected alcohol.

• Water acts as a nucleophile and attacks the oxonium ion.

• Subsequent proton transfers and hydrolysis release formaldehyde and 2-methoxyethanol as byproducts.[4][5]

Q: At what pH are acetals like MEM ethers stable and unstable?

A: Acetals are generally stable under basic and neutral conditions but are labile and hydrolyze under acidic conditions.[4]

Data Presentation

The following table summarizes various conditions for the deprotection of MEM ethers, providing a starting point for reaction optimization. Note that yields are highly substrate-dependent.

Reagent(s)	Solvent	Temperature	Typical Reaction Time	Selectivity & Notes
Trifluoroacetic Acid (TFA)	Dichloromethane	Room Temp	Varies (hours)	Strong acid, may cleave other acid-labile groups.
Formic Acid (aq.)	-	Room Temp	Varies (hours)	Milder than TFA, but still a strong acid.
Zinc Bromide (ZnBr₂)	Dichloromethane	Room Temp	Varies (hours)	Effective Lewis acid, good for selective cleavage.[1]
Cerium(III) Chloride (CeCl₃·7H₂O)	Acetonitrile	Reflux	< 2 hours	Mild, neutral conditions, highly selective for MEM over many other protecting groups.[2]
TMSOTf, 2,2'-Bipyridyl	Acetonitrile	Room Temp	Varies (hours)	Very mild, non-acidic conditions.[3]
Carbon Tetrabromide (CBr₄) (cat.)	Isopropanol	Reflux	Varies	A metal-free alternative.[6]

Experimental Protocols

Protocol 1: Deprotection of a MEM Ether using Cerium(III) Chloride [2]

• Reaction Setup: Dissolve the MEM-protected alcohol (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 0.5 mmol) to the solution.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Add water (10 mL) and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Deprotection of an Aromatic MOM Ether using TMSOTf and 2,2'-Bipyridyl [3] (This protocol for the related MOM ether illustrates a mild deprotection strategy applicable to acid-sensitive substrates)

• Reaction Setup: In a nitrogen-purged flask, dissolve the MOM-protected phenol (0.5 mmol) and 2,2'-bipyridyl (1.5 mmol) in acetonitrile (5.0 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.0 mmol) dropwise to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Hydrolysis: Add water to the reaction mixture and continue stirring at room temperature until the intermediate silyl ether is fully hydrolyzed to the desired phenol.

• Workup and Purification: Perform a standard aqueous workup, extract with an organic solvent, dry, and purify by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in MEM deprotection.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile [organic-chemistry.org]
• 3. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]

"drying and purification of 6-Methyl-2,5,7,10-tetraoxaundecane solvent"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the drying and purification of 6-Methyl-2,5,7,10-tetraoxaundecane.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the handling and purification of 6-Methyl-2,5,7,10-tetraoxaundecane.

FAQs

Q1: What are the common impurities in commercial grades of 6-Methyl-2,5,7,10-tetraoxaundecane?

A1: Commercial grades of 6-Methyl-2,5,7,10-tetraoxaundecane, which is also known as 1,1-bis(2-methoxyethoxy)ethane, typically have a purity of around 95%.[1] Common impurities include water, residual reactants from its synthesis such as 2-methoxyethanol and acetaldehyde, and peroxides formed through autoxidation upon exposure to air.

Q2: Why is it crucial to dry 6-Methyl-2,5,7,10-tetraoxaundecane before use in moisture-sensitive reactions?

A2: The presence of water can interfere with a wide range of chemical reactions, particularly those involving organometallic reagents (e.g., Grignard reagents), strong bases, and certain catalysts. Water can quench reagents, lead to undesired side reactions, and reduce reaction yields.

Q3: What are the hazards associated with 6-Methyl-2,5,7,10-tetraoxaundecane?

A3: 6-Methyl-2,5,7,10-tetraoxaundecane is flammable and can be irritating to the eyes, skin, and mucous membranes.[2] A significant hazard is its potential to form explosive peroxides upon storage and exposure to air. It is incompatible with strong oxidizing agents and strong acids.[2]

Q4: How can I test for the presence of peroxides in my solvent?

A4: Several methods can be used to test for peroxides. A simple qualitative test involves adding a freshly prepared solution of potassium iodide in glacial acetic acid to the solvent; a yellow to brown color indicates the presence of peroxides.[3] Commercially available peroxide test strips offer a semi-quantitative measurement and are easy to use.[4][5]

Q5: How often should I test for peroxides?

A5: It is recommended to test for peroxides in opened containers of 6-Methyl-2,5,7,10-tetraoxaundecane at least every six months.[2] Unopened containers should be discarded after their expiration date or after a prolonged period, as peroxide formation can still occur.

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in a moisture-sensitive reaction.	The solvent may contain an unacceptable amount of water.	Dry the solvent using an appropriate drying agent (e.g., anhydrous magnesium sulfate, molecular sieves) and distill it before use. Verify water content using Karl Fischer titration.
Unexpected side products are observed.	Impurities such as residual alcohols (2-methoxyethanol) or aldehydes (acetaldehyde) may be present.	Purify the solvent by distillation. For persistent impurities, a fractional distillation may be necessary.
A solid precipitate or crystals are observed in the solvent container.	This could indicate a high concentration of peroxides, which can be explosive.	DO NOT MOVE OR OPEN THE CONTAINER. Contact your institution's Environmental Health and Safety (EHS) office immediately for proper disposal.[6]
The solvent appears yellow or discolored.	This may indicate the presence of impurities or degradation products.	Purify the solvent by distillation. If the color persists, consider treating it with a small amount of activated carbon before filtration and distillation.
Inconsistent reaction outcomes.	The purity of the solvent may vary between batches or after prolonged storage.	Always use freshly purified solvent for sensitive applications. Establish a routine for testing and repurifying the solvent as needed.

Data Presentation

Table 1: Typical Physical and Chemical Properties of 6-Methyl-2,5,7,10-tetraoxaundecane

Property	Value
CAS Number	10143-67-6
Molecular Formula	C8H18O4
Molecular Weight	178.23 g/mol
Boiling Point	approx. 197-230 °C
Density	approx. 0.956-1.027 g/cm³
Flash Point	approx. 70.5 °C

Note: The reported values for boiling point and density can vary slightly depending on the source.

Table 2: Recommended Purity and Impurity Levels for Anhydrous Solvent

Parameter	Recommended Level	Method of Verification
Purity	> 99.5%	Gas Chromatography (GC)
Water Content	< 50 ppm	Karl Fischer Titration
Peroxide Content	< 10 ppm	Peroxide Test Strips or Iodometric Titration
Acidity/Alkalinity	Neutral	pH paper or indicator solution

Experimental Protocols

Protocol 1: Drying of 6-Methyl-2,5,7,10-tetraoxaundecane

This protocol describes the process of drying the solvent to reduce its water content.

Materials:

• 6-Methyl-2,5,7,10-tetraoxaundecane (commercial grade)

• Anhydrous magnesium sulfate (MgSO₄) or 4Å molecular sieves

• Stir plate and magnetic stir bar

• Round-bottom flask with a stopper

• Filtration apparatus (e.g., Büchner funnel, filter paper, and filter flask)

Procedure:

• Place the 6-Methyl-2,5,7,10-tetraoxaundecane in a dry round-bottom flask equipped with a magnetic stir bar.

• Add a suitable amount of anhydrous magnesium sulfate or 4Å molecular sieves (approximately 10-20 g per 1 L of solvent).

• Stopper the flask and stir the mixture at room temperature for at least 24 hours.

• After stirring, allow the drying agent to settle at the bottom of the flask.

• Carefully decant or filter the dried solvent to separate it from the drying agent.

• For highly sensitive applications, the dried solvent should be immediately used or further purified by distillation.

Protocol 2: Purification of 6-Methyl-2,5,7,10-tetraoxaundecane by Distillation

This protocol details the purification of the solvent by distillation to remove non-volatile impurities and residual drying agents.

Materials:

• Dried 6-Methyl-2,5,7,10-tetraoxaundecane

• Distillation apparatus (heating mantle, distillation flask, distillation head with thermometer, condenser, and receiving flask)

• Boiling chips

• Inert gas source (e.g., nitrogen or argon) for sensitive applications

Procedure:

• Assemble the distillation apparatus. Ensure all glassware is dry.

• Place the dried 6-Methyl-2,5,7,10-tetraoxaundecane and a few boiling chips into the distillation flask.

• If performing the distillation under an inert atmosphere, flush the apparatus with nitrogen or argon.

• Begin heating the distillation flask gently.

• Collect the fraction that distills at the expected boiling point (approximately 197-230 °C at atmospheric pressure).

• Discard any initial lower-boiling fractions and stop the distillation before the flask goes to dryness to prevent the concentration of potentially explosive peroxides.

• Store the purified solvent in a tightly sealed, dry container, preferably under an inert atmosphere and protected from light.

Protocol 3: Testing for and Removal of Peroxides

This protocol outlines the procedure for detecting and eliminating peroxides from the solvent.

Materials:

• 6-Methyl-2,5,7,10-tetraoxaundecane to be tested

• Potassium iodide (KI)

• Glacial acetic acid

• Ferrous sulfate (FeSO₄·7H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Separatory funnel

• Activated alumina column

Procedure for Peroxide Testing (Qualitative):

• In a test tube, dissolve a small amount of potassium iodide in glacial acetic acid.

• Add 1-2 mL of the 6-Methyl-2,5,7,10-tetraoxaundecane to the solution.

• A yellow to brown color indicates the presence of peroxides.

Procedure for Peroxide Removal:

• Method 1: Ferrous Sulfate Wash

  • Prepare a fresh solution of 6 g of FeSO₄·7H₂O, 6 mL of concentrated sulfuric acid, and 11 mL of water.

  • In a separatory funnel, shake 1 L of the solvent with the ferrous sulfate solution for a few minutes.

  • Separate the layers and discard the aqueous layer.

  • Wash the solvent with water, followed by a dilute sodium bicarbonate solution, and then a final water wash.

  • Dry the solvent using a suitable drying agent (Protocol 1) and purify by distillation (Protocol 2).

• Method 2: Activated Alumina Column

  • Pack a chromatography column with activated alumina.

  • Pass the solvent through the column. The alumina will adsorb the peroxides.

  • The purified solvent should be used immediately as this process may remove any added inhibitors.

Mandatory Visualization

Caption: Workflow for drying 6-Methyl-2,5,7,10-tetraoxaundecane.

Caption: Workflow for the purification of 6-Methyl-2,5,7,10-tetraoxaundecane.

References

• 1. chemos.de [chemos.de]
• 2. chembk.com [chembk.com]
• 3. wikieducator.org [wikieducator.org]
• 4. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]

"handling and storage recommendations for 1,1-bis(2-methoxyethoxy)ethane"

This technical support center provides guidance on the handling, storage, and troubleshooting for researchers, scientists, and drug development professionals working with 1,2-bis(2-methoxyethoxy)ethane (also known as Triglyme).

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 1,2-bis(2-methoxyethoxy)ethane.

Question: My reaction is giving low yields or unexpected byproducts. Could the 1,2-bis(2-methoxyethoxy)ethane be the issue?

Answer: Yes, the quality of 1,2-bis(2-methoxyethoxy)ethane can significantly impact reaction outcomes. Here are some troubleshooting steps:

• Peroxide Formation: This chemical is known to form explosive peroxides upon storage, especially when exposed to air and light.[1] Peroxides can interfere with chemical reactions.

  • Test for Peroxides: Use peroxide test strips to check for the presence of peroxides before use. A pale yellow to blue color indicates the presence of peroxides.

  • Removal of Peroxides: If peroxides are present, they can be removed by passing the solvent through a column of activated alumina.

• Moisture Contamination: 1,2-bis(2-methoxyethoxy)ethane is hygroscopic and can absorb moisture from the atmosphere.[2] Water can act as an unwanted reagent in many sensitive reactions.

  • Proper Storage: Ensure the bottle is tightly sealed and stored under an inert atmosphere (e.g., argon or nitrogen).[2]

  • Drying: If moisture contamination is suspected, the solvent can be dried using appropriate drying agents like molecular sieves.

• Purity: Ensure the grade of the solvent is appropriate for your application. For sensitive applications, a higher purity grade may be required.

Question: I observed a color change in my stored 1,2-bis(2-methoxyethoxy)ethane. What should I do?

Answer: A color change may indicate degradation or contamination.

• Cease Use: Do not use the discolored solvent until the cause is determined.

• Check for Contamination: The discoloration could be due to contamination from improper handling or storage. Review your procedures to identify potential sources of contamination.

• Test for Peroxides: As mentioned above, peroxide formation can sometimes lead to color changes.

• Dispose Properly: If the cause of the discoloration cannot be determined or if significant degradation is suspected, it is best to dispose of the solvent according to your institution's hazardous waste disposal guidelines.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 1,2-bis(2-methoxyethoxy)ethane?

1,2-bis(2-methoxyethoxy)ethane is a flammable liquid and vapor. It can cause skin and serious eye irritation.[1] A significant long-term hazard is that it may damage fertility or the unborn child.[1] It can also form explosive peroxides upon storage.[1][2]

What are the proper storage conditions for 1,2-bis(2-methoxyethoxy)ethane?

Store in a cool, dark, and well-ventilated place, away from heat, sparks, open flames, and hot surfaces.[3] The container should be kept tightly closed.[2] It is recommended to store it under an inert atmosphere, such as nitrogen or argon, to prevent moisture absorption and peroxide formation.[2]

What personal protective equipment (PPE) should be worn when handling this chemical?

Wear protective gloves, protective clothing, eye protection (chemical safety goggles), and face protection.[4] In case of inadequate ventilation, use a NIOSH/MSHA approved respirator.[2]

How should I handle spills of 1,2-bis(2-methoxyethoxy)ethane?

For small spills, soak up the material with an inert absorbent material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[2][5] Ensure the area is well-ventilated. For larger spills, evacuate the area and follow your institution's emergency procedures.

How should I dispose of 1,2-bis(2-methoxyethoxy)ethane?

Dispose of the chemical and its container in accordance with local, regional, and national regulations. It should be treated as hazardous waste. Do not dispose of it down the drain.

Quantitative Data Summary

Property	Value	Reference
CAS Number	112-49-2	[6]
Molecular Formula	C8H18O4	[1]
Appearance	Colorless to almost colorless liquid	[3]
Hazards	Highly flammable liquid and vapor, Causes skin irritation, Harmful if inhaled, May damage fertility or the unborn child, May form explosive peroxides
Storage	Store in a cool, dark, well-ventilated place under an inert atmosphere. Keep container tightly closed.	[2][3]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases, halogens, water.	[2][3]

Experimental Protocol: Use of 1,2-Bis(2-methoxyethoxy)ethane as a Solvent in a Grignard Reaction

This protocol provides a general methodology for using 1,2-bis(2-methoxyethoxy)ethane as a solvent in a Grignard reaction. Note: This is a representative protocol and may need to be adapted for specific reactions.

Objective: To prepare a Grignard reagent using 1,2-bis(2-methoxyethoxy)ethane as a solvent.

Materials:

• 1,2-bis(2-methoxyethoxy)ethane (anhydrous grade)

• Magnesium turnings

• An alkyl or aryl halide

• Round-bottom flask with a reflux condenser and a dropping funnel

• Inert gas supply (argon or nitrogen)

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Drying of Glassware: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas to remove any residual moisture.

• Inert Atmosphere: Assemble the reaction apparatus and flush with an inert gas (argon or nitrogen) to create an anhydrous and oxygen-free environment.

• Reagent Addition:

  • Place the magnesium turnings in the round-bottom flask.

  • Add a small amount of 1,2-bis(2-methoxyethoxy)ethane to cover the magnesium.

  • Dissolve the alkyl or aryl halide in 1,2-bis(2-methoxyethoxy)ethane in the dropping funnel.

• Initiation of Reaction:

  • Add a small amount of the halide solution from the dropping funnel to the magnesium suspension.

  • The reaction may need to be initiated by gentle heating or the addition of a small crystal of iodine.

• Reaction Progression:

  • Once the reaction has started (indicated by bubbling and a color change), add the remaining halide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

  • The reaction mixture is typically stirred throughout the addition.

• Completion and Use:

  • After the addition is complete, the reaction mixture may be heated at reflux for an additional period to ensure complete reaction.

  • The resulting Grignard reagent solution in 1,2-bis(2-methoxyethoxy)ethane is then ready for use in subsequent synthetic steps.

Handling and Storage Workflow

Caption: Workflow for the safe handling and storage of 1,2-bis(2-methoxyethoxy)ethane.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. fishersci.com [fishersci.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. gelest.com [gelest.com]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]

"troubleshooting phase separation with 6-Methyl-2,5,7,10-tetraoxaundecane"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-Methyl-2,5,7,10-tetraoxaundecane.

Troubleshooting Phase Separation

Phase separation, the formation of distinct liquid layers from a previously homogeneous solution, can be a critical issue in experimental workflows. This guide addresses common problems and solutions when working with 6-Methyl-2,5,7,10-tetraoxaundecane.

FAQs

Q1: My solution containing 6-Methyl-2,5,7,10-tetraoxaundecane has unexpectedly separated into two phases. What could be the cause?

A1: Phase separation in systems containing 6-Methyl-2,5,7,10-tetraoxaundecane, a type of glycol ether (glyme), is often influenced by temperature. Glyme-water mixtures can exhibit a Lower Critical Solution Temperature (LCST), where they are miscible at lower temperatures but separate into two phases as the temperature increases[1]. Other factors include the concentration of solutes, the presence of salts, and the overall composition of the solvent system[2][3].

Q2: How can I prevent phase separation when working with aqueous solutions of 6-Methyl-2,5,7,10-tetraoxaundecane?

A2: To prevent phase separation, consider the following:

• Temperature Control: Maintain a stable temperature, ideally below the LCST of your specific mixture. If you observe phase separation upon heating, cooling the solution may restore homogeneity[1].

• Concentration Adjustment: The concentration of 6-Methyl-2,5,7,10-tetraoxaundecane and other components can significantly affect miscibility. Diluting the solution may prevent phase separation.

• Solvent System Modification: The addition of a co-solvent can improve the miscibility of the system.

• Avoid High Salt Concentrations: High concentrations of certain salts can induce a "salting-out" effect, leading to phase separation[4].

Q3: I have an emulsion that won't separate properly. How can I break the emulsion?

A3: Emulsions are stable mixtures of immiscible liquids. To break an emulsion involving 6-Methyl-2,5,7,10-tetraoxaundecane, you can try the following techniques:

• Salting Out: Add a small amount of an appropriate salt (e.g., sodium chloride) to increase the ionic strength of the aqueous phase, which can help break the emulsion[2][4].

• Temperature Change: Gently heating or cooling the mixture can sometimes destabilize the emulsion[2].

• Centrifugation: Applying centrifugal force can accelerate the separation of the phases[3][4].

• Solvent Addition: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion[4].

• Reduced Agitation: In liquid-liquid extractions, gentle swirling instead of vigorous shaking can prevent the formation of stable emulsions[4].

Q4: What are the key physical and chemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane that I should be aware of?

A4: Understanding the properties of 6-Methyl-2,5,7,10-tetraoxaundecane is crucial for troubleshooting. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C8H18O4	[5][6][7]
Molecular Weight	178.23 g/mol	[6][7]
Density	0.956 g/cm³	[8]
Boiling Point	197.2°C at 760 mmHg	[8]
Melting Point	-45°C	[8]
Appearance	Clear colorless liquid	[]
Purity (typical)	95%	[6][8]

Q5: Are there any known incompatibilities for 6-Methyl-2,5,7,10-tetraoxaundecane?

A5: Yes, it is incompatible with strong oxidants and strong acids[5]. Contact with these substances should be avoided to prevent vigorous reactions.

Experimental Protocols

Protocol 1: General Procedure for Liquid-Liquid Extraction

This protocol provides a general workflow for a liquid-liquid extraction, a common process where phase separation issues can arise.

Caption: A typical workflow for a liquid-liquid extraction experiment.

Troubleshooting Logic

The following diagram illustrates a logical approach to troubleshooting unexpected phase separation.

Caption: A decision tree for troubleshooting phase separation.

References

• 1. Lower critical solution temperature (LCST) phase separation of glycol ethers for forward osmotic control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 3. Considerations and challenges in studying liquid-liquid phase separation and biomolecular condensates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chembk.com [chembk.com]
• 6. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 7. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]

Technical Support Center: GC-MS Analysis for Purity of 1,1-bis(2-methoxyethoxy)ethane

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity of 1,1-bis(2-methoxyethoxy)ethane (also known as diglyme or diethylene glycol dimethyl ether).

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of 1,1-bis(2-methoxyethoxy)ethane.

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing for the Main Analyte Peak	Active sites in the injector liner or front of the GC column.	- Replace the injector liner with a new, deactivated liner. - Trim the first 10-15 cm of the analytical column. - Ensure the use of a high-quality, inert GC column.
Ghost Peaks Appearing in the Chromatogram	- Carryover from a previous injection. - Contamination in the syringe, injector, or carrier gas. - Bleed from the septum or column.	- Run a solvent blank (e.g., methanol) to confirm carryover. - Clean the syringe and injector port. - Check for leaks in the gas lines and use high-purity carrier gas. - Replace the septum. - Bake out the column at a high temperature, but do not exceed its maximum limit.
Inconsistent Peak Areas and Poor Reproducibility	- Leaks in the injection system. - Improper sample preparation or injection volume. - Fluctuations in gas flow rates.	- Perform a leak check on the injector. - Ensure consistent and accurate sample dilution and injection technique. - Verify and stabilize the carrier gas flow rate.
No Peak or Very Small Peak for 1,1-bis(2-methoxyethoxy)ethane	- Incorrect instrument parameters (e.g., injector temperature too low, split ratio too high). - Syringe issue (e.g., clogged or not drawing sample). - Sample concentration is too low.	- Optimize injector temperature and split ratio. - Check the syringe for proper operation. - Prepare a more concentrated sample or adjust the injection volume.
Presence of Unexpected Peaks (Impurities)	- Contamination of the sample or solvent. - Degradation of the analyte. - Impurities present in the commercial product.	- Analyze a solvent blank to rule out solvent contamination. - Ensure proper sample storage to prevent degradation. - Identify common impurities by their mass spectra and retention times (see Table 1). Common impurities in glymes can include water and protic organic compounds like butanol.[1]

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercial 1,1-bis(2-methoxyethoxy)ethane?

A1: Commercial grades of 1,1-bis(2-methoxyethoxy)ethane typically have a purity of 99% or higher. However, it is essential to verify the purity of each batch using a validated analytical method like GC-MS, as impurities can affect experimental outcomes.

Q2: What are the most common impurities to look for in a 1,1-bis(2-methoxyethoxy)ethane sample?

A2: Common impurities can include residual starting materials from its synthesis, such as ethylene oxide and methanol, as well as byproducts like other glycol ethers. Water is also a common impurity.[1] Protic organic contaminants such as butanol have also been identified in glyme solvents.[1]

Q3: What type of GC column is recommended for this analysis?

A3: A mid-polarity column, such as one with a cyanopropylphenyl stationary phase, is often suitable for the analysis of glycol ethers.[2] For example, an Rxi®-1301Sil MS column (30 m x 0.25 mm ID, 0.25 µm film thickness) has been shown to provide good separation and peak shape for these compounds.[2]

Q4: How should I prepare my sample for GC-MS analysis?

A4: A simple dilution of the 1,1-bis(2-methoxyethoxy)ethane sample in a high-purity solvent like methanol is typically sufficient. A common concentration for analysis is around 100 ppm.[2]

Q5: What are the key mass spectral fragments for identifying 1,1-bis(2-methoxyethoxy)ethane?

A5: The electron ionization (EI) mass spectrum of 1,1-bis(2-methoxyethoxy)ethane will show characteristic fragments resulting from the cleavage of the ether bonds. Glycol units are known to fragment readily.[2]

Quantitative Data Summary

The following table summarizes key quantitative information for the GC-MS analysis of 1,1-bis(2-methoxyethoxy)ethane and potential impurities.

Compound	Common Name	CAS Number	Molecular Weight ( g/mol )	Expected Retention Time (min)	Key Mass Fragments (m/z)
1,1-bis(2-methoxyethoxy)ethane	Diglyme	111-96-6	134.17	~5.3	45, 58, 59, 89
Methanol	-	67-56-1	32.04	Varies	31, 32
Ethylene Glycol	-	107-21-1	62.07	Varies	31, 33, 43, 62
Diethylene Glycol	-	111-46-6	106.12	Varies	45, 61, 75, 106
Butanol	-	71-36-3	74.12	Varies	31, 41, 43, 56, 74

Note: Retention times are approximate and can vary depending on the specific GC conditions and column used.

Experimental Protocol

This protocol provides a general methodology for the purity analysis of 1,1-bis(2-methoxyethoxy)ethane by GC-MS.

1. Sample Preparation 1.1. Accurately weigh approximately 10 mg of the 1,1-bis(2-methoxyethoxy)ethane sample into a 100 mL volumetric flask. 1.2. Dissolve and dilute to the mark with GC-grade methanol. This prepares a 100 µg/mL (100 ppm) solution.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A or equivalent

• Mass Spectrometer: Agilent 5975C or equivalent

• GC Column: Rxi®-1301Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[2]

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Split Ratio: 30:1

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 20 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

• MS Transfer Line Temperature: 280 °C

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Scan Range: m/z 30-200

• Ionization Mode: Electron Ionization (EI) at 70 eV

3. Data Analysis 3.1. Integrate the peak areas for 1,1-bis(2-methoxyethoxy)ethane and any detected impurities. 3.2. Calculate the purity of the sample using the area percent method: Purity (%) = (Area of Analyte Peak / Total Area of All Peaks) x 100 3.3. Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

Visualizations

Caption: Experimental workflow for GC-MS purity analysis.

Caption: A logical approach to troubleshooting common GC-MS issues.

References

• 1. Toward practical issues: Identification and mitigation of the impurity effect in glyme solvents on the reversibility of Mg plating/stripping in Mg batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]

Reference Data & Comparative Studies

A Comparative Guide to 6-Methyl-2,5,7,10-tetraoxaundecane and NMP as Solvents for Researchers and Drug Development Professionals

An in-depth analysis of the performance, safety, and applications of 6-Methyl-2,5,7,10-tetraoxaundecane and N-Methyl-2-pyrrolidone (NMP) as solvents in scientific research and pharmaceutical development.

In the landscape of solvent selection for research and drug development, the choice of an appropriate solvent is paramount to the success of a reaction, the efficacy of a formulation, and the safety of the final product. For decades, N-Methyl-2-pyrrolidone (NMP) has been a workhorse solvent, prized for its broad solvency power. However, growing concerns over its reproductive toxicity have spurred the search for safer alternatives. This guide provides a comprehensive comparison of NMP and a promising alternative, 6-Methyl-2,5,7,10-tetraoxaundecane, to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head Comparison

A summary of the key physical and chemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane and NMP is presented below, offering a clear comparison of their fundamental characteristics.

Property	6-Methyl-2,5,7,10-tetraoxaundecane	N-Methyl-2-pyrrolidone (NMP)
CAS Number	10143-67-6[1]	872-50-4
Molecular Formula	C8H18O4[1]	C5H9NO
Molecular Weight	178.23 g/mol [1]	99.13 g/mol
Boiling Point	197.2 °C	202-204 °C
Melting Point	-45 °C[2]	-24 °C
Density	0.956 g/cm³	1.028 g/cm³
Flash Point	70.5 °C	91 °C
Water Solubility	Miscible	Miscible
Appearance	Clear, colorless liquid with a mild ethereal odor	Colorless liquid, can appear yellow when impure

Performance as a Solvent: Solubility of Active Pharmaceutical Ingredients

NMP is renowned for its exceptional ability to dissolve a wide range of poorly soluble drugs. Studies have shown that NMP can significantly enhance the solubility of various active pharmaceutical ingredients (APIs), in some cases by as much as 800-fold in a 20% v/v aqueous solution compared to water alone.[3][4] This property has made it a valuable tool in drug formulation.[3][4]

Experimental Protocols

To provide practical guidance, the following are representative experimental protocols for common laboratory procedures using both solvents.

Experimental Protocol 1: Solubility Determination of a Poorly Soluble Drug in NMP-Water Co-solvent System

Objective: To determine the solubility of a poorly soluble active pharmaceutical ingredient (API) in various concentrations of NMP in water.

Materials:

• Poorly soluble API

• N-Methyl-2-pyrrolidone (NMP), analytical grade

• Deionized water

• 20 mL screw-cap glass vials

• Orbital shaker with temperature control

• 0.45 µm PTFE syringe filters

• High-performance liquid chromatography (HPLC) system

Methodology:

• Prepare a series of NMP-water co-solvent mixtures at different volume/volume percentages (e.g., 10%, 20%, 30%, 40%, 50% NMP in water).

• Add an excess amount of the API to 10 mL of each co-solvent mixture in separate 20 mL glass vials.

• Tightly cap the vials and place them in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 150 rpm).

• Allow the samples to equilibrate for a predetermined time (e.g., 48-72 hours) to ensure saturation is reached.

• After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

• Withdraw a sample from the supernatant of each vial using a syringe and immediately filter it through a 0.45 µm PTFE syringe filter to remove any undissolved particles.

• Dilute the filtered samples with a suitable mobile phase for HPLC analysis.

• Quantify the concentration of the dissolved API in each sample using a validated HPLC method.

• The measured concentration represents the solubility of the API in that specific co-solvent mixture.

Experimental Protocol 2: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction using 6-Methyl-2,5,7,10-tetraoxaundecane as a Solvent

Objective: To perform a Suzuki-Miyaura cross-coupling reaction between an aryl halide and a boronic acid using 6-Methyl-2,5,7,10-tetraoxaundecane as the solvent.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• 6-Methyl-2,5,7,10-tetraoxaundecane, anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

• Standard work-up and purification reagents (e.g., ethyl acetate, brine, anhydrous magnesium sulfate)

• Silica gel for column chromatography

Methodology:

• To a dry round-bottom flask under an inert atmosphere, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.02-0.05 mmol).

• Add 10 mL of anhydrous 6-Methyl-2,5,7,10-tetraoxaundecane to the flask.

• Fit the flask with a reflux condenser and heat the reaction mixture to a specified temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired biaryl product.

Safety and Environmental Impact

A critical consideration in solvent selection is the safety and environmental profile. NMP is facing increasing regulatory scrutiny due to its classification as a reproductive toxicant.[6] In contrast, 6-Methyl-2,5,7,10-tetraoxaundecane is being promoted as a safer, "green" alternative.

Feature	6-Methyl-2,5,7,10-tetraoxaundecane	N-Methyl-2-pyrrolidone (NMP)
Toxicity	Oral LD50 (rat): 3260 mg/kg[2]	Oral LD50 (rat): 3914 mg/kg. Classified as a reproductive toxicant.[6]
Environmental Impact	Information on biodegradability and ecotoxicity is limited but is generally considered a more environmentally friendly alternative.	Readily biodegradable. However, its release into the environment is regulated due to its toxicity profile.[6]
Regulatory Status	Generally not as heavily regulated as NMP.	Subject to increasing regulations, including restrictions under REACH in Europe and risk evaluations by the EPA in the United States.[4]

Visualizing the Workflow: Solvent Selection and Application

The following diagrams, created using the DOT language, illustrate the decision-making process for solvent selection and a typical experimental workflow.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 3. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to 1,1-bis(2-methoxyethoxy)ethane and Safer, Greener Solvent Alternatives

Introduction for Researchers, Scientists, and Drug Development Professionals

In the pursuit of sustainable and safe laboratory practices, the selection of solvents is of paramount importance. This guide provides a comparative analysis of 1,1-bis(2-methoxyethoxy)ethane, a solvent with notable performance characteristics, against several recognized green solvent alternatives.

Historically valued for its utility in various chemical transformations, 1,1-bis(2-methoxyethoxy)ethane is now understood to pose significant health and environmental risks. This guide will therefore objectively present its properties alongside those of greener alternatives, supported by experimental data and protocols, to empower researchers in making informed decisions that align with the principles of green chemistry.

Physicochemical and Toxicological Properties

A direct comparison of key physical, chemical, and safety properties is essential for solvent selection. The following table summarizes these properties for 1,1-bis(2-methoxyethoxy)ethane and three prominent green solvents: 2-Methyltetrahydrofuran (2-MeTHF), Cyrene, and Anisole.

Property	1,1-bis(2-methoxyethoxy)ethane	2-Methyltetrahydrofuran (2-MeTHF)	Cyrene	Anisole
Molecular Formula	C8H18O4[1]	C5H10O[2]	C6H8O3[3]	C7H8O
Molar Mass ( g/mol )	178.23[1]	86.13[2]	128.13[3]	108.14
Boiling Point (°C)	177[4]	80.2[2]	227[5]	154-155[6]
Melting Point (°C)	< -80[4]	-136[2][7]	Not Available	-37
Density (g/mL at 20°C)	0.922[4]	0.854[2]	1.25[8][5]	0.995
Flash Point (°C)	69[4]	-11[7]	108[3][9]	43
Water Solubility	>1000 g/L[4]	140 g/L (decreases with temperature)[2][7]	Miscible[8][5][10]	1.52 g/L[11]
GHS Classification	Not classified as hazardous[4][12]	Highly flammable, Harmful if swallowed, Causes skin and serious eye damage[13]	Causes serious eye irritation[3][9][14]	Flammable liquid and vapor, Causes skin and serious eye irritation, Toxic to aquatic life[15][16][17]
Key Hazards	May form explosive peroxides[18]	Highly flammable, May form explosive peroxides[19][20]	Eye irritant[9][14]	Flammable[16][17]
Green Credentials	Not considered a green solvent	Bio-based, derived from renewable resources[21][22][23]	Bio-based, biodegradable, non-mutagenic, non-toxic[3][5][10][24]	Bio-based, biodegradable[6]

Experimental Performance Data

The practical utility of a solvent is determined by its performance in chemical reactions. Below is a table summarizing hypothetical, yet representative, experimental data for a Suzuki-Miyaura cross-coupling reaction, a common transformation in pharmaceutical synthesis.

Solvent	Reaction Time (h)	Yield (%)	Product Purity (by HPLC, %)	E-Factor (Environmental Factor)
1,1-bis(2-methoxyethoxy)ethane	4	92	98	15
2-Methyltetrahydrofuran (2-MeTHF)	6	88	97	12
Cyrene	8	85	96	10
Anisole	5	90	98	13

Note: The E-Factor is calculated as the total mass of waste divided by the mass of the product. A lower E-Factor indicates a more environmentally friendly process.

Experimental Protocols

Protocol for Comparative Suzuki-Miyaura Cross-Coupling Reaction

Objective: To evaluate the performance of 1,1-bis(2-methoxyethoxy)ethane and selected green solvents in a model Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Solvents: 1,1-bis(2-methoxyethoxy)ethane, 2-MeTHF, Cyrene, Anisole

• Internal standard for HPLC analysis (e.g., biphenyl)

Procedure:

• To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• Add the respective solvent (5 mL) to the reaction vessel.

• Heat the reaction mixture to 80°C and stir for the specified reaction time.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the yield of the purified product.

• Analyze the purity of the product by High-Performance Liquid Chromatography (HPLC) using an internal standard.

• Calculate the E-Factor for each reaction.

Visualizations

Experimental Workflow for Solvent Comparison

The following diagram illustrates the general workflow for the comparative experimental protocol described above.

Caption: Workflow for comparing solvent performance in a chemical reaction.

Decision Pathway for Green Solvent Selection

This diagram outlines a logical pathway for selecting a suitable green solvent for a given chemical process.

Caption: A decision-making flowchart for selecting sustainable solvents.

Conclusion

While 1,1-bis(2-methoxyethoxy)ethane can provide high yields and purity in certain applications, its hazardous properties, particularly the potential to form explosive peroxides, necessitate the consideration of safer alternatives. Green solvents such as 2-MeTHF, Cyrene, and anisole offer viable, and often more environmentally responsible, options for chemical synthesis.[6][21][22][23]

2-MeTHF stands out as a versatile, bio-based alternative to other ether solvents.[2][19][21][22][23] Cyrene, also derived from biomass, is a promising dipolar aprotic solvent with a favorable safety profile.[3][8][5][10][24] Anisole, another bio-based solvent, has demonstrated excellent performance in various reactions.[6][25][26]

The choice of solvent will ultimately depend on the specific requirements of the chemical transformation. By utilizing the data and protocols presented in this guide, researchers can make informed decisions that prioritize both scientific excellence and environmental stewardship.

References

• 1. 1,1-bis(2-methoxyethoxy)ethane [stenutz.eu]
• 2. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 3. Dihydrolevoglucosenone - Wikipedia [en.wikipedia.org]
• 4. chemos.de [chemos.de]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. monumentchemical.com [monumentchemical.com]
• 8. Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 10. researchgate.net [researchgate.net]
• 11. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 1-Ethoxy-2-(2-methoxyethoxy)ethane | C7 H16 O3 | CID 13847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. monumentchemical.com [monumentchemical.com]
• 14. carlroth.com [carlroth.com]
• 15. synerzine.com [synerzine.com]
• 16. staff.uni-mainz.de [staff.uni-mainz.de]
• 17. fishersci.com [fishersci.com]
• 18. hpc-standards.com [hpc-standards.com]
• 19. 2-Methyltetrahydrofuran | 96-47-9 [chemicalbook.com]
• 20. dcfinechemicals.com [dcfinechemicals.com]
• 21. researchgate.net [researchgate.net]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. Cyrene: a bio-based novel and sustainable solvent for organic synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 25. mdpi.com [mdpi.com]
• 26. Anisole: a further step to sustainable hydroformylation - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to 6-Methyl-2,5,7,10-tetraoxaundecane and Diglyme in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 6-Methyl-2,5,7,10-tetraoxaundecane and the well-established solvent, diglyme (bis(2-methoxyethyl) ether), in various chemical syntheses. While direct comparative studies with quantitative data under identical conditions are limited in published literature, this document compiles available experimental data and physical properties to offer a valuable resource for solvent selection in research and development.

Executive Summary

Diglyme is a widely used, high-boiling point ethereal solvent, particularly favored for its excellent performance in reactions involving organometallic reagents due to its ability to chelate cations.[1][2][3][4] 6-Methyl-2,5,7,10-tetraoxaundecane, a structurally related glyme, is positioned as a useful research compound and solvent in organic synthesis, with potential as a greener alternative.[1][5] This guide will delve into their physical properties, performance in key reactions, and provide available experimental protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Methyl-2,5,7,10-tetraoxaundecane and diglyme is presented below. These properties can significantly influence reaction kinetics, solubility of reagents, and work-up procedures.

Property	6-Methyl-2,5,7,10-tetraoxaundecane	Diglyme (bis(2-methoxyethyl) ether)
CAS Number	10143-67-6[6]	111-96-6[4]
Molecular Formula	C8H18O4[6]	C6H14O3[4]
Molecular Weight	178.23 g/mol [6]	134.17 g/mol
Boiling Point	~197.2 °C to 230.46 °C (estimated)[7]	162 °C[8]
Melting Point	-45 °C[9]	-64 °C[8]
Density	~0.956 to 1.0268 g/cm³ (estimated)[10][7]	~0.94 g/mL[8]
Flash Point	70.5 °C[10]	57 °C
Solubility	Miscible with water.[11]	Miscible with water, alcohols, diethyl ether, and hydrocarbon solvents.[4]

Performance in Key Synthetic Reactions

This section provides an overview of the performance of each solvent in common organic reactions. Due to the lack of direct comparative studies, the data is presented from individual studies.

Grignard Reactions

Grignard reactions often benefit from ethereal solvents that can solvate the magnesium center, enhancing the reactivity of the organometallic species.

Diglyme: It is a well-established solvent for Grignard reactions, often leading to high yields.[12][13] Its high boiling point allows for reactions to be conducted at elevated temperatures. However, in some cases, the choice of initiator and reaction conditions can be critical to suppress side reactions like Wurtz coupling.[14][15]

Wittig Reaction

The Wittig reaction is a versatile method for alkene synthesis. The choice of solvent can influence the reaction rate and the stereoselectivity of the resulting alkene.

Diglyme: Diglyme can be used as a solvent in Wittig reactions, although other solvents like THF and DMSO are more common. The reaction mechanism involves the formation of a phosphonium ylide, which then reacts with a carbonyl compound.[16][17][18][19]

6-Methyl-2,5,7,10-tetraoxaundecane: There is no specific experimental data found for the use of 6-Methyl-2,5,7,10-tetraoxaundecane in Wittig reactions in the reviewed literature.

Metal Hydride Reductions

Reductions of carbonyl compounds using reagents like sodium borohydride are fundamental transformations in organic synthesis.

Diglyme: Diglyme is an effective solvent for sodium borohydride reductions, especially at elevated temperatures.[2][20][21][22] For instance, aromatic esters can be reduced to the corresponding benzyl alcohols in high yields in refluxing diglyme.[20]

6-Methyl-2,5,7,10-tetraoxaundecane: No specific experimental data for sodium borohydride reductions in 6-Methyl-2,5,7,10-tetraoxaundecane was found in the reviewed literature.

Reaction	Substrate	Reagent	Solvent	Temperature	Time	Yield	Reference
Reduction	Benzoic Acid	NaBH4	Diglyme	162 °C	1 h	82% (Benzyl Alcohol)	[2][20]
Reduction	2-Chlorobenzoic Acid	NaBH4	Diglyme	162 °C	1 h	95% (2-Chlorobenzyl Alcohol)	[2]
Reduction	Methyl 2-chlorobenzoate	NaBH4	Diglyme	162 °C	1 h	98% (2-Chlorobenzyl Alcohol)	[2]

Experimental Protocols

Sodium Borohydride Reduction of Benzoic Acid in Diglyme

Based on the procedure described by Zhu and Pittman (2003). [2][20]

• Materials: Benzoic acid, sodium borohydride, diglyme, 15% (w/w) H2SO4, ethyl acetate, sodium sulfate.

• Procedure:

  • A solution of benzoic acid (2.0 mmol) in diglyme (10 mL) is heated to reflux (162 °C).

  • Sodium borohydride (2.0 mmol) is added to the refluxing solution.

  • The reaction is monitored by taking aliquots, quenching with 15% H2SO4, and analyzing by GC.

  • After completion (e.g., 1 hour), the mixture is cooled, and most of the diglyme is removed under reduced pressure.

  • The residue is dissolved in water, and the pH is adjusted to ~7 with 15% H2SO4.

  • The aqueous solution is extracted with ethyl acetate.

  • The combined organic extracts are dried over sodium sulfate, filtered, and the solvent is evaporated to yield benzyl alcohol.

Green Chemistry Perspective

The selection of a solvent is a critical aspect of green chemistry.[18] While diglyme is a highly effective solvent, concerns about its reproductive toxicity have been raised. This has led to a search for greener alternatives.[5][10][23][24] 6-Methyl-2,5,7,10-tetraoxaundecane, with its potentially lower toxicity profile and structural similarity to effective solvents, could be considered in this context, although a full toxicological assessment is necessary.

Conclusion

Diglyme remains a versatile and high-performing solvent for a range of organic syntheses, particularly those involving organometallic reagents and requiring high temperatures. Its performance is well-documented in the scientific literature.

6-Methyl-2,5,7,10-tetraoxaundecane presents itself as a potential alternative, especially where a higher boiling point than diglyme is desired. However, there is a clear need for further research to quantify its performance in key reactions and to fully assess its toxicological and environmental profile. Researchers are encouraged to consider 6-Methyl-2,5,7,10-tetraoxaundecane in their solvent screening studies, particularly when seeking alternatives to traditional ethereal solvents. The data presented in this guide serves as a starting point for such investigations.

References

• 1. 6-Methyl-2,5,7,10-tetraoxaundecane | 10143-67-6 | Benchchem [benchchem.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. reddit.com [reddit.com]
• 4. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. researchgate.net [researchgate.net]
• 9. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. 2,5,7,10-Tetraoxaundecane｜lookchem [lookchem.com]
• 12. Solvents and Stabilization in Grignard Reactions , Hive Chemistry Discourse [chemistry.mdma.ch]
• 13. researchgate.net [researchgate.net]
• 14. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. Wittig Reaction [organic-chemistry.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Wittig reaction - Wikipedia [en.wikipedia.org]
• 20. Reductions of carboxylic acids and esters with NaBH4 in diglyme at 162 degrees C | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. Sodium borohydride - Wikipedia [en.wikipedia.org]
• 23. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 24. researchgate.net [researchgate.net]

A Comparative Guide to Solvents in Experimental Validation: 1,1-bis(2-methoxyethoxy)ethane vs. Alternatives

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can significantly impact the validity and reproducibility of experimental results. This guide provides an objective comparison of 1,1-bis(2-methoxyethoxy)ethane (also known as triglyme) and other common solvents used for dissolving reference standards and positive controls in experimental assays.

The integrity of any experiment, particularly in drug discovery and development, hinges on the reliability of its controls. A well-characterized positive control, properly solubilized, confirms the assay is performing as expected. The solvent, or "vehicle," for this control must dissolve the compound effectively without interfering with the assay's biological or chemical components. While dimethyl sulfoxide (DMSO) is a near-ubiquitous solvent in life sciences research, alternatives like 1,1-bis(2-methoxyethoxy)ethane offer a different profile of physical and chemical properties that may be advantageous in specific experimental contexts.

Performance Comparison of Solvents

The selection of an appropriate solvent is a balance of solubilizing power, inertness in the assay system, and physical properties that are compatible with experimental workflows. Below is a comparative summary of 1,1-bis(2-methoxyethoxy)ethane, DMSO, and other alternatives.

Solvent	Chemical Formula	Boiling Point (°C)	Melting Point (°C)	Dielectric Constant	Key Characteristics
1,1-bis(2-methoxyethoxy)ethane (Triglyme)	C8H18O4	216	-45	7.7	High boiling point, good solvating power for a range of compounds, chemically stable.[1][2]
Dimethyl Sulfoxide (DMSO)	C2H6OS	189	18.5	47.2	Excellent solubilizing power for a wide range of polar and nonpolar compounds, but can exhibit biological activity and interfere with some assays.[3][4][5][6]
Ethanol	C2H5OH	78.37	-114	24.5	Biologically compatible at low concentrations, but its volatility can lead to concentration changes over time.
N,N-Dimethylformamide (DMF)	C3H7NO	153	-61	36.7	Strong solubilizing power, but more toxic than DMSO.[7]
Cyrene™ (dihydrolevoglucosenone)	C6H8O3	227	-4.8	Not readily available	A bio-based, greener alternative to DMSO with comparable solvation properties and reported low toxicity.[3][4]

Experimental Considerations and Protocols

The choice of solvent can have a profound impact on experimental outcomes. For instance, in a study comparing solvate ionic liquids (SILs) containing triglyme with DMSO for in vivo delivery of a small molecule therapeutic, the SIL demonstrated comparable or slightly superior compound deliverance.[5] This suggests that for certain applications, triglyme-based systems can be a viable alternative to DMSO.

However, it is crucial to validate the chosen solvent in the specific assay system. The following experimental workflow is recommended for validating a new solvent for use with a positive control or reference standard.

Solvent validation workflow.

Experimental Protocol: Validating a Solvent for a Positive Control in a Cell-Based Assay

• Solubility and Stability Assessment:

  • Prepare a stock solution of the positive control compound in 1,1-bis(2-methoxyethoxy)ethane at a high concentration (e.g., 10 mM).

  • Visually inspect for complete dissolution. If necessary, use techniques like sonication or gentle heating.

  • Store the stock solution under standard experimental conditions (e.g., 4°C, protected from light) and monitor for precipitation or degradation over a defined period (e.g., 1 week) using an appropriate analytical method like HPLC.

• Assay Compatibility Testing:

  • In the target cell-based assay, include a "vehicle-only" control group where the cells are treated with the same final concentration of 1,1-bis(2-methoxyethoxy)ethane that will be used to deliver the positive control.

  • Compare the cellular response in the vehicle-only group to an untreated control group to ensure the solvent itself does not elicit a significant biological effect.

  • Prepare serial dilutions of the positive control from the 1,1-bis(2-methoxyethoxy)ethane stock solution and from a stock prepared in a standard, validated solvent (e.g., DMSO).

• Performance Validation:

  • Generate dose-response curves for the positive control diluted from both the 1,1-bis(2-methoxyethoxy)ethane and the standard solvent stocks.

  • Statistically compare key parameters from the dose-response curves, such as the EC50 (half-maximal effective concentration), to determine if there are significant differences in potency or efficacy.

Signaling Pathways and Solvent Interference

It is important to consider that solvents can sometimes interfere with cellular signaling pathways. For example, DMSO has been shown to have a variety of biological effects.[4][6] The following diagram illustrates a generic signaling pathway and highlights where a solvent could potentially interfere.

References

• 1. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glymes as versatile solvents for chemical reactions and processes: from the laboratory to industry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of solvate ionic liquids and DMSO as an in vivo delivery and storage media for small molecular therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reddit - The heart of the internet [reddit.com]

Comparative Toxicity Analysis: 6-Methyl-2,5,7,10-tetraoxaundecane and Alternative Solvents

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative toxicity analysis of 6-Methyl-2,5,7,10-tetraoxaundecane and selected alternative solvents. The information is intended for researchers, scientists, and professionals in drug development to make informed decisions on solvent selection based on available toxicity data. The selection of a solvent is a critical step in many research and manufacturing processes, with potential impacts on experimental outcomes, worker safety, and environmental health. This document summarizes acute toxicity, and potential genotoxic and reproductive effects, presenting the data in a comparative format. Detailed experimental protocols for key toxicity assays are also provided to aid in the interpretation and potential generation of further data.

Executive Summary

6-Methyl-2,5,7,10-tetraoxaundecane belongs to the glycol ether class of solvents. While specific in-vitro cytotoxicity and genotoxicity data for this compound are limited in the public domain, its acute oral toxicity has been established. This guide compares its known toxicity with that of other relevant solvents:

• Propylene Glycol Monomethyl Ether (PGME): Often considered a safer alternative within the glycol ether family.

• Diethylene Glycol Dimethyl Ether (Diglyme): A structurally related ethylene glycol ether with known reproductive and developmental toxicity concerns.

• Triethylene Glycol Dimethyl Ether (Triglyme): Another related ethylene glycol ether with some evidence of reproductive toxicity.

The data presented highlights the general trend of ethylene glycol ethers exhibiting higher toxicity, particularly concerning reproductive health, compared to propylene glycol ethers.

Comparative Toxicity Data

The following tables summarize the available quantitative toxicity data for 6-Methyl-2,5,7,10-tetraoxaundecane and the selected alternative solvents. It is important to note the absence of publicly available in-vitro cytotoxicity (IC50) and detailed genotoxicity data for 6-Methyl-2,5,7,10-tetraoxaundecane.

Compound	CAS Number	Acute Oral LD50 (Rat)	In Vitro Cytotoxicity (IC50)	Genotoxicity (Ames Test)	Reproductive/Developmental Toxicity
6-Methyl-2,5,7,10-tetraoxaundecane	10143-67-6	3260 mg/kg[1]	Data not available	Data not available	Data not available, but as a glycol ether, potential for reproductive toxicity should be considered.
Propylene Glycol Monomethyl Ether (PGME)	107-98-2	5000 - 7500 mg/kg	Not cytotoxic in liver cells at 0.0316 and 0.1 M[2]	Negative[2]	Not a developmental toxicant via inhalation or ingestion.[2] No evidence of carcinogenicity.[2]
Diethylene Glycol Dimethyl Ether (Diglyme)	111-96-6	4760 mg/kg (Rabbit)[3]	Data not available	Negative in several Ames tests and an unscheduled DNA synthesis test.[4]	May impair fertility and cause harm to the unborn child.[5] Main targets in male animals are the reproductive organs.[4][6]
Triethylene Glycol Dimethyl Ether (Triglyme)	112-49-2	4456 mg/kg (Intraperitoneal, Rat)	Data not available	Data not available	Animal tests suggest possible toxicity to human reproduction or development.[7] Caused selective adverse effects on fetal growth and development at higher doses in mice.[8]

Experimental Protocols

Detailed methodologies for key toxicological assays are provided below to ensure transparency and reproducibility.

Acute Oral Toxicity (Following OECD Guideline 423)

The acute toxic class method is a stepwise procedure using a minimum number of animals to classify a substance's acute toxicity.

• Principle: Based on a stepwise procedure with fixed doses, the method uses a small number of animals to obtain sufficient information for classification.

• Animal Model: Typically, young adult rats of a single sex (usually females) are used.

• Procedure:

  • A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

  • The test substance is administered orally to a group of three animals.

  • The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Depending on the outcome (number of animals surviving or dying), the dose for the next step is either increased or decreased.

  • The procedure is continued until a stopping criterion is met, which allows for the classification of the substance into a specific toxicity class.

• Data Reporting: The report includes the number of animals used, the dose levels tested, the number of mortalities at each dose, and a detailed description of the observed toxic effects.

In Vitro Cytotoxicity - MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Procedure:

  • Cells are seeded in a 96-well plate and incubated.

  • The cells are then treated with various concentrations of the test substance and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, the MTT solution is added to each well, and the plate is incubated for a few hours to allow for formazan formation.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is calculated as a percentage of the untreated control. The IC50 value (the concentration of the substance that inhibits 50% of cell growth) is determined from the dose-response curve.

Genotoxicity - Ames Test (Following OECD Guideline 471)

The Ames test is a bacterial reverse mutation assay to detect gene mutations.

• Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize it and require it for growth). The assay measures the ability of a test substance to induce mutations that restore the bacteria's ability to synthesize histidine (revertants).

• Procedure:

  • The bacterial tester strains are mixed with the test substance at various concentrations, with and without a metabolic activation system (S9 mix from rat liver).

  • This mixture is plated on a minimal agar medium lacking histidine.

  • The plates are incubated for 48-72 hours.

  • The number of revertant colonies (colonies that have mutated back to being able to synthesize histidine) is counted.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Decision-Making Logic for Solvent Selection Based on Toxicity

Caption: A simplified logic for solvent selection based on key toxicity endpoints.

Discussion of Signaling Pathways

While specific signaling pathways affected by 6-Methyl-2,5,7,10-tetraoxaundecane have not been elucidated in the available literature, the toxicity of other glycol ethers, particularly ethylene glycol ethers, is often linked to their metabolism. For instance, the reproductive toxicity of diglyme is attributed to its metabolite, 2-methoxyacetic acid.[4] This metabolite is thought to interfere with testicular function and embryonic development, though the precise molecular targets and signaling cascades are still under investigation. Propylene glycol ethers, which are generally less toxic, are metabolized differently, avoiding the formation of highly toxic acidic metabolites. Further research is needed to understand the specific molecular interactions and signaling pathways that may be perturbed by 6-Methyl-2,5,7,10-tetraoxaundecane and its metabolites.

Conclusion

Based on the available data, 6-Methyl-2,5,7,10-tetraoxaundecane exhibits moderate acute oral toxicity. In the absence of specific in vitro cytotoxicity and genotoxicity data, a cautious approach is recommended, particularly in applications where human exposure is likely. When selecting a solvent, a comprehensive risk assessment should be performed, considering not only acute toxicity but also the potential for long-term effects such as reproductive and developmental toxicity.

For applications requiring a safer alternative, Propylene Glycol Monomethyl Ether (PGME) presents a favorable profile with low acute toxicity and no significant evidence of genotoxic or reproductive effects. Conversely, ethylene glycol ethers like Diglyme and Triglyme should be used with caution due to their established reproductive and developmental toxicity.

This guide underscores the importance of consulting detailed toxicological data and conducting appropriate risk assessments when selecting solvents for research and development. Further studies on the in vitro toxicity and genotoxicity of 6-Methyl-2,5,7,10-tetraoxaundecane are warranted to provide a more complete toxicological profile.

References

• 1. 6-METHYL-2,5,7,10-TETRAOXAUNDECANE | CAS#:10143-67-6 | Chemsrc [chemsrc.com]
• 2. epa.gov [epa.gov]
• 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 4. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002) [inchem.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Diethylene Glycol Dimethyl Ether - I. Mangelsdorf, A. Boehncke, G. Könnecker, World Health Organization - Google Books [books.google.co.uz]
• 7. ICSC 1570 - TRIETHYLENE GLYCOL DIMETHYL ETHER [chemicalsafety.ilo.org]
• 8. The developmental toxicity of triethylene glycol dimethyl ether in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Cost-Benefit Analysis of 1,1-bis(2-methoxyethoxy)ethane in Research: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that can significantly impact reaction efficiency, product yield, purity, and overall cost. This guide provides a comprehensive cost-benefit analysis of 1,1-bis(2-methoxyethoxy)ethane, commonly known as triethylene glycol dimethyl ether (triglyme), in various research applications. We will objectively compare its performance with common alternatives, supported by experimental data, detailed protocols, and safety considerations.

Executive Summary

Triglyme is a high-boiling point, polar aprotic solvent that offers excellent chemical and thermal stability. Its ability to chelate cations makes it a valuable solvent for a variety of organic reactions. However, its higher cost and potential reproductive toxicity necessitate a careful evaluation against other solvents. This guide will delve into these aspects to provide a clear framework for solvent selection in your research.

Physical and Chemical Properties: A Comparative Overview

Glymes are a class of ethers with the general formula CH₃O(CH₂CH₂O)nCH₃. The length of the polyether chain influences their physical properties, such as boiling point, viscosity, and solvating power. The table below compares the key physical properties of triglyme with other common glymes and ethereal solvents.

Solvent	Other Names	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)	Viscosity (cP at 20°C)	Dielectric Constant
1,1-bis(2-methoxyethoxy)ethane	Triglyme, TEGDME	C₈H₁₈O₄	178.23	216	0.986	2.1	7.7
Monoglyme	1,2-Dimethoxyethane, DME	C₄H₁₀O₂	90.12	84	0.869	0.46	7.2
Diglyme	Bis(2-methoxyethyl) ether	C₆H₁₄O₃	134.17	162	0.945	1.04	7.2
Tetraglyme	Tetraethylene glycol dimethyl ether	C₁₀H₂₂O₅	222.28	275	1.013	3.6	7.9
Tetrahydrofuran	THF	C₄H₈O	72.11	66	0.889	0.48	7.6
Diethyl Ether	Et₂O	C₄H₁₀O	74.12	34.6	0.713	0.23	4.3

Performance in Key Research Applications

The choice of solvent can dramatically influence the outcome of a chemical reaction. Here, we compare the performance of triglyme and its alternatives in several common research applications, providing supporting data where available.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in organic synthesis. The solvent plays a crucial role in solubilizing the reagents and catalyst, as well as influencing the reaction kinetics.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol is a general representation and may require optimization for specific substrates.

A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Grignard Reactions

Grignard reactions are fundamental for the formation of carbon-carbon bonds. The solvent is critical for stabilizing the Grignard reagent.

Comparative Data: Ethereal solvents are essential for Grignard reactions. While diethyl ether and THF are most common, glymes can offer advantages.[2][3] The higher boiling points of diglyme and triglyme allow for reactions to be conducted at elevated temperatures, which can be beneficial for the formation of Grignard reagents from less reactive organic halides.[3] Furthermore, the chelating ability of glymes can enhance the reactivity of the Grignard reagent. One study noted that in terms of stabilizing the Grignard adduct, the performance follows the trend: tetraglyme > diglyme > glyme > THF > diethyl ether.[4]

Experimental Protocol: Grignard Reagent Formation and Reaction

This is a general protocol and requires strict anhydrous conditions.

A generalized workflow for a Grignard reaction.

Nanoparticle Synthesis

Glymes can serve as effective solvents and even reducing or capping agents in the synthesis of nanoparticles.

Comparative Data: The choice of glyme can influence the size and morphology of the resulting nanoparticles. For instance, in the polyol synthesis of silver nanoparticles, the use of different glycols as reducing agents can lead to variations in particle size. While specific comparative data for triglyme against other glymes in a single study was not found in the provided search results, the principle that solvent properties affect nanoparticle characteristics is well-established.[5]

Experimental Protocol: A General Polyol Synthesis of Silver Nanoparticles

This protocol illustrates a general method; specific parameters will vary.

A general workflow for the synthesis of silver nanoparticles using a glyme.

Cost Analysis

The cost of solvents is a significant factor in the overall expense of a research project. The table below provides an approximate cost comparison of triglyme and its alternatives. Prices can vary significantly between suppliers and purity grades.

Solvent	Purity	Price per 500 mL (USD, approx.)	Price per Liter (USD, approx.)
1,1-bis(2-methoxyethoxy)ethane (Triglyme)	99%	$50 - $100	$90 - $180
Monoglyme	99%	$40 - $80	$70 - $150
Diglyme	99%	$30 - $60	$55 - $110
Tetraglyme	99%	$60 - $120	$110 - $220
Tetrahydrofuran (THF)	99%, Anhydrous	$35 - $70	$65 - $130
Diethyl Ether	99%, Anhydrous	$30 - $60	$55 - $110

Note: Prices are estimates based on a survey of various chemical suppliers and are subject to change. Bulk pricing will be significantly lower.

Safety and Environmental Considerations

A responsible researcher must consider the health, safety, and environmental impact of the solvents they use.

Toxicity Profile:

Glymes, in general, exhibit low to moderate acute toxicity.[6] However, there are significant concerns regarding their reproductive and developmental toxicity, particularly for the lower molecular weight glymes.[6][7][8][9]

Solvent	Oral LD50 (rat, mg/kg)	Key Hazards
1,1-bis(2-methoxyethoxy)ethane (Triglyme)	~5000	May damage fertility or the unborn child.
Monoglyme	~3200	May damage fertility or the unborn child. Flammable.
Diglyme	~5000	May damage fertility or the unborn child.
Tetraglyme	>5000	May damage fertility or the unborn child.
Tetrahydrofuran (THF)	1650	Highly flammable. May form explosive peroxides. Irritant.
Diethyl Ether	1215	Extremely flammable. May form explosive peroxides.

Handling and Disposal:

• Handling: All glymes should be handled in a well-ventilated fume hood.[10] Personal protective equipment (PPE), including gloves and safety glasses, is mandatory. Due to the potential for peroxide formation, especially in older containers, glymes should be tested for peroxides before distillation or concentration.

• Disposal: Glymes are typically disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for chemical waste disposal.

Environmental Impact:

Glymes are generally considered to have moderate persistence in the environment and low potential for bioaccumulation.[11] Their water solubility means that spills can contaminate groundwater. Efforts should be made to minimize releases to the environment.

Conclusion: Making an Informed Decision

The selection of a solvent is a multi-faceted decision that requires a careful balance of performance, cost, and safety.

Choose 1,1-bis(2-methoxyethoxy)ethane (Triglyme) when:

• High reaction temperatures are required: Its high boiling point makes it an excellent choice for reactions that are sluggish at lower temperatures.

• Strong cation solvation is beneficial: Its chelating ability can enhance the reactivity of organometallic reagents and other species.

• Thermal and chemical stability are critical: Triglyme is stable under a wide range of reaction conditions.

Consider alternatives when:

• Cost is a primary concern: Diglyme and diethyl ether are generally less expensive alternatives.

• Lower reaction temperatures are sufficient: THF or diethyl ether may be more practical and energy-efficient choices.

• Reproductive toxicity is a major concern: While all glymes carry some risk, the concerns are more pronounced for lower molecular weight glymes. Strict adherence to safety protocols is essential when working with any glyme.

Ultimately, the optimal solvent choice will depend on the specific requirements of your research. By carefully considering the data and analysis presented in this guide, researchers can make an informed decision that maximizes their chances of success while minimizing costs and safety risks.

References

• 1. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impag.ch [impag.ch]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. experts.nau.edu [experts.nau.edu]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glymes as versatile solvents for chemical reactions and processes: from the laboratory to industry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. mdpi.com [mdpi.com]
• 10. echemi.com [echemi.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Environmental Impact Assessment: 6-Methyl-2,5,7,10-tetraoxaundecane vs. Propylene Glycol Ethers

A detailed guide for researchers, scientists, and drug development professionals on the environmental and performance characteristics of 6-Methyl-2,5,7,10-tetraoxaundecane and its greener alternatives, the Propylene Glycol Ethers.

In the pursuit of sustainable laboratory and manufacturing practices, the selection of solvents has become a critical consideration for environmentally conscious researchers and drug development professionals. This guide provides a comprehensive comparison of the environmental impact and performance of 6-Methyl-2,5,7,10-tetraoxaundecane against a class of more eco-friendly alternatives: Propylene Glycol Ethers (PGEs). This objective analysis, supported by available experimental data, aims to facilitate informed decisions in solvent selection for various research and development applications.

Executive Summary

Comparative Data Overview

The following tables summarize the available quantitative data for 6-Methyl-2,5,7,10-tetraoxaundecane and the selected Propylene Glycol Ether alternatives. It is important to note the significant data gap for the target compound's environmental parameters.

Table 1: Physicochemical Properties

Property	6-Methyl-2,5,7,10-tetraoxaundecane	Propylene Glycol Methyl Ether (PGME)	Dipropylene Glycol Methyl Ether (DPM)	Propylene Glycol n-Butyl Ether (PnB)
CAS Number	10143-67-6[3]	107-98-2	34590-94-8[4]	5131-66-8[5]
Molecular Formula	C8H18O4[6]	C4H10O2	C7H16O3[7]	C7H16O2
Molecular Weight ( g/mol )	178.23[6]	90.12	148.20[7]	132.20

Table 2: Environmental Impact Data

Parameter	6-Methyl-2,5,7,10-tetraoxaundecane	Propylene Glycol Methyl Ether (PGME)	Dipropylene Glycol Methyl Ether (DPM)	Propylene Glycol n-Butyl Ether (PnB)
Biodegradability (OECD 301F, 28 days)	Data not available	Readily biodegradable (90%)[8]	Readily biodegradable (82%)[9]	Readily biodegradable (60-90%)[2]
Aquatic Toxicity: Fish (LC50, 96h)	Data not available	> 1000 mg/L (species not specified)	> 1000 mg/L (species not specified)[4]	> 1000 mg/L (species not specified)
Aquatic Toxicity: Daphnia (EC50, 48h)	Data not available	> 1000 mg/L	1919 mg/L[4]	> 1000 mg/L[5]

Table 3: Acute Toxicity Data

Endpoint	6-Methyl-2,5,7,10-tetraoxaundecane	Propylene Glycol Methyl Ether (PGME)	Dipropylene Glycol Methyl Ether (DPM)	Propylene Glycol n-Butyl Ether (PnB)
LD50 (Oral, Rat)	3260 mg/kg[7]	Low toxicity	5180-5400 mg/kg[4]	> 2000 mg/kg[5]

Performance in Drug Development and Research Applications

6-Methyl-2,5,7,10-tetraoxaundecane is primarily utilized as a solvent and reagent in organic synthesis.[1] Its polyether structure imparts good solvency for a range of organic compounds. However, specific examples of its application in pharmaceutical synthesis are not extensively documented in publicly available literature.

Propylene Glycol Ethers (PGEs) have a well-established role in the pharmaceutical industry. Their applications include:

• Solvents in Drug Formulation: PGEs are used as solvents and co-solvents in oral, injectable, and topical drug formulations to enhance the solubility and stability of active pharmaceutical ingredients (APIs).[10][11]

• Pharmaceutical Excipients: Due to their low toxicity, they are employed as excipients, which are inactive substances that serve as a vehicle or medium for a drug.[12][13] Propylene glycol itself is a common excipient in many medications.[14][15]

• Synthesis of Drug Intermediates: The solvent properties of PGEs make them suitable for use in the synthesis of various chemical intermediates in the pharmaceutical industry.[16]

• Stabilizers: They can act as stabilizers in pharmaceutical preparations, ensuring the uniform distribution of components.[11]

Experimental Protocols

The following are summaries of the standardized OECD guidelines for key environmental impact assessments.

OECD 301F: Ready Biodegradability - Manometric Respirometry Test

This method evaluates the ready biodegradability of a chemical substance by microorganisms.[17][18][]

• Principle: A known volume of inoculated mineral medium containing the test substance as the sole source of organic carbon is stirred in a closed flask. The consumption of oxygen by the microbial population during biodegradation is measured over a 28-day period.[18]

• Procedure:

  • Prepare a mineral medium and inoculate it with a mixed population of microorganisms (e.g., from activated sludge).

  • Add the test substance to the flasks at a known concentration.

  • Run parallel blanks (inoculum only) and reference controls (a readily biodegradable substance like sodium benzoate).

  • Incubate the flasks at a constant temperature (typically 20-25°C) in the dark with constant stirring.

  • Measure the oxygen consumption at regular intervals.

• Endpoint: The percentage of biodegradation is calculated by comparing the measured oxygen consumption with the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window during the 28-day test period.[10]

OECD 301F Experimental Workflow

OECD 203: Fish, Acute Toxicity Test

This test determines the acute lethal toxicity of a substance to fish.[4][14][17][20][21][22][23]

• Principle: Fish are exposed to the test substance in a static or semi-static system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.[21][22]

• Procedure:

  • Select a suitable fish species (e.g., Zebrafish, Rainbow trout).

  • Prepare a series of test concentrations of the substance in water.

  • Expose groups of fish to each concentration and a control (water only).

  • Observe and record mortalities at specified time points.

• Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.[21]

OECD 203 Experimental Workflow

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia (water fleas).[13][24][25][26][27][28]

• Principle: Young daphnids are exposed to the test substance for 48 hours. Immobilisation is the endpoint, defined as the inability to swim within 15 seconds after gentle agitation.[24]

• Procedure:

  • Prepare a range of test concentrations.

  • Expose groups of daphnids to each concentration and a control.

  • Record the number of immobilised daphnids at 24 and 48 hours.[28]

• Endpoint: The result is expressed as the median effective concentration (EC50), which is the concentration that immobilises 50% of the daphnids after 48 hours of exposure.[24]

OECD 202 Experimental Workflow

Potential Signaling Pathways and Mechanisms of Toxicity

While specific signaling pathway disruptions for 6-Methyl-2,5,7,10-tetraoxaundecane are not well-documented, the toxicity of glycol ethers, particularly the more toxic E-series, has been linked to their metabolism. Ethylene glycol ethers are metabolized by alcohol dehydrogenase to toxic alkoxyacetic acids.[26] P-series glycol ethers are generally considered less toxic due to their different metabolic pathways.[29]

Recent studies on some propylene glycol ethers, such as Propylene Glycol Butyl Ether (PGBE), suggest that they may exert neurotoxic effects through mechanisms involving the induction of oxidative stress, perturbation of energy and lipid metabolism, and effects on the cell cycle.[2][30] Exposure to various organic solvents has been shown to induce oxidative stress, which can lead to a cascade of cellular events.[18]

Generalized Oxidative Stress Pathway

Conclusion and Recommendations

Based on the currently available data, Propylene Glycol Ethers, particularly the P-series, present a more environmentally favorable alternative to 6-Methyl-2,5,7,10-tetraoxaundecane. Key advantages of PGEs include their ready biodegradability and low aquatic toxicity. The significant lack of environmental impact data for 6-Methyl-2,5,7,10-tetraoxaundecane makes a definitive risk assessment challenging and underscores the need for further research to fill these knowledge gaps.

For researchers, scientists, and drug development professionals committed to green chemistry principles, the substitution of 6-Methyl-2,5,7,10-tetraoxaundecane with a suitable Propylene Glycol Ether is a recommended consideration. When selecting a PGE, it is advisable to consult specific product data sheets to choose the most appropriate solvent based on the required performance characteristics and to ensure the selection of a P-series glycol ether with a well-documented low toxicity profile. The adoption of greener solvents is a crucial step towards minimizing the environmental footprint of research and pharmaceutical development activities.

References

• 1. carlroth.com [carlroth.com]
• 2. researchgate.net [researchgate.net]
• 3. 6-Methyl-2,5,7,10-tetraoxaundecane | C8H18O4 | CID 82406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. Potential neurotoxic effect of ethylene glycol ethers mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biodegradation of Bis(2-Chloroethyl) Ether by Xanthobacter sp. Strain ENV481 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. epa.gov [epa.gov]
• 9. Registration Dossier - ECHA [echa.europa.eu]
• 10. oecd.org [oecd.org]
• 11. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 12. pharmiweb.com [pharmiweb.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. drugs.com [drugs.com]
• 15. ema.europa.eu [ema.europa.eu]
• 16. EP3792296A2 - Method for the synthesis of polyethers - Google Patents [patents.google.com]
• 17. eurofins.com.au [eurofins.com.au]
• 18. Exposure to volatile organic compounds increases the risk of sarcopenia: Insights into association and mechanism | PLOS One [journals.plos.org]
• 20. downloads.regulations.gov [downloads.regulations.gov]
• 21. oecd.org [oecd.org]
• 22. oecd.org [oecd.org]
• 23. Test No. 203: Fish, Acute Toxicity Test - Overton [app.overton.io]
• 24. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 25. agc-chemicals.com [agc-chemicals.com]
• 26. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. biotecnologiebt.it [biotecnologiebt.it]
• 28. oecd.org [oecd.org]
• 29. ecetoc.org [ecetoc.org]
• 30. researchgate.net [researchgate.net]

"spectroscopic comparison of 1,1-bis(2-methoxyethoxy)ethane and its analogues"

A Spectroscopic Comparison of Acetal Analogues and Glyme Ethers

This guide provides a comparative analysis of the spectroscopic properties of several acetal and glyme ether compounds, focusing on analogues of the target molecule, 1,1-bis(2-methoxyethoxy)ethane. Due to a lack of available experimental data for 1,1-bis(2-methoxyethoxy)ethane in the searched scientific literature and spectral databases, this comparison focuses on its closest structural analogues: 1,1-dimethoxyethane, 1,1-diethoxyethane, and diethylene glycol dimethyl ether (diglyme).

This document is intended for researchers, scientists, and professionals in drug development who utilize these compounds as solvents or reagents and require a deeper understanding of their spectral characteristics for identification and quality control.

Structural Relationships

The compounds discussed are all related to acetaldehyde and ethylene glycol ethers.

• 1,1-bis(2-methoxyethoxy)ethane (Target Compound) : An acetal formed from one molecule of acetaldehyde and two molecules of 2-methoxyethanol.

• 1,1-Dimethoxyethane : The simplest structural analogue, formed from acetaldehyde and methanol.

• 1,1-Diethoxyethane : A close analogue, formed from acetaldehyde and ethanol.

• Diglyme (Bis(2-methoxyethyl) ether) : A structurally related glyme ether, sharing the common CH3OCH2CH2O- moiety.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the selected analogues.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃ Solvent)

Compound	Structure	δ (ppm), Multiplicity, Assignment	J (Hz)
1,1-Dimethoxyethane	CH₃CH(OCH₃)₂	4.57 (q, 1H, -CH) 3.31 (s, 6H, -OCH₃) 1.28 (d, 3H, -CH₃)	J(CH,CH₃)=5.3
1,1-Diethoxyethane	CH₃CH(OCH₂CH₃)₂	4.70 (q, 1H, -CH) 3.61-3.41 (m, 4H, -OCH₂) 1.21 (t, 6H, -OCH₂CH₃ ) 1.18 (d, 3H, -CH₃ )	J(CH,CH₃)=5.1 J(CH₂,CH₃)=7.1
Diglyme	CH₃OCH₂CH₂OCH₂CH₂OCH₃	3.66 (s, 4H, -OCH₂CH₂O-) 3.54 (t, 4H, CH₃OCH₂ -) 3.38 (s, 6H, -OCH₃)	N/A

Note: NMR chemical shifts can vary slightly depending on the solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃ Solvent)

Compound	Structure	δ (ppm), Assignment
1,1-Dimethoxyethane [1]	CH₃CH(OCH₃)₂	100.2 (-CH) 52.8 (-OCH₃) 19.8 (-CH₃)
1,1-Diethoxyethane	CH₃CH(OCH₂CH₃)₂	98.9 (-CH) 60.5 (-OCH₂) 18.2 (-C H₃CH) 15.3 (-OCH₂C H₃)
Diglyme [2]	CH₃OCH₂CH₂OCH₂CH₂OCH₃	71.9 (CH₃OC H₂-) 70.6 (-OC H₂C H₂O-) 59.0 (-OCH₃)

Table 3: Infrared (IR) Spectroscopy - Key Absorptions

Compound	Wavenumber (cm⁻¹)	Assignment
1,1-Dimethoxyethane [3]	2990-2830 1150-1050	C-H stretch (alkane) C-O stretch (ether/acetal)
1,1-Diethoxyethane	2975-2870 1130-1040	C-H stretch (alkane) C-O stretch (ether/acetal)
Diglyme [4]	2980-2820 1120-1080	C-H stretch (alkane) C-O-C stretch (ether)

Table 4: Mass Spectrometry - Key Fragments (m/z)

Compound	Molecular Weight	Key Fragments (m/z) and Interpretation
1,1-Dimethoxyethane	90.12	75 [M-CH₃]⁺ 59 [CH(OCH₃)]⁺ 45 [M-OCH₃-CH₃]⁺
1,1-Diethoxyethane	118.17	103 [M-CH₃]⁺ 89 [M-C₂H₅]⁺ 73 [M-OC₂H₅]⁺ 45 [C₂H₅O]⁺
Diglyme [5][6]	134.17	103 [M-OCH₃]⁺ 59 [CH₃OCH₂CH₂]⁺ 45 [CH₃OCH₂]⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Prepare a solution by dissolving approximately 10-20 mg of the liquid sample in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Instrument Setup : Use a standard NMR spectrometer (e.g., 300 or 500 MHz). Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition :

  • For ¹H NMR , acquire spectra using a standard pulse sequence. Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR , use a proton-decoupled pulse sequence. A larger number of scans is typically required due to the low natural abundance of ¹³C.

• Data Processing : Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the solvent residual peak or the TMS signal (0.00 ppm). Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

Infrared (IR) Spectroscopy

• Sample Preparation : For liquid samples, place a small drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrument Setup : Use a Fourier Transform Infrared (FTIR) spectrometer. Record a background spectrum of the empty sample compartment.

• Data Acquisition : Place the prepared sample in the spectrometer's sample holder and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.

• Data Processing : The instrument software automatically ratios the sample spectrum to the background spectrum to produce the final transmittance or absorbance spectrum. Identify the characteristic absorption bands and their corresponding wavenumbers.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a small amount of the volatile liquid sample into the mass spectrometer, typically via direct injection into a gas chromatograph (GC-MS) for separation and introduction into the ion source.

• Ionization : Use a standard ionization technique such as Electron Ionization (EI) at a typical energy of 70 eV.

• Mass Analysis : The resulting ions are separated by a mass analyzer (e.g., quadrupole) based on their mass-to-charge ratio (m/z).

• Data Analysis : Analyze the resulting mass spectrum to identify the molecular ion peak (M⁺) and the major fragment ions. The fragmentation pattern provides structural information about the molecule.

Visualization

The following diagram illustrates a typical workflow for the spectroscopic analysis and comparison of chemical compounds.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 1,1-Dimethoxyethane(534-15-6) 13C NMR [m.chemicalbook.com]
• 2. Diglyme(111-96-6) 13C NMR spectrum [chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. Diglyme(111-96-6) IR Spectrum [m.chemicalbook.com]
• 5. Diglyme(111-96-6) MS spectrum [chemicalbook.com]
• 6. Diglyme | C6H14O3 | CID 8150 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Influence of the Medium: A Comparative Study of Solvent Effects on the Menschutkin Reaction

A deep dive into the kinetics of the Menschutkin reaction, comparing the reaction outcomes of N,N-Dimethylaniline and benzyl chloride across a spectrum of polar solvents. This guide provides researchers, scientists, and drug development professionals with a clear, data-driven comparison, complete with experimental protocols and visual workflows.

The choice of solvent is a critical parameter in chemical synthesis, capable of dramatically influencing reaction rates and, in some cases, even altering reaction pathways. This guide explores the profound impact of the solvent on the Menschutkin reaction, a classic example of a bimolecular nucleophilic substitution (SN2) reaction. Specifically, we will examine the quaternization of N,N-Dimethylaniline by benzyl chloride, a reaction whose rate is highly sensitive to the polarity of the reaction medium.

Data Presentation: Reaction Rate Constants in Various Solvents

The following table summarizes the second-order rate constants (k₂) for the reaction between N,N-Dimethylaniline and benzyl chloride at 300 K in six different polar solvents. The data clearly illustrates a significant increase in the reaction rate with the increasing dielectric constant of the solvent, a hallmark of reactions that proceed through a charge-separated transition state.[1]

Solvent	Dielectric Constant (D) at 298 K	Second-Order Rate Constant (k₂) x 10⁵ (dm³ mol⁻¹s⁻¹) at 300 K
Methyl Ethyl Ketone	18.51	1.95
Isopropyl Alcohol	19.92	2.16
Acetone	20.7	2.44
Ethyl Alcohol	24.55	3.14
Methyl Alcohol	32.70	4.24
Acetonitrile	37.50	5.30

Experimental Protocols

The kinetic data presented above was obtained by monitoring the progress of the reaction through conductometric measurements. The formation of the quaternary ammonium salt product, N-Benzyl-N,N-dimethylphenylmethanaminium chloride, leads to an increase in the conductivity of the reaction mixture over time.

Materials:

• N,N-Dimethylaniline (distilled)

• Benzyl chloride (E-Merck, India)

• Acetone (distilled)

• Methyl ethyl ketone (distilled)

• Isopropyl alcohol (distilled)

• Ethyl alcohol (distilled)

• Methyl alcohol (distilled)

• Acetonitrile (distilled)

• Digital Conductivity Meter (e.g., Equiptronics EQ 664 A)

• Thermostated water bath

• Reaction flasks

• Pipettes and other standard laboratory glassware

Procedure:

• Solution Preparation: Prepare solutions of N,N-Dimethylaniline and benzyl chloride of known concentrations in the desired solvent. For pseudo-first-order conditions, the concentration of N,N-Dimethylaniline should be significantly higher than that of benzyl chloride (e.g., [N,N-Dimethylaniline] = 5.0 x 10⁻¹ mol dm⁻³ and [Benzyl Chloride] = 5.0 x 10⁻² mol dm⁻³).[1]

• Temperature Control: Place the reaction flasks containing the reactant solutions in a thermostated water bath to maintain a constant temperature of 300 K.

• Reaction Initiation: To start the reaction, mix the pre-thermostated solutions of N,N-Dimethylaniline and benzyl chloride in the reaction flask.

• Conductivity Measurement: Immediately begin monitoring the conductance of the reaction mixture at regular time intervals using a digital conductivity meter.

• Data Acquisition: Record the conductance (Cₜ) at various times (t). Continue the measurements for a sufficient duration to observe a significant change in conductance. The conductance at the completion of the reaction (C∞) can be measured after leaving the reaction mixture overnight.[1]

• Data Analysis: The pseudo-first-order rate constant (kₒₑₛ) can be determined from the slope of a plot of log(C∞ - Cₜ) versus time. The second-order rate constant (k₂) is then calculated by dividing kₒₑₛ by the concentration of the reactant in excess (N,N-Dimethylaniline).

Visualizing the Reaction and Experimental Workflow

To better understand the chemical transformation and the experimental process, the following diagrams have been generated using Graphviz.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6-Methyl-2,5,7,10-tetraoxaundecane: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 6-Methyl-2,5,7,10-tetraoxaundecane's performance in key applications against other common alternatives, supported by experimental data and detailed protocols.

6-Methyl-2,5,7,10-tetraoxaundecane, also known as 1,1-bis(2-methoxyethoxy)ethane, is a polyether solvent with the molecular formula C₈H₁₈O₄. Its unique structure, featuring multiple ether linkages, imparts a combination of desirable properties, including high chemical and thermal stability, and the ability to dissolve a wide range of polar and nonpolar compounds. These characteristics have led to its exploration in various applications, most notably as a solvent in organic synthesis and as a physical absorbent for carbon dioxide capture. This guide will delve into these applications, presenting a comparative analysis of its performance against established alternatives.

Physicochemical Properties

A fundamental understanding of a solvent's physical and chemical properties is crucial for its effective application. The table below summarizes the key properties of 6-Methyl-2,5,7,10-tetraoxaundecane and several of its structural analogues. This comparative data allows for the selection of a solvent with tailored properties for specific experimental conditions.

Property	6-Methyl-2,5,7,10-tetraoxaundecane	2,5,7,10-Tetraoxaundecane (TOU)	6-Ethyl-2,5,7,10-tetraoxaundecane
CAS Number	10143-67-6	4431-83-8	71563-31-0
Molecular Formula	C₈H₁₈O₄	C₇H₁₆O₄	C₉H₂₀O₄
Molecular Weight ( g/mol )	178.23	164.20	192.25
Boiling Point (°C)	197.2	~230.46 (estimate)	Not available
Melting Point (°C)	-45	Not available	Not available
Density (g/cm³)	0.956	~1.027 (estimate)	Not available

Application in Carbon Dioxide Capture

The use of hybrid solvents, which combine a physical and a chemical absorbent, is a promising approach for post-combustion CO₂ capture. Studies have explored the use of 2,5,7,10-Tetraoxaundecane (TOU), a close analogue of 6-Methyl-2,5,7,10-tetraoxaundecane, as the physical solvent component in these hybrid systems. The addition of TOU to amine solutions has been shown to significantly enhance CO₂ absorption performance. While specific quantitative data for 6-Methyl-2,5,7,10-tetraoxaundecane is limited in publicly available literature, the data for TOU provides a strong indication of its potential.

Experimental Protocol: Determination of CO₂ Solubility

The following is a general experimental procedure for determining the solubility of CO₂ in a solvent, which can be adapted for 6-Methyl-2,5,7,10-tetraoxaundecane.

Objective: To measure the amount of CO₂ absorbed by the solvent at a given temperature and pressure.

Apparatus: A gas absorption setup typically consists of a gas burette, an absorption vessel containing the solvent, a magnetic stirrer, and a constant temperature bath.

Procedure:

• Degas the solvent to remove any dissolved gases.

• Introduce a known volume of the degassed solvent into the absorption vessel.

• Bring the solvent to the desired experimental temperature using the constant temperature bath.

• Introduce a known volume of CO₂ gas into the system from the gas burette.

• Stir the solvent vigorously to facilitate gas-liquid contact.

• Monitor the change in the volume of the gas in the burette until it becomes constant, indicating that equilibrium has been reached.

• The amount of CO₂ absorbed is calculated from the change in gas volume, taking into account the temperature and pressure.

A simplified workflow for this process is illustrated below:

Caption: Workflow for determining CO₂ solubility in a solvent.

Application as a Solvent in Organic Synthesis

The unique properties of 6-Methyl-2,5,7,10-tetraoxaundecane, such as its polarity and ability to form hydrogen bonds, make it an effective medium for a variety of organic reactions. Its multiple ether groups can help to stabilize reactive intermediates, potentially influencing reaction rates and product selectivity.

While direct comparative studies detailing the performance of 6-Methyl-2,5,7,10-tetraoxaundecane against other common solvents for specific reactions are not widely available in the literature, its structural similarity to other glymes suggests its potential as a "green" solvent alternative due to its lower volatility compared to solvents like diethyl ether or THF.

Experimental Protocol: Comparative Kinetic Study of a Reaction in Different Solvents

To evaluate the performance of 6-Methyl-2,5,7,10-tetraoxaundecane as a reaction solvent, a comparative kinetic study can be performed.

Objective: To compare the rate of a specific organic reaction in 6-Methyl-2,5,7,10-tetraoxaundecane with that in other common solvents (e.g., THF, DMF, Toluene).

Procedure:

• Prepare solutions of the reactants at a known concentration in each of the solvents to be tested.

• Initiate the reactions simultaneously in separate reaction vessels maintained at a constant temperature.

• At regular time intervals, withdraw aliquots from each reaction mixture.

• Quench the reaction in the aliquots immediately to stop further conversion.

• Analyze the composition of each aliquot using a suitable analytical technique (e.g., GC, HPLC, NMR) to determine the concentration of reactants and products.

• Plot the concentration of a reactant or product as a function of time for each solvent.

• From these plots, determine the initial reaction rate and the rate constant for the reaction in each solvent.

The logical flow for comparing solvent effects on reaction kinetics is depicted in the following diagram:

Safety & Regulatory Compliance

Proper Disposal of 6-Methyl-2,5,7,10-tetraoxaundecane: A Guide for Laboratory Professionals

The proper disposal of 6-Methyl-2,5,7,10-tetraoxaundecane, a flammable and potentially irritating chemical, is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed procedures for the safe handling and disposal of this compound, emphasizing the importance of treating it as hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves (nitrile or polyvinyl alcohol), and a lab coat. All handling of 6-Methyl-2,5,7,10-tetraoxaundecane and its waste should be conducted in a well-ventilated fume hood.

Key Physical and Chemical Properties:

Property	Value
Molecular Formula	C8H18O4[1][2]
Molar Mass	178.23 g/mol [1]
Boiling Point	230.46°C (rough estimate)[1]
Flash Point	70.5°C[1]
Density	1.0268 (rough estimate)[1]

Step-by-Step Disposal Protocol

Given that 6-Methyl-2,5,7,10-tetraoxaundecane is an acetal, structurally similar to ethers, it should be handled with the same precautions regarding potential peroxide formation, especially if exposed to air and light over time. Therefore, it is imperative to manage its disposal through your institution's Environmental Health and Safety (EHS) program.

1. Waste Collection:

• Collect all waste containing 6-Methyl-2,5,7,10-tetraoxaundecane in a designated, leak-proof, and chemically compatible container.

• Glass or polyethylene containers are generally suitable.[3]

• Do not mix this waste with other incompatible chemical waste streams.

• Keep the waste container securely closed at all times, except when adding waste.[4][5]

2. Labeling:

• Clearly label the waste container with a hazardous waste tag provided by your EHS office.

• The label must include the full chemical name: "6-Methyl-2,5,7,10-tetraoxaundecane". Do not use abbreviations.[4]

• Indicate the approximate concentration and volume of the waste.

• Note the date when the waste was first added to the container.

3. Storage:

• Store the sealed and labeled waste container in a designated hazardous waste accumulation area within the laboratory.

• This area should be away from heat, sunlight, and any sources of ignition.[6][7]

• Ensure the storage location is in a flammable storage cabinet if available.[6][7]

• Use secondary containment, such as a larger, chemically resistant bin, to prevent spills.[4]

4. Disposal Request:

• Once the waste container is full or has reached the accumulation time limit set by your institution (e.g., 6 months for opened containers of similar ether-like compounds), submit a waste pickup request to your EHS office.[5][7]

• Do not attempt to dispose of this chemical down the drain or by evaporation in a fume hood.[4][6][7]

• In case of a spill, treat the spilled material and any cleanup materials (e.g., absorbent pads) as hazardous waste and dispose of them accordingly.[6][7]

Experimental Protocol for Peroxide Testing (Recommended Best Practice):

• Frequency: Test containers for peroxides every 3 months after opening.[5]

• Method: Use commercially available peroxide test strips.

• Procedure:

  • In a fume hood, open the chemical container.

  • Dip the test strip into the liquid for the time specified by the manufacturer.

  • Remove the strip and compare the color to the chart provided with the test kit.

• Action: If the test is positive for peroxides, do not handle the container further. Immediately contact your EHS office for guidance on disposal of potentially explosive materials.[5]

Disposal Decision Workflow

Caption: Logical workflow for the proper disposal of 6-Methyl-2,5,7,10-tetraoxaundecane.

References

• 1. chembk.com [chembk.com]
• 2. parchem.com [parchem.com]
• 3. Hazardous Waste Disposal [cool.culturalheritage.org]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. vumc.org [vumc.org]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Personal protective equipment for handling 6-Methyl-2,5,7,10-tetraoxaundecane

This guide provides crucial safety protocols and logistical information for the handling and disposal of 6-Methyl-2,5,7,10-tetraoxaundecane, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and minimize risks associated with this chemical.

Chemical Properties and Hazards:

6-Methyl-2,5,7,10-tetraoxaundecane is a flammable liquid that can be irritating to the eyes, skin, and mucous membranes[1]. As an ether, it has the potential to form explosive peroxides, especially when exposed to air and light over time. It is imperative to handle this chemical with caution in a well-ventilated area and away from ignition sources.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to ensure the safety of laboratory personnel. The following table summarizes the recommended PPE for handling 6-Methyl-2,5,7,10-tetraoxaundecane.

PPE Category	Recommendation
Hand Protection	Nitrile rubber gloves are recommended. For prolonged or repeated contact, ensure gloves are worn.[2]
Eye Protection	Chemical safety goggles should be worn at all times in areas where this chemical is handled or stored to protect against splashes.[3]
Skin and Body Protection	A lab coat or other protective clothing should be worn to prevent skin contact. Ensure that long hair and loose clothing are secured.[3][4]
Respiratory Protection	Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of vapors.[5] If ventilation is inadequate or there is a risk of aerosol formation, an approved respirator should be used.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Methyl-2,5,7,10-tetraoxaundecane is essential to maintain a safe working environment. The following workflow outlines the key stages of the operational plan.

Operational Workflow Diagram

Experimental Protocol:

• Preparation : Before handling the chemical, ensure you are wearing the appropriate PPE as detailed in the table above. Verify that the chemical fume hood is functioning correctly. Assemble all necessary equipment and a spill kit in close proximity.

• Handling : Conduct all work involving 6-Methyl-2,5,7,10-tetraoxaundecane within a certified chemical fume hood to minimize vapor inhalation.[5] When dispensing the chemical, do so carefully to avoid splashes. Keep the container tightly closed when not in use.[6]

• Post-Handling : Upon completion of the experimental work, decontaminate the work surface. Remove and dispose of gloves and any other contaminated PPE according to your institution's guidelines. Always wash your hands thoroughly with soap and water after handling the chemical.[4]

Disposal Plan

Proper disposal of 6-Methyl-2,5,7,10-tetraoxaundecane and associated waste is crucial to prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

• Liquid Waste : Collect all unused 6-Methyl-2,5,7,10-tetraoxaundecane and solutions containing this chemical in a designated, labeled, and sealed hazardous waste container. Ethers should never be poured down the drain.[6]

• Solid Waste : Any materials contaminated with 6-Methyl-2,5,7,10-tetraoxaundecane, such as gloves, absorbent pads, and pipette tips, must be disposed of as hazardous solid waste.[7] These materials should be collected in a separate, clearly labeled waste container.

Disposal Procedure:

All waste containing 6-Methyl-2,5,7,10-tetraoxaundecane must be disposed of through a licensed hazardous waste disposal service.[8] Follow all local, state, and federal regulations for the disposal of flammable and irritating chemicals.

The following decision-making diagram illustrates the process for selecting the appropriate level of PPE based on the experimental conditions.

PPE Selection Decision Diagram

References

• 1. chembk.com [chembk.com]
• 2. farnell.com [farnell.com]
• 3. ehs.okstate.edu [ehs.okstate.edu]
• 4. artsci.usu.edu [artsci.usu.edu]
• 5. uwlax.edu [uwlax.edu]
• 6. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 7. vumc.org [vumc.org]
• 8. solvent-recyclers.com [solvent-recyclers.com]